14-Benzoylmesaconine-8-palmitate

Core Science & Biosynthesis

14-Benzoylmesaconine-8-palmitate: A Technical Guide on its Natural Occurrence in Aconitum Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-Benzoylmesaconine-8-palmitate is a C19-diterpenoid lipo-alkaloid found in various species of the genus Aconitum. This technical guide provides a comprehensive overview of its natural occurrence, with a focus on Aconitum carmichaelii. It details the experimental protocols for the isolation and quantification of this compound and summarizes the available quantitative data. Furthermore, this guide explores the known biological activities of related lipo-alkaloids, offering insights into potential signaling pathways. The information is presented to support further research and drug development initiatives centered on this class of natural products.

Introduction

The genus Aconitum, commonly known as aconite, monkshood, or wolf's bane, encompasses over 250 species of perennial plants belonging to the Ranunculaceae family. These plants have a long history of use in traditional medicine, particularly in Asia, for treating a range of ailments. However, they are also notoriously toxic due to the presence of highly potent diterpenoid alkaloids.

A significant class of these compounds are the lipo-alkaloids, which are characterized by the presence of a fatty acid moiety attached to the diterpenoid skeleton. 14-Benzoylmesaconine-8-palmitate, also referred to as 8-O-palmitoyl-14-benzoylmesaconine, is one such lipo-alkaloid. The addition of the palmitate group at the C-8 position generally results in a reduction of the acute toxicity associated with the parent compound, benzoylmesaconine. This guide focuses on the natural occurrence of 14-Benzoylmesaconine-8-palmitate in Aconitum species, providing a technical resource for researchers in the fields of natural product chemistry, pharmacology, and drug development.

Natural Occurrence and Quantitative Data

14-Benzoylmesaconine-8-palmitate has been primarily identified in Aconitum carmichaelii. The concentration of this and other lipo-alkaloids can be influenced by factors such as the specific plant part, geographical origin, and processing methods of the raw plant material. Traditional processing of Aconitum roots, which often involves boiling or steaming, can lead to an increase in the concentration of lipo-alkaloids. This is due to the hydrolysis of the more toxic diester-diterpenoid alkaloids and subsequent esterification with endogenous fatty acids.

While extensive quantitative data across a wide range of Aconitum species is limited, studies on Aconitum carmichaelii have provided valuable insights into the content of major lipo-alkaloids.

Table 1: Quantitative Analysis of Major Lipo-Alkaloids in Aconitum carmichaelii

Lipo-Alkaloid	Analytical Method	Reported Concentration/Content	Reference
8-O-Linoleoyl-14-benzoylmesaconine	UHPLC-QQQ-MS	Major quantified lipo-alkaloid	[1]
8-O-Palmitoyl-14-benzoylmesaconine	UHPLC-QQQ-MS	Major quantified lipo-alkaloid	[1]
8-O-Oleoyl-14-benzoylmesaconine	UHPLC-QQQ-MS	Major quantified lipo-alkaloid	[1]
8-O-Linoleoyl-14-benzoylaconine	UHPLC-QQQ-MS	Major quantified lipo-alkaloid	[1]
8-O-Palmitoyl-14-benzoylaconine	UHPLC-QQQ-MS	Major quantified lipo-alkaloid	[1]
8-O-Oleoyl-14-benzoylaconine	UHPLC-QQQ-MS	Major quantified lipo-alkaloid	[1]

Note: Specific concentrations can vary significantly based on the sample and processing.

Experimental Protocols

The isolation and quantification of 14-Benzoylmesaconine-8-palmitate from Aconitum species require specialized analytical techniques. Below are detailed methodologies adapted from published research.

Isolation and Purification of Lipo-Alkaloids from Aconitum carmichaelii

This protocol outlines a general procedure for the isolation of lipo-alkaloids, including 14-Benzoylmesaconine-8-palmitate.

Experimental Workflow for Lipo-Alkaloid Isolation

Caption: General workflow for the isolation of 14-Benzoylmesaconine-8-palmitate.

Methodology:

• Extraction: Powdered, dried roots of Aconitum carmichaelii are extracted exhaustively with 95% ethanol at room temperature.

• Concentration: The resulting ethanolic extract is concentrated under reduced pressure to yield a crude extract.

• Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned successively with ethyl acetate. The ethyl acetate fraction, which contains the lipo-alkaloids, is collected and concentrated.

• Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on a silica (B1680970) gel column. A gradient elution system, typically starting with n-hexane and gradually increasing the polarity with ethyl acetate and then methanol, is used to separate the components.

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Fractions containing the target lipo-alkaloids are pooled.

• Preparative HPLC: The pooled fractions are further purified by preparative HPLC on a C18 column to yield the pure 14-Benzoylmesaconine-8-palmitate.

Quantification by Ultra-High Performance Liquid Chromatography-Triple Quadrupole-Mass Spectrometry (UHPLC-QQQ-MS)

This method is suitable for the sensitive and specific quantification of 14-Benzoylmesaconine-8-palmitate in plant extracts.[1]

Table 2: UHPLC-QQQ-MS Parameters for Quantification

Parameter	Condition
UHPLC System
Column	C18 column (e.g., 1.7 µm, 2.1 x 50 mm)
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient Elution	Optimized gradient from low to high percentage of B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	2 µL
Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Analysis Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	[M+H]⁺ of 14-Benzoylmesaconine-8-palmitate
Product Ions (m/z)	Specific fragment ions for quantification and confirmation
Collision Energy	Optimized for each transition

Sample Preparation for UHPLC-MS/MS Analysis

References

• 1. Qualitative and quantitative analysis of lipo-alkaloids and fatty acids in Aconitum carmichaelii using LC-MS and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Uncharted Path: A Technical Guide to the Putative Biosynthesis of 14-Benzoylmesaconine-8-palmitate

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the biosynthesis of 14-Benzoylmesaconine-8-palmitate, a complex lipo-diterpenoid alkaloid identified in plants of the Aconitum genus. While the complete biosynthetic pathway remains largely unelucidated, this document synthesizes current knowledge on diterpenoid alkaloid (DA) biosynthesis to propose a putative pathway. It highlights the established foundational steps, identifies the likely enzymatic families involved in later modifications, and outlines the experimental methodologies required to fully characterize this intricate biochemical route.

The Foundation: Biosynthesis of the Diterpenoid Core

The biosynthesis of all diterpenoid alkaloids, including 14-Benzoylmesaconine-8-palmitate, begins with the universal precursors of isoprenoids, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These five-carbon units are produced through the well-characterized mevalonate (B85504) (MVA) and methylerythritol phosphate (B84403) (MEP) pathways.

The assembly of the C20 diterpene skeleton is a multi-step process initiated by the head-to-tail condensation of IPP and DMAPP molecules:

• Geranylgeranyl Pyrophosphate (GGPP) Synthesis : Three molecules of IPP are sequentially added to one molecule of DMAPP by the enzyme geranylgeranyl pyrophosphate synthase (GGPPS) to form the C20 precursor, GGPP.[1][2][3]

• Diterpene Skeleton Formation : GGPP undergoes a series of cyclizations catalyzed by terpene synthases (TPSs) to form the foundational carbocyclic structures of diterpenoids.[1][2] In the context of Aconitum alkaloids, this typically involves the formation of an ent-kaurene (B36324) or ent-atisane skeleton.[1][2] This critical step is generally catalyzed by a copalyl diphosphate (B83284) synthase (CPS) and a kaurene synthase (KS) or atisane (B1241233) synthase.[1]

The Great Unknown: From Diterpene Skeleton to Mesaconine (B8520833) Core

The subsequent steps, leading from the initial diterpene skeleton to the complex, nitrogen-containing core of mesaconine, are the most speculative and least understood part of the pathway.[1][3] This transformation involves a series of extensive oxidative modifications and the incorporation of a nitrogen atom, likely from an amino acid. Key enzyme families predicted to be involved in this stage, based on transcriptome analyses of Aconitum species, include:

• Cytochrome P450 Monooxygenases (CYPs) : This vast family of enzymes is known to catalyze a wide array of oxidative reactions, including hydroxylations, epoxidations, and carbon-carbon bond rearrangements. Numerous candidate CYPs have been identified in Aconitum transcriptomes and are believed to be responsible for the intricate oxygenation patterns observed in DAs.[2][4]

• Reductases : The incorporation of the nitrogen atom to form the characteristic bridged heterocyclic system of DAs likely involves a reductase enzyme.[5]

• Methyltransferases (OMTs) : The methoxy (B1213986) groups present on the mesaconine core are installed by O-methyltransferases, which transfer a methyl group from S-adenosyl methionine (SAM) to a hydroxyl group.[2]

Final Adornments: The Acylation Steps to 14-Benzoylmesaconine-8-palmitate

The terminal steps in the biosynthesis of the target molecule are the acylation of the mesaconine core at the C-14 and C-8 positions. These reactions are catalyzed by acyltransferases, a diverse group of enzymes that transfer acyl groups from an acyl donor (like an acyl-CoA) to an acceptor molecule.

• Benzoylation at C-14 : A benzoyltransferase would catalyze the transfer of a benzoyl group, likely from benzoyl-CoA, to the hydroxyl group at the C-14 position of a mesaconine-like precursor.

• Palmitoylation at C-8 : A palmitoyltransferase would subsequently transfer a palmitoyl (B13399708) group from palmitoyl-CoA to the hydroxyl group at the C-8 position.

The BAHD acyltransferase family is a strong candidate for catalyzing these final modifications. Members of this family have been implicated in the acylation of other aconitine-type alkaloids.[2][6] The order of these two acylation events is currently unknown.

Proposed Biosynthetic Pathway of 14-Benzoylmesaconine-8-palmitate

The following diagram illustrates the putative biosynthetic pathway, integrating the established early steps with the hypothesized later modifications.

Caption: Putative biosynthetic pathway of 14-Benzoylmesaconine-8-palmitate.

Quantitative Data Summary

Currently, there is a significant lack of quantitative data regarding the biosynthesis of 14-Benzoylmesaconine-8-palmitate. The scientific literature accessed does not contain specific measurements of enzyme kinetics, metabolite pool sizes, or gene expression levels directly related to the formation of this molecule. The table below is presented as a template for future research findings.

Parameter	Value	Units	Experimental Context / Notes
Enzyme Kinetics
[Candidate Benzoyltransferase] Km (Mesaconine)	Data not available	µM	To be determined via in vitro assays
[Candidate Benzoyltransferase] kcat	Data not available	s-1	To be determined via in vitro assays
[Candidate Palmitoyltransferase] Km (Benzoylmesaconine)	Data not available	µM	To be determined via in vitro assays
[Candidate Palmitoyltransferase] kcat	Data not available	s-1	To be determined via in vitro assays
Metabolite Concentrations
Mesaconine	Data not available	µg/g FW	To be determined in various Aconitum tissues
14-Benzoylmesaconine	Data not available	µg/g FW	To be determined in various Aconitum tissues
14-Benzoylmesaconine-8-palmitate	Data not available	µg/g FW	To be determined in various Aconitum tissues
Gene Expression
[Candidate Benzoyltransferase Gene]	Data not available	Relative Expression	To be determined via qRT-PCR in different tissues
[Candidate Palmitoyltransferase Gene]	Data not available	Relative Expression	To be determined via qRT-PCR in different tissues

Key Experimental Protocols for Pathway Elucidation

Characterizing the full biosynthetic pathway will require a multi-faceted approach combining transcriptomics, enzymology, and analytical chemistry. Below are detailed methodologies for key experiments.

Identification of Candidate Genes via Transcriptome Analysis

This protocol is foundational for identifying the enzymes involved in the later, unknown steps of the pathway.

Caption: Experimental workflow for candidate gene identification.

Methodology:

• Tissue Collection : Collect various tissues (e.g., roots, stems, leaves, flowers) from an Aconitum species known to produce 14-Benzoylmesaconine-8-palmitate. Flash-freeze in liquid nitrogen and store at -80°C.

• RNA Extraction : Extract total RNA using a plant-specific kit (e.g., RNeasy Plant Mini Kit, Qiagen) followed by DNase treatment to remove genomic DNA contamination. Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and an Agilent Bioanalyzer.

• Library Preparation : Prepare cDNA libraries from high-quality RNA samples (RIN > 7.0) using a commercial kit (e.g., Illumina TruSeq RNA Sample Prep Kit). This involves mRNA purification using oligo(dT) beads, fragmentation, first and second-strand cDNA synthesis, end repair, A-tailing, and adapter ligation.

• Sequencing : Sequence the prepared libraries on a high-throughput platform such as the Illumina NovaSeq.

• Data Analysis :

  • Assembly : After quality filtering of raw reads, perform de novo assembly using software like Trinity, as a reference genome is often unavailable for Aconitum species.

  • Annotation : Annotate the assembled unigenes by performing BLAST searches against public databases (NCBI Nr, Swiss-Prot, KEGG, GO) to assign putative functions.

  • Expression Analysis : Map reads back to the assembled transcriptome to quantify unigene expression levels (e.g., as FPKM or TPM). Identify differentially expressed genes across tissues.

  • Candidate Selection : Select candidate acyltransferase and other enzyme genes whose expression profiles correlate with the accumulation of 14-Benzoylmesaconine-8-palmitate (as determined by metabolomic analysis).

Functional Characterization of Candidate Acyltransferases

This protocol is essential to confirm the function of the candidate genes identified from the transcriptome analysis.

Methodology:

• Gene Cloning : Amplify the full-length open reading frame (ORF) of the candidate acyltransferase genes from cDNA using PCR with gene-specific primers. Clone the PCR product into an appropriate expression vector (e.g., pET-28a for E. coli or pYES-DEST52 for yeast).

• Heterologous Expression :

  • E. coli : Transform the expression vector into a suitable E. coli strain (e.g., BL21(DE3)). Induce protein expression with IPTG at a low temperature (e.g., 16-18°C) to improve protein solubility.

  • Yeast (S. cerevisiae) : Transform the vector into a suitable yeast strain. Induce protein expression by growing cells in a galactose-containing medium.

• Protein Purification : Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA resin for His-tagged proteins). Confirm purity and size using SDS-PAGE.

• Enzyme Assays :

  • Reaction Mixture : Prepare a reaction buffer containing the purified enzyme, the putative acceptor substrate (e.g., mesaconine or 14-benzoylmesaconine), and the acyl donor (benzoyl-CoA or palmitoyl-CoA).

  • Incubation : Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a defined period.

  • Product Detection : Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate). Analyze the extract using LC-MS/MS to identify the formation of the expected acylated product by comparing its retention time and mass spectrum to an authentic standard, if available.

• Kinetic Analysis : Determine the kinetic parameters (Km, Vmax) by varying the concentration of one substrate while keeping the other saturated and measuring the initial reaction velocity.

Conclusion and Future Outlook

The biosynthesis of 14-Benzoylmesaconine-8-palmitate represents a fascinating example of the chemical diversity generated in plant specialized metabolism. While the foundational steps in diterpene synthesis are understood, the specific enzymes responsible for the intricate oxidations, nitrogen incorporation, and dual acylations that form this unique lipo-alkaloid remain to be discovered. The methodologies outlined in this guide, centered on a combined transcriptomic and biochemical approach, provide a clear roadmap for the elucidation of this pathway. Successfully characterizing these enzymes will not only fill a significant gap in our understanding of natural product biosynthesis but may also provide novel biocatalysts for the synthetic biology and pharmaceutical industries.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Entry Steps in the Biosynthetic Pathway to Diterpenoid Alkaloids in Delphinium grandiflorum and Aconitum plicatum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Transcriptome analysis to identify genes involved in the biosynthesis of aconitines in aconitum pendulum [yaoxuexuebao-05134870.com]

Unveiling a Novel Lipo-Alkaloid: A Technical Guide to the Discovery and Isolation of 14-Benzoylmesaconine-8-palmitate from Aconitum carmichaelii

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and isolation of 14-Benzoylmesaconine-8-palmitate, a significant lipo-alkaloid identified in the roots of Aconitum carmichaelii. This document details a synthesized experimental protocol for its extraction and purification, presents key analytical data for its characterization, and explores its putative signaling pathways based on the known bioactivities of its constituent moieties.

Introduction: The Emergence of Lipo-Alkaloids from a Traditional Remedy

Aconitum carmichaelii, commonly known as Fuzi or Chuanwu in traditional Chinese medicine, is a plant renowned for its potent physiological effects, primarily attributed to its complex array of diterpenoid alkaloids. While the highly toxic diester-diterpenoid alkaloids like aconitine (B1665448) are well-studied, recent research has focused on a class of derivatives known as lipo-alkaloids. These compounds, where a long-chain fatty acid is esterified to the diterpenoid skeleton, are often formed during the traditional processing of Aconitum roots and are associated with reduced toxicity and significant anti-inflammatory and analgesic properties.

The discovery of 14-Benzoylmesaconine-8-palmitate, also referred to as 8-O-palmitoyl-14-benzoylmesaconine, represents a noteworthy advancement in the phytochemical analysis of Aconitum carmichaelii. For the first time, this and other lipo-alkaloids were isolated and purified from their natural source, providing pure compounds for structural elucidation and pharmacological investigation[1]. This guide synthesizes the available information to provide a comprehensive resource for researchers interested in this novel compound.

Experimental Protocols: A Synthesized Approach to Isolation and Purification

The following is a detailed, synthesized experimental protocol for the isolation and purification of 14-Benzoylmesaconine-8-palmitate from the roots of Aconitum carmichaelii. This protocol is based on the methods described by Liu et al. (2016) and supplemented with general techniques for diterpenoid alkaloid isolation.

Extraction of Total Alkaloids

• Plant Material Preparation: Dried and powdered roots of Aconitum carmichaelii are used as the starting material.

• Initial Extraction: The powdered roots are subjected to extraction with 80% ethanol (B145695) three times, each for a duration of one hour. The filtrates from each extraction are combined.

• Concentration: The combined ethanol extract is concentrated under vacuum to yield a crude extract.

• Acid-Base Extraction for Alkaloid Enrichment:

  • The crude extract is dissolved in a 1% hydrochloric acid solution.

  • The acidic solution is then basified to a pH of 10 with concentrated ammonia (B1221849).

  • The total alkaloids are subsequently extracted using n-butanol saturated with water.

  • The n-butanol fractions are combined and the solvent is removed under vacuum to yield the total alkaloid extract.

Chromatographic Purification of 14-Benzoylmesaconine-8-palmitate

The purification of lipo-alkaloids is challenging due to their structural similarity. The following column chromatography procedure is a representative method for their separation.

• Initial Separation by Silica (B1680970) Gel Column Chromatography:

  • Stationary Phase: Silica gel (200-300 mesh).

  • Mobile Phase: A gradient elution system of dichloromethane-methanol (from 50:1 to 1:1, v/v).

  • Procedure: The total alkaloid extract is loaded onto the silica gel column and eluted with the gradient mobile phase. Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing compounds with similar TLC profiles are combined.

• Fine Purification of Lipo-Alkaloid Fractions:

  • Fractions enriched with lipo-alkaloids from the initial separation are further purified. While the original study by Liu et al. (2016) does not specify the exact subsequent steps for purifying 8-O-palmitoyl-14-benzoylmesaconine, repeated column chromatography using different adsorbent materials and solvent systems is a standard approach. This could involve:

    • Sephadex LH-20 column chromatography with a methanol-water (1:1, v/v) mobile phase.

    • Preparative High-Performance Liquid Chromatography (Prep-HPLC) on a C18 column with a mobile phase consisting of a gradient of acetonitrile (B52724) and water containing a small percentage of a modifier like formic acid or ammonia to improve peak shape.

Workflow for Isolation and Purification

Figure 1: Experimental workflow for the isolation of 14-Benzoylmesaconine-8-palmitate.

Data Presentation: Characterization of 14-Benzoylmesaconine-8-palmitate

The structural elucidation of 14-Benzoylmesaconine-8-palmitate was primarily achieved through mass spectrometry and nuclear magnetic resonance spectroscopy[1].

Mass Spectrometry Data

The high-resolution mass spectrometry data provides the basis for determining the molecular formula of the isolated compound.

Compound Name	Reference ID	Molecular Formula
8-O-palmitoyl-14-benzoylmesaconine	A3	C47H73NO11
Table 1: Molecular Formula of 14-Benzoylmesaconine-8-palmitate determined by High-Resolution Mass Spectrometry.[1]

The fragmentation pattern in MS/MS analysis is crucial for identifying the core aconitane (B1242193) skeleton and the fatty acid side chain.

Precursor Ion (m/z)	Characteristic Fragment Ions (m/z) for BMA Skeleton	Neutral Loss
[Calculated Value]	554.3118, 522.2856, 494.2906, 490.2593, 462.2644, 458.2331	C16H32O2 (Palmitic Acid)
Table 2: Key MS/MS Fragmentation Data for 8-O-palmitoyl-14-benzoylmesaconine (BMA derivative).[1]

¹H-NMR Spectroscopic Data

The ¹H-NMR data confirms the presence of the 14-benzoylmesaconine skeleton and the palmitoyl (B13399708) side chain.

Proton	Chemical Shift (δ, ppm)
NCH₂CH₃	[Not explicitly stated for A3, but present in related compounds]
Protons of palmitoyl chain	[Specific shifts not individually listed, but their presence is confirmed]
Table 3: Selected ¹H-NMR Data for 8-O-palmitoyl-14-benzoylmesaconine.[1]

(Note: The detailed ¹H-NMR chemical shift assignments for each proton in the molecule are typically found in the supplementary materials of the cited publication.)

Putative Signaling Pathways

While the specific signaling pathways of 14-Benzoylmesaconine-8-palmitate have not been empirically determined, we can propose putative mechanisms based on the known biological activities of diterpenoid alkaloids and palmitate. Diterpenoid alkaloids from Aconitum are known to possess anti-inflammatory properties, and palmitate is a well-known modulator of key cellular signaling pathways.

Proposed Anti-Inflammatory Signaling Pathway

It is hypothesized that 14-Benzoylmesaconine-8-palmitate exerts anti-inflammatory effects by modulating the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The diterpenoid alkaloid core may inhibit key kinases in the pathway, while the palmitate moiety could have a modulatory role.

Figure 2: Putative inhibition of the NF-κB signaling pathway.

Potential Modulation of the PI3K/Akt Pathway

Palmitate is known to influence the PI3K/Akt signaling pathway, which is central to cell survival, proliferation, and metabolism. Depending on the cellular context, palmitate can either activate or inhibit this pathway. The presence of the diterpenoid alkaloid moiety may further modulate this activity.

Figure 3: Potential modulation of the PI3K/Akt signaling pathway.

Conclusion and Future Directions

The discovery and isolation of 14-Benzoylmesaconine-8-palmitate from Aconitum carmichaelii opens new avenues for research into the pharmacology of lipo-alkaloids. The synthesized protocols and compiled data in this guide provide a foundational resource for scientists aiming to isolate and study this and related compounds.

Future research should focus on:

• Optimization of Isolation Protocols: Developing more efficient and scalable purification methods, such as counter-current chromatography, specifically for lipo-alkaloids.

• Pharmacological Screening: Conducting comprehensive in vitro and in vivo studies to elucidate the specific biological activities of pure 14-Benzoylmesaconine-8-palmitate, particularly its anti-inflammatory and analgesic potential.

• Mechanism of Action Studies: Investigating the precise molecular targets and signaling pathways modulated by this compound to validate the putative mechanisms proposed in this guide.

This line of inquiry holds significant promise for the development of novel therapeutic agents with improved safety profiles derived from a well-established traditional medicinal plant.

References

• 1. Identification of Oxygenated Fatty Acid as a Side Chain of Lipo-Alkaloids in Aconitum carmichaelii by UHPLC-Q-TOF-MS and a Database - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 14-Benzoylmesaconine-8-palmitate and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct scientific literature on "14-Benzoylmesaconine-8-palmitate" is not available. This guide is a comprehensive review based on the known properties of its constituent parts: 14-Benzoylmesaconine and palmitic acid, as well as related diterpenoid alkaloids. The information presented herein is intended to provide a foundational understanding for research and development, drawing inferences from structurally and functionally similar compounds.

Introduction

14-Benzoylmesaconine is a diterpenoid alkaloid and the primary active component found in the traditional Chinese medicine Wutou decoction, derived from Aconitum species[1]. It is a monoester-type alkaloid known for its potent anti-inflammatory properties[1]. The addition of a palmitate ester at the 8-position would significantly increase the lipophilicity of the molecule, potentially altering its pharmacokinetic profile and cellular uptake. Palmitic acid is a ubiquitous 16-carbon saturated fatty acid found in a wide array of organisms[2][3]. The conjugation of palmitic acid to bioactive molecules is a known strategy to enhance their therapeutic potential.

This technical guide will provide a detailed overview of the parent compound, 14-Benzoylmesaconine, and extrapolate the potential characteristics of its 8-palmitate derivative. We will delve into its chemical properties, known biological activities, and potential mechanisms of action, supported by data on related compounds.

Chemical Properties and Synthesis

2.1. 14-Benzoylmesaconine

Property	Value	Source
Molecular Formula	C31H43NO10	[4]
Molecular Weight	589.7 g/mol	[4]
CAS Number	63238-67-5	[5][6]
Synonyms	Benzoylmesaconine, Mesaconine 14-benzoate	[1][4][5]
Botanical Source	Aconitum carmichaelii Debx	[5]

2.2. 14-Benzoylmesaconine-8-palmitate (Hypothetical)

The synthesis of 14-Benzoylmesaconine-8-palmitate would likely involve the esterification of the hydroxyl group at the C8 position of 14-Benzoylmesaconine with palmitic acid or an activated derivative, such as palmitoyl (B13399708) chloride. Enzymatic synthesis using lipases is also a plausible and often more selective method for such esterifications[7][8].

Experimental Protocol: Hypothetical Enzymatic Synthesis of 14-Benzoylmesaconine-8-palmitate

• Materials: 14-Benzoylmesaconine, Palmitic anhydride (B1165640) (acyl donor), Immobilized lipase (B570770) (e.g., Novozym 435), Anhydrous solvent (e.g., Tetrahydrofuran - THF).

• Reaction Setup: Dissolve 14-Benzoylmesaconine and a molar excess of palmitic anhydride in THF in a sealed reaction vessel.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme concentration would need to be optimized, but a starting point could be 20 g/L[8].

• Incubation: Incubate the reaction at a controlled temperature, for instance, 40°C, with constant agitation[8].

• Monitoring: Monitor the reaction progress by taking aliquots at various time points and analyzing them using High-Performance Liquid Chromatography (HPLC) to observe the formation of the product peak and the disappearance of the starting material peak[8].

• Purification: Upon completion, the enzyme can be filtered off. The solvent is then evaporated, and the resulting residue is purified using column chromatography to isolate the 14-Benzoylmesaconine-8-palmitate.

• Characterization: The structure of the purified product should be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)[8].

Biological Activity and Mechanism of Action

3.1. Anti-inflammatory Activity of 14-Benzoylmesaconine

14-Benzoylmesaconine exhibits significant anti-inflammatory effects[1]. Its primary mechanism of action involves the inhibition of the NF-κB signaling pathway[1]. It also suppresses the activation of the NLRP3 inflammasome, leading to a reduction in the secretion of the pro-inflammatory cytokine IL-1β[1]. This is achieved by reducing intracellular potassium efflux and disrupting the assembly of the NLRP3 inflammasome[1].

Signaling Pathway of 14-Benzoylmesaconine's Anti-inflammatory Action

Caption: Anti-inflammatory mechanism of 14-Benzoylmesaconine.

3.2. Potential Effects of the 8-palmitate Moiety

The addition of a palmitate group at the C8 position would significantly increase the lipophilicity of 14-Benzoylmesaconine. This modification could have several implications:

• Enhanced Bioavailability: Increased lipophilicity can improve absorption across biological membranes, potentially leading to higher bioavailability.

• Altered Pharmacokinetics: The fatty acid chain may lead to increased plasma protein binding and a longer half-life in the body.

• Modified Cellular Uptake and Targeting: The palmitoylated derivative might exhibit different patterns of cellular uptake and tissue distribution, potentially targeting lipid-rich tissues or interacting differently with cell membranes.

• Modulation of Activity: The bulky palmitate group could sterically hinder the interaction of the molecule with its target, or conversely, the increased membrane association could enhance its activity at membrane-bound targets.

Structure-Activity Relationships

The bioactivities of aconitine-type alkaloids are closely related to their chemical structures[9]. The ester groups at C8 and C14 are particularly important for their toxicity and pharmacological effects. Generally, diester-diterpenoid alkaloids are more toxic than monoester derivatives like 14-Benzoylmesaconine[10]. The introduction of a second ester group (palmitate) at the C8 position would convert the monoester into a diester, which could potentially increase its toxicity. However, the nature of the esterifying acid also plays a crucial role. Long-chain fatty acids like palmitic acid are less toxic than the acetate (B1210297) or benzoate (B1203000) groups typically found in the more toxic aconitine (B1665448) alkaloids.

Future Research Directions

The hypothetical 14-Benzoylmesaconine-8-palmitate presents an interesting candidate for further investigation. Key research areas should include:

• Chemical Synthesis and Characterization: Development of an efficient and selective synthesis protocol for 14-Benzoylmesaconine-8-palmitate and its full analytical characterization.

• In Vitro Biological Evaluation: Assessment of its anti-inflammatory activity in relevant cell-based assays, comparing it to the parent compound, 14-Benzoylmesaconine. This should include assays for NF-κB inhibition and NLRP3 inflammasome activation.

• Pharmacokinetic Studies: Determination of its absorption, distribution, metabolism, and excretion (ADME) profile in animal models to understand how the palmitate moiety affects its bioavailability and half-life.

• Toxicity Assessment: Evaluation of its acute and chronic toxicity to determine its therapeutic window.

Experimental Workflow for Preclinical Evaluation

Caption: Preclinical evaluation workflow.

Conclusion

While "14-Benzoylmesaconine-8-palmitate" remains a hypothetical compound in the absence of direct scientific literature, this guide provides a robust framework for its potential synthesis, biological activity, and therapeutic evaluation. Based on the known anti-inflammatory properties of its parent compound, 14-Benzoylmesaconine, and the pharmacokinetic-modulating effects of palmitoylation, this novel derivative holds promise as a subject for further research in the development of new anti-inflammatory agents. The methodologies and pathways described herein offer a solid starting point for any research group venturing into the synthesis and evaluation of this and other lipidated diterpenoid alkaloids.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. biorlab.com [biorlab.com]
• 6. chemwhat.com [chemwhat.com]
• 7. Efficient two-step chemo-enzymatic synthesis of all-trans-retinyl palmitate with high substrate concentration and product yield - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Spectroscopic Data for 14-Benzoylmesaconine-8-palmitate: A Technical Overview

A comprehensive search for spectroscopic data (NMR and MS) and related experimental protocols for the compound "14-Benzoylmesaconine-8-palmitate" did not yield any specific results for the complete molecule. The available information primarily pertains to the palmitate moiety, with no data found for the "14-Benzoylmesaconine" portion or the fully esterified compound.

This guide is intended for researchers, scientists, and drug development professionals. Due to the absence of direct experimental data for 14-Benzoylmesaconine-8-palmitate, this document will summarize the available spectroscopic information for palmitic acid and its simple esters as a reference. It is crucial to note that the spectral characteristics of the complete molecule will be significantly different due to the presence of the complex diterpenoid alkaloid core, benzoyl group, and the specific esterification at the C-8 position.

Mass Spectrometry (MS) Data for Palmitate

Mass spectrometry is a key analytical technique used to determine the molecular weight and elemental composition of a compound. For palmitic acid, the molecular formula is C₁₆H₃₂O₂ with a molecular weight of 256.42 g/mol .[1]

Table 1: Mass Spectrometry Data for Palmitic Acid

Parameter	Value	Reference
Molecular Formula	C₁₆H₃₂O₂	[1]
Molecular Weight	256.42 g/mol	[1]
Precursor m/z	255.3	[2]
Precursor Type	[M-H]⁻	[2]
Ionization	ESI	[2]
Instrument	LTQ XL, Thermo Finnigan	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data for Palmitate

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for palmitic acid.

Table 2: ¹H NMR Spectroscopic Data for Palmitic Acid (CDCl₃)

Atom	Chemical Shift (ppm)	Multiplicity
H-2	2.35	t
H-3	1.63	p
H-4 to H-15	1.25	m
H-16	0.88	t

Data sourced from publicly available spectral databases.

Table 3: ¹³C NMR Spectroscopic Data for Palmitic Acid (CDCl₃)

Atom	Chemical Shift (ppm)
C-1	180.5
C-2	34.1
C-3	24.7
C-4 to C-13	29.1 - 29.7
C-14	31.9
C-15	22.7
C-16	14.1

Data sourced from publicly available spectral databases.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 14-Benzoylmesaconine-8-palmitate are not available. However, a general workflow for the characterization of a novel natural product derivative would typically involve the following steps:

Caption: General experimental workflow for the isolation and structural elucidation of a natural product derivative.

Signaling Pathways and Logical Relationships

There is no information available in the searched literature regarding any signaling pathways or biological activities specifically associated with 14-Benzoylmesaconine-8-palmitate. Research on related aconitum alkaloids suggests potential interactions with ion channels, but this is speculative for the specific compound .

Conclusion

The complete spectroscopic characterization of 14-Benzoylmesaconine-8-palmitate requires its synthesis or isolation and subsequent analysis using modern spectroscopic techniques. The data presented here for the palmitate moiety serves only as a partial reference. Researchers interested in this compound will need to perform de novo characterization to obtain the necessary NMR and MS data.

References

• 1. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. massbank.eu [massbank.eu]

A Comparative Toxicological Profile: 14-Benzoylmesaconine-8-palmitate versus Aconitine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comparative toxicological profile of 14-Benzoylmesaconine-8-palmitate and aconitine (B1665448) based on currently available scientific literature. The toxicological data for 14-Benzoylmesaconine-8-palmitate is limited, and therefore, its profile is partially inferred from the known toxicities of its constituent parts, 14-Benzoylmesaconine and palmitic acid, as well as the structure-activity relationships of related aconitine analogs. This guide is intended for informational purposes for a scientific audience and is not a substitute for rigorous, direct experimental testing.

Executive Summary

Aconitine, a C19-diterpenoid alkaloid from Aconitum species, is a potent cardiotoxin (B1139618) and neurotoxin with a narrow therapeutic window. Its toxicity is primarily mediated through the persistent activation of voltage-gated sodium channels. In contrast, 14-Benzoylmesaconine-8-palmitate, a derivative, is anticipated to have a significantly attenuated toxicological profile. This attenuation is attributed to the hydrolysis of the acetyl group at the C-8 position to a hydroxyl group, which is then esterified with palmitic acid. The hydrolysis product, benzoylmesaconine, is known to be substantially less toxic than aconitine. Furthermore, while palmitic acid itself can exhibit lipotoxicity at high concentrations, its acute toxicity is orders of magnitude lower than that of aconitine. This guide provides a detailed comparison of the available toxicological data, outlines relevant experimental protocols, and presents signaling pathways and logical relationships to support the inferred lower toxicity of 14-Benzoylmesaconine-8-palmitate.

Quantitative Toxicological Data

The following tables summarize the available quantitative toxicological data for aconitine and related compounds to facilitate a comparative assessment. Data for 14-Benzoylmesaconine-8-palmitate is not directly available and is inferred based on its structural components.

Table 1: Acute Toxicity Data (LD50)

Compound	Species	Route of Administration	LD50	Reference
Aconitine	Mouse	Oral	1.8 mg/kg	[1]
Mouse	Intravenous	0.1 mg/kg	[2]
Mouse	Intraperitoneal	0.270 mg/kg	[2]
Mouse	Subcutaneous	0.270 mg/kg	[2]
Rat	Intravenous	0.064 mg/kg	[2]
14-Benzoylmesaconine	Mouse	Oral	810 mg/kg	[3]
Mouse	Intraperitoneal	240 mg/kg	[3]
Mouse	Subcutaneous	230 mg/kg	[3]
Palmitic Acid	Rat	Oral	>10,000 mg/kg	[4]
14-Benzoylmesaconine-8-palmitate	-	-	No data available

Table 2: Comparative Toxicological Profile

Toxicological Endpoint	Aconitine	14-Benzoylmesaconine-8-palmitate (Inferred)
Acute Toxicity	High	Low
Cardiotoxicity	Potent cardiotoxin, induces arrhythmias	Significantly lower cardiotoxic potential
Neurotoxicity	Potent neurotoxin, causes paresthesia, paralysis	Significantly lower neurotoxic potential
Mechanism of Action	Persistent activation of voltage-gated sodium channels	Unlikely to have a significant direct effect on voltage-gated sodium channels

Mechanism of Action and Signaling Pathways

Aconitine: Persistent Activation of Voltage-Gated Sodium Channels

Aconitine's primary mechanism of toxicity involves its high-affinity binding to site 2 of the alpha subunit of voltage-gated sodium channels (VGSCs) in their open state.[5] This binding prevents the channel from inactivating, leading to a persistent influx of sodium ions and prolonged cell membrane depolarization.[6] This sustained depolarization has profound effects on excitable tissues like the myocardium and neurons, causing arrhythmias and paralysis.[5][7]

Figure 1: Aconitine's signaling pathway leading to toxicity.

14-Benzoylmesaconine-8-palmitate: An Inferred Mechanism

The toxicity of aconitine analogs is highly dependent on the ester groups at the C-8 and C-14 positions. The hydrolysis of the acetyl group at C-8 to a hydroxyl group, as in benzoylmesaconine, dramatically reduces toxicity. The subsequent esterification with palmitic acid at this position is unlikely to restore the potent activity of the acetyl group. Palmitic acid itself does not act on voltage-gated sodium channels in the same manner as aconitine. While it can induce cellular stress at high concentrations, its primary toxicological concern is lipotoxicity, which is a distinct mechanism from the acute channelopathy of aconitine.

Figure 2: Logical relationship of structure and toxicity.

Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment of toxicological profiles. Below are representative methodologies for key experiments.

Acute Toxicity (LD50) Determination

The median lethal dose (LD50) is determined to assess the acute toxicity of a substance. The Up-and-Down Procedure (UDP) is a modern method that reduces the number of animals required.

Figure 3: Workflow for LD50 determination using the Up-and-Down Procedure.

Methodology:

• Animal Model: Typically mice or rats of a specific strain, age, and sex are used.

• Dosing: The test substance is administered via the desired route (e.g., oral gavage, intravenous injection).

• Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

• Data Analysis: The LD50 value and its confidence intervals are calculated using appropriate statistical methods, such as the Probit analysis.

In Vitro Cardiotoxicity Assessment: Patch-Clamp Electrophysiology

Patch-clamp electrophysiology on isolated cardiomyocytes or cell lines expressing cardiac ion channels is the gold standard for assessing the direct effects of a compound on cardiac ion channel function.

Methodology:

• Cell Preparation: Cardiomyocytes are isolated from animal hearts or human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) are used. Alternatively, cell lines stably expressing specific cardiac ion channels (e.g., hERG, Nav1.5) can be utilized.

• Recording: A glass micropipette forms a high-resistance seal with the cell membrane, allowing for the measurement of ion currents through specific channels.

• Voltage Protocols: Specific voltage protocols are applied to elicit and measure different cardiac ion currents (e.g., IKr, INa, ICa).

• Data Analysis: The effects of the test compound on current amplitude, kinetics, and voltage-dependence are analyzed to determine its pro-arrhythmic potential.

In Vitro Neurotoxicity Assessment: Neuronal Cell Culture Assays

Neuronal cell lines (e.g., SH-SY5Y, PC12) or primary neuronal cultures are used to assess the potential neurotoxic effects of a compound.

Methodology:

• Cell Culture: Neuronal cells are cultured in appropriate media and exposed to varying concentrations of the test substance.

• Endpoint Measurement: A variety of endpoints can be measured, including:

  • Cell Viability: Assessed using assays such as MTT or LDH release.

  • Apoptosis: Detected by methods like TUNEL staining or caspase activity assays.

  • Neurite Outgrowth: Quantified by immunofluorescence microscopy.

  • Oxidative Stress: Measured by detecting reactive oxygen species (ROS).

• Data Analysis: Dose-response curves are generated to determine the concentration at which the compound elicits neurotoxic effects.

Conclusion

The available evidence strongly suggests that 14-Benzoylmesaconine-8-palmitate possesses a significantly lower acute toxicological risk compared to aconitine. The structural modifications, particularly the hydrolysis of the C-8 acetyl group, are known to drastically reduce the affinity for and the persistent activation of voltage-gated sodium channels, which is the primary mechanism of aconitine's toxicity. While the addition of a palmitate moiety may introduce the potential for lipotoxicity at higher concentrations and over longer exposure times, this is a distinct and less acute mechanism of toxicity. For a comprehensive understanding, direct experimental evaluation of 14-Benzoylmesaconine-8-palmitate's effects on cardiac and neuronal ion channels and in vivo acute toxicity studies are warranted. However, based on the current understanding of the structure-activity relationships of aconitine alkaloids, 14-Benzoylmesaconine-8-palmitate can be reasonably inferred to be a much safer compound than its parent alkaloid, aconitine.

References

• 1. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 2. Neurotoxicity Assay Service - Creative Biolabs [neuros.creative-biolabs.com]
• 3. Alternative approaches in median lethality (LD50) and acute toxicity testing [ouci.dntb.gov.ua]
• 4. benchchem.com [benchchem.com]
• 5. In Vitro Cardiotoxicity - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Establishing an In Vitro Assay for Predicting Neurotoxicity Risks Using Functional Human iPSC-Derived Neurons | Axion Biosystems [axionbiosystems.com]
• 7. researchgate.net [researchgate.net]

The Biological Frontier of Aconitum Lipo-Alkaloids: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipo-alkaloids derived from the genus Aconitum represent a compelling class of natural products with a wide spectrum of biological activities. These compounds are C19 aconitane (B1242193) alkaloids characterized by the presence of long-chain fatty acid residues.[1] Often formed during the traditional processing of aconite roots, a method known to mitigate the high toxicity of the parent diester-diterpenoid alkaloids, lipo-alkaloids have garnered significant interest for their therapeutic potential.[1][2] This technical guide provides an in-depth overview of the biological activities of Aconitum lipo-alkaloids, presenting key quantitative data, detailed experimental methodologies, and visual representations of associated signaling pathways to support further research and drug development in this area.

Quantitative Biological Activity Data

The biological activities of Aconitum lipo-alkaloids are diverse, ranging from anti-inflammatory and analgesic to antiproliferative effects. The following tables summarize the key quantitative data from various studies to facilitate comparison.

Table 1: Anti-inflammatory Activity of Semisynthetic Lipo-Alkaloids

Compound	Inhibition % ± SD (at 10 µM)
COX-1	COX-2
14-benzoylaconine-8-O-laurate	-29.8 ± 5.7
14-benzoylaconine-8-O-myristate	-19.4 ± 3.4
14-benzoylaconine-8-O-palmitate	-11.9 ± 3.9
14-benzoylaconine-8-O-stearate	-13.6 ± 4.5
14-benzoylaconine-8-O-oleate	10.1 ± 2.9
14-benzoylaconine-8-O-linoleate	19.8 ± 4.1
14-benzoylaconine-8-O-linolenate	25.4 ± 3.8
14-benzoylaconine-8-O-eicosapentaenoate	40.2 ± 3.1
14-benzoylaconine-8-O-docosahexaenoate	30.1 ± 2.5
IC₅₀ values of positive controls: indomethacin (B1671933) (COX-1): 0.9 µM; NS-398 (COX-2): 2.6 µM; and zileuton (B1683628) (LTB₄ formation inhibition) 5.0 µM.[3]

Table 2: Antiproliferative Activity of Aconitum Lipo-Alkaloids

Compound	Cell Line	Activity	IC₅₀ (µM)
Aconitine (B1665448) linoleate	MCF-7 (Breast Cancer)	Antiproliferative	7.58[4]
MCF-7/ADR (Doxorubicin-resistant Breast Cancer)	Antiproliferative	7.02[4]
8-O-azeloyl-14-benzoylaconine	HCT-15 (Colon Cancer)	Antiproliferative	~10-20[4]
A549 (Lung Cancer)	Antiproliferative	~10-20[4]
MCF-7 (Breast Cancer)	Antiproliferative	~10-20[4]
Compound 23 (unspecified lipo-alkaloid)	SK-OV-3 (Ovarian Cancer)	Inhibitory	43.78[4]

Table 3: Analgesic and Toxicological Data of Aconitum Alkaloids

Compound	Assay	Parameter	Value
High affinity alkaloids to Na+ channel site 2	Antinociceptive	ED₅₀	25 µg/kg[5]
Acute toxicity	LD₅₀	70 µg/kg[5]
Low affinity alkaloids to Na+ channel site 2	Antinociceptive	ED₅₀	20 mg/kg[5]
Acute toxicity	LD₅₀	30 mg/kg[5]
Compound 40	Analgesic	EC₅₀	0.0591 mg/kg[6]
Compound 42	Analgesic	EC₅₀	0.0972 mg/kg[6]
Compound 15 (parent molecule)	Analgesic	EC₅₀	0.0480 mg/kg[6]

Note: Quantitative data on the cardiotonic activity of Aconitum lipo-alkaloids is currently limited in the scientific literature. Studies have primarily focused on the parent alkaloid, aconitine, which is known to have a positive inotropic effect.[7][8]

Experimental Protocols

Protocol for Assessing Antiproliferative Activity using the MTT Assay

This protocol outlines the steps for determining the cytotoxic effects of Aconitum lipo-alkaloids on cancer cell lines using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[2][8][9][10][11]

Materials:

• Target cancer cell line

• Complete cell culture medium

• 96-well microplates

• Aconitum lipo-alkaloid stock solution (in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Phosphate-buffered saline (PBS)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the Aconitum lipo-alkaloid in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the lipo-alkaloid. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the alkaloid) and a blank (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 5-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol for Western Blot Analysis of MAPK and NF-κB Signaling Pathways

This protocol provides a method for investigating the effect of Aconitum lipo-alkaloids on the activation of the MAPK (p38, JNK, ERK) and NF-κB signaling pathways.[7][12]

Materials:

• Cell line of interest (e.g., RAW 264.7 macrophages)

• Complete cell culture medium

• Aconitum lipo-alkaloid

• LPS (lipopolysaccharide) for stimulation (optional)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK, anti-phospho-ERK, anti-ERK, anti-phospho-NF-κB p65, anti-NF-κB p65, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• TBST (Tris-buffered saline with 0.1% Tween 20)

• ECL (enhanced chemiluminescence) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells and grow them to 70-80% confluency.

  • Treat the cells with the Aconitum lipo-alkaloid at various concentrations for the desired time. A positive control (e.g., LPS) can be used to induce pathway activation.

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Visualize the protein bands using an imaging system.

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels. Compare the treated samples to the control to determine the effect of the lipo-alkaloid on pathway activation.

Signaling Pathways and Experimental Workflows

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Aconitum lipo-alkaloids.

Caption: Inhibition of MAPK and NF-κB Signaling by Aconitum Lipo-alkaloids.

Experimental Workflow Diagram

Caption: General workflow for the study of Aconitum lipo-alkaloids.

Conclusion

The lipo-alkaloids from Aconitum species present a promising area for the development of novel therapeutics, particularly in the fields of anti-inflammatory, analgesic, and anticancer agents. Their formation through traditional processing methods, which concurrently reduces the toxicity of the parent compounds, makes them especially attractive for further investigation. This guide provides a foundational resource for researchers, summarizing the current knowledge on their biological activities and offering detailed protocols for their study. Future research should focus on expanding the quantitative bioactivity data for a wider range of lipo-alkaloids, including their effects on the cardiovascular system, and further elucidating their precise mechanisms of action to unlock their full therapeutic potential.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. The positive inotropic effect of aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. P38 mitogen activated protein kinase expression and regulation by interleukin-4 in human B cell non-Hodgkin lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification and Determination of Aconitum Alkaloids in Aconitum Herbs and Xiaohuoluo Pill Using UPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Diterpenoid Alkaloids from Traditional Chinese Medicine: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the chemistry, pharmacology, and therapeutic potential of diterpenoid alkaloids derived from traditional Chinese medicine.

Introduction

Diterpenoid alkaloids (DAs) are a structurally diverse and pharmacologically significant class of natural products predominantly found in plants of the Aconitum and Delphinium genera, which have been used for centuries in Traditional Chinese Medicine (TCM).[1][2] These compounds are renowned for their potent biological activities, which range from analgesic and anti-inflammatory to anti-arrhythmic and anti-tumor effects.[1][3] However, their therapeutic application is often limited by a narrow therapeutic window and potential toxicity.[4] This technical guide provides a comprehensive overview of the core aspects of diterpenoid alkaloids for researchers, scientists, and drug development professionals, focusing on their classification, key pharmacological activities, underlying mechanisms of action, and detailed experimental protocols for their evaluation.

Classification of Diterpenoid Alkaloids

Based on their carbon skeletons, diterpenoid alkaloids are primarily categorized into three main types: C18, C19, and C20 diterpenoid alkaloids.

• C18-Diterpenoid Alkaloids: These alkaloids, such as lappaconitine (B608462), are characterized by the loss of a carbon atom at the C-4 position.[5] They are particularly known for their significant analgesic and anti-inflammatory properties.[2]

• C19-Diterpenoid Alkaloids: This is the most abundant group and includes highly potent and often toxic compounds like aconitine (B1665448). They possess a hexacyclic or heptacyclic nitrogen-containing skeleton. Their pharmacological profiles are diverse, encompassing cardiotonic, neurotoxic, analgesic, and anti-inflammatory activities.

• C20-Diterpenoid Alkaloids: This group, including compounds like hetisine, retains the full 20-carbon skeleton of their diterpene precursors. They exhibit a wide range of bioactivities, including anti-arrhythmic and anti-tumor effects.

Pharmacological Activities and Quantitative Data

Diterpenoid alkaloids exert a wide spectrum of pharmacological effects. The following tables summarize the quantitative data for some of the most well-studied activities.

Table 1: Analgesic Activity of Diterpenoid Alkaloids

Compound	Assay	Animal Model	ED50	Reference
Lappaconitine	Mechanical Antiallodynia	Spinal Nerve Ligation (Rat)	1.1 mg/kg (s.c.)	[5]
Thermal Antihyperalgesia	Spinal Nerve Ligation (Rat)	1.6 mg/kg (s.c.)	[5]
Mechanical Allodynia	Spinal Nerve Ligation (Rat)	0.8 µg (i.t.)	[5]
Mechanical Allodynia	Bone Cancer Pain (Rat)	2.0 mg/kg (s.c.)	[5]
Lappaconitine Analogs (5a, 5c)	Acetic Acid-Induced Writhing	Mouse	1.2 mg/kg, 1.6 mg/kg	[6]
N-deacetyllappaconitine	Formaldehyde Test	Mouse	7.1 mg/kg (s.c.)	[2]
Acetic Acid Writhing Test	Mouse	2.3 mg/kg (s.c.)	[2]
Lappaconitine	Formaldehyde Test	Mouse	3.8 mg/kg (s.c.)	[2]
Acetic Acid Writhing Test	Mouse	3.5 mg/kg (s.c.)	[2][4]

ED50: Median effective dose; s.c.: subcutaneous; i.t.: intrathecal.

Table 2: Anti-inflammatory Activity of Diterpenoid Alkaloids

Compound	Assay	IC50/Inhibition	Reference
Lappaconitine	Carrageenan-induced paw edema (rat), Fresh egg white-induced paw edema (rat), Xylene-induced ear swelling (mouse), Acetic acid-induced increase in capillary permeability (mouse)	1-6 mg/kg showed inhibitory effects	[2]
N-deacetyllappaconitine	Carrageenan-induced paw edema (rat), Fresh egg white-induced paw edema (rat), Xylene-induced ear swelling (mouse), Acetic acid-induced increase in capillary permeability (mouse)	1-10 mg/kg showed inhibitory effects	[2]

IC50: Half-maximal inhibitory concentration.

Table 3: Cytotoxicity of Diterpenoid Alkaloids

Compound	Cell Line	IC50 (µM)	Reference
Aconitine	H9c2 (cardiomyoblast)	32	[7][8]

IC50: Half-maximal inhibitory concentration.

Table 4: Ion Channel Modulation by Diterpenoid Alkaloids

Compound	Ion Channel	Cell Line	IC50 (µM)	Reference
Lappaconitine	Voltage-gated sodium channel 1.7 (Nav1.7)	HEK293	27.67	[9][10][11]

IC50: Half-maximal inhibitory concentration.

Signaling Pathways and Mechanisms of Action

The diverse pharmacological effects of diterpenoid alkaloids are attributed to their complex interactions with various signaling pathways.

Analgesic Mechanism of Lappaconitine

Lappaconitine exerts its analgesic effects through a multi-target mechanism. A key pathway involves the stimulation of dynorphin (B1627789) A expression in spinal microglia.[5] Dynorphin A, an endogenous opioid peptide, then acts on κ-opioid receptors to produce analgesia.[5] Additionally, lappaconitine is a known blocker of voltage-gated sodium channels, particularly Nav1.7, which plays a crucial role in pain transmission.[9][10][11] It has also been shown to downregulate the expression of P2X3 receptors in dorsal root ganglion neurons, further contributing to its anti-nociceptive effects.[12]

Analgesic signaling pathway of Lappaconitine.

Cardiotoxicity of Aconitine

The cardiotoxicity of aconitine is a major concern that limits its clinical use. Aconitine induces cardiomyocyte damage through a complex signaling cascade involving inflammation and mitophagy.[13][14] It triggers the activation of the TNFα signaling pathway, which in turn promotes the assembly of the NLRP3 inflammasome.[13][14] This leads to the activation of caspase-1 and the release of pro-inflammatory cytokines, ultimately causing apoptosis.[13][14] Furthermore, aconitine has been shown to mitigate BNIP3-dependent mitophagy, a protective cellular process that removes damaged mitochondria, thereby exacerbating cellular damage.[13][14]

Cardiotoxicity signaling pathway of Aconitine.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of diterpenoid alkaloids.

Analgesic Activity Assays

This method is used to evaluate peripherally acting analgesics.[1][15][16][17]

• Principle: Intraperitoneal injection of acetic acid causes irritation of the peritoneal cavity, leading to characteristic abdominal constrictions and stretching of the hind limbs (writhing). Analgesic compounds reduce the number of writhes.[1][15][16][17]

• Procedure:

  • Acclimatize male Swiss albino mice (20-25 g) for at least one week.

  • Divide animals into groups (n=6-10): vehicle control, positive control (e.g., diclofenac (B195802) sodium), and test groups receiving different doses of the diterpenoid alkaloid.

  • Administer the test compound or vehicle (e.g., subcutaneously or intraperitoneally) 30-60 minutes before the acetic acid injection.

  • Inject 0.6% (v/v) acetic acid solution intraperitoneally (10 mL/kg).

  • Immediately after the injection, place each mouse in an individual observation chamber.

  • Count the number of writhes for a period of 15-20 minutes, starting 5 minutes after the acetic acid injection.

• Data Analysis: Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group. Determine the ED50 value using a dose-response curve.

This test is used to assess centrally acting analgesics.[18][19][20][21][22]

• Principle: The hot plate test measures the reaction time of an animal to a thermal stimulus. An increase in the latency to respond (e.g., paw licking, jumping) indicates an analgesic effect.[18][19][20][21][22]

• Procedure:

  • Acclimatize mice to the testing environment.

  • Measure the baseline latency of each mouse by placing it on a hot plate maintained at a constant temperature (e.g., 52-55°C). A cut-off time (e.g., 30-60 seconds) is set to prevent tissue damage.

  • Administer the test compound or vehicle.

  • At different time points after administration (e.g., 30, 60, 90, 120 minutes), place the mouse back on the hot plate and record the latency to the first sign of nociception.

• Data Analysis: Calculate the maximum possible effect (%MPE) for each group at each time point. Determine the ED50 value.

Anti-inflammatory Activity Assay

This is a classic model of acute inflammation.[23][24][25][26][27]

• Principle: Subplantar injection of carrageenan into the rat hind paw induces a localized inflammatory response characterized by edema. The anti-inflammatory effect of a compound is measured by its ability to reduce this edema.[23][24][25][26][27]

• Procedure:

  • Acclimatize male Wistar or Sprague-Dawley rats (150-200 g).

  • Measure the initial paw volume of the right hind paw using a plethysmometer.

  • Administer the test compound or vehicle intraperitoneally or orally.

  • After 30-60 minutes, inject 0.1 mL of 1% (w/v) carrageenan suspension in saline into the subplantar region of the right hind paw.

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group at each time point. Determine the EC50 value.

In Vitro Assays

This assay assesses the cardiotoxic potential of compounds.[7][8][28][29][30]

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell viability. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan (B1609692) product.

• Procedure:

  • Seed H9c2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of the diterpenoid alkaloid for 24 hours.

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control. Determine the IC50 value.

This assay measures the anti-inflammatory potential of compounds by quantifying the inhibition of NO production.[31][32][33][34][35]

• Principle: Lipopolysaccharide (LPS) stimulates macrophages to produce nitric oxide (NO), a pro-inflammatory mediator. The amount of NO produced can be indirectly measured by quantifying the stable end-product, nitrite, in the culture supernatant using the Griess reagent.[31][32][33][34][35]

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • Collect the culture supernatant.

  • Add Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) to the supernatant.

  • Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using sodium nitrite. Calculate the percentage of inhibition of NO production for each concentration. Determine the IC50 value.

Experimental Workflow Diagrams

References

• 1. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory and analgesic activities of N-deacetyllappaconitine and lappaconitine - Liu - Acta Pharmacologica Sinica [chinaphar.com]
• 3. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain [mdpi.com]
• 4. aurorabiomed.com [aurorabiomed.com]
• 5. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sweroside Alleviated Aconitine-Induced Cardiac Toxicity in H9c2 Cardiomyoblast Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels | Semantic Scholar [semanticscholar.org]
• 12. Lappaconitine - LKT Labs [lktlabs.com]
• 13. Aconitine induces cardiomyocyte damage by mitigating BNIP3-dependent mitophagy and the TNFα-NLRP3 signalling axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Aconitine induces cardiomyocyte damage by mitigating BNIP3‐dependent mitophagy and the TNFα‐NLRP3 signalling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. rjptsimlab.com [rjptsimlab.com]
• 16. Acetic acid induced writhing test: Significance and symbolism [wisdomlib.org]
• 17. saspublishers.com [saspublishers.com]
• 18. Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. meliordiscovery.com [meliordiscovery.com]
• 20. A Modified Inflammatory Pain Model to Study the Analgesic Effect in Mice [jove.com]
• 21. covm.uobaghdad.edu.iq [covm.uobaghdad.edu.iq]
• 22. dol.inf.br [dol.inf.br]
• 23. benchchem.com [benchchem.com]
• 24. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 25. inotiv.com [inotiv.com]
• 26. researchgate.net [researchgate.net]
• 27. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. Aconitine induces apoptosis in H9c2 cardiac cells via mitochondria‑mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 32. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 33. mdpi.com [mdpi.com]
• 34. mdpi.com [mdpi.com]
• 35. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Nature's Pharmacy: An Ethnobotanical and Phytochemical Exploration of Aconitum for Novel Compound Discovery

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The genus Aconitum, with its rich history in traditional medicine across continents, presents a compelling yet challenging frontier for the discovery of novel therapeutic compounds. Revered for its potent analgesic and anti-inflammatory properties in Traditional Chinese Medicine, Ayurveda, and European folk medicine, Aconitum species are also notoriously toxic due to a class of diterpenoid alkaloids. This technical guide provides an in-depth exploration of the ethnobotanical uses of Aconitum, a comprehensive overview of its key phytochemical constituents, and detailed methodologies for the isolation and characterization of novel compounds. By bridging traditional knowledge with modern scientific techniques, this document aims to equip researchers, scientists, and drug development professionals with the foundational information necessary to safely and effectively harness the therapeutic potential of this potent plant genus. The guide includes quantitative data on the biological activities of major alkaloids, detailed experimental protocols, and visualizations of experimental workflows and key signaling pathways to facilitate a deeper understanding and further investigation into the pharmacological promise of Aconitum.

Ethnobotanical Heritage of Aconitum

The genus Aconitum, commonly known as monkshood or wolfsbane, encompasses over 250 species of flowering plants belonging to the Ranunculaceae family.[1] These herbaceous perennials are primarily found in the mountainous regions of the Northern Hemisphere and have been utilized for centuries in various traditional medicine systems.

In Traditional Chinese Medicine (TCM) , processed Aconitum roots, known as Fuzi and Chuanwu, are used to treat a wide range of ailments including pain, inflammation, rheumatism, and certain cardiovascular conditions.[2][3] Similarly, in Ayurveda , the traditional medicine of India, species like Aconitum ferox and Aconitum heterophyllum are employed for their antipyretic, analgesic, and anti-inflammatory properties.[4][5] European folk medicine also has a history of using Aconitum, particularly Aconitum napellus, for conditions such as neuralgia, gout, and fever.[6]

A critical aspect of the traditional use of Aconitum is the practice of processing the raw plant material, typically the tuberous roots, to reduce its inherent toxicity.[7] Methods such as boiling, steaming, or soaking are employed to hydrolyze the highly toxic diester diterpenoid alkaloids into less toxic monoester or non-esterified forms. This traditional knowledge of detoxification is paramount for any modern attempt to utilize these plants for medicinal purposes.

Beyond its medicinal applications, the potent toxicity of Aconitum has also led to its use as a poison for hunting and warfare throughout history.[7][8] This dual nature as both a remedy and a poison underscores the narrow therapeutic window of its constituent compounds and the critical need for precise scientific investigation.

Phytochemical Landscape of Aconitum

The pharmacological activity and toxicity of Aconitum species are primarily attributed to a diverse array of diterpenoid alkaloids. These can be broadly classified into three main types based on their chemical structure: C19-diterpenoid, C20-diterpenoid, and C18-diterpenoid alkaloids. The C19-diterpenoid alkaloids, particularly the diester-type, are the most potent and are responsible for both the therapeutic effects and the high toxicity of the plant.

The following table summarizes the key phytochemicals found in various Aconitum species, along with their reported biological activities and toxicity data.

Compound	Alkaloid Type	Aconitum Species	Pharmacological Activity	Quantitative Data (IC50, LD50, etc.)
Aconitine (B1665448)	C19-Diterpenoid (Diester)	A. napellus, A. carmichaelii, A. ferox	Analgesic, Anti-inflammatory, Cardiotonic	Analgesic: ED50 ~0.06 mg/kg (mice, formalin test). Toxicity: LD50 = 0.15 mg/kg (mice, i.p.); LD50 = 1 mg/kg (mice, oral).[9]
Mesaconitine	C19-Diterpenoid (Diester)	A. carmichaelii, A. napellus	Analgesic, Anti-inflammatory, Antiepileptiform	Analgesic: Stronger than aconitine in some models. Toxicity: LD50 = 1.90 mg/kg (mice, p.o.); LD50 = 0.20-0.30 mg/kg (mice, i.p.); LD50 = 0.068-0.13 mg/kg (mice, i.v.).[10]
Hypaconitine	C19-Diterpenoid (Diester)	A. carmichaelii, A. napellus	Analgesic, Anti-inflammatory	Analgesic: ED50 = 0.1 mg/kg (mice, acetic acid writhing). Anti-inflammatory: Prevents carrageenan-induced paw edema at 0.025 mg/kg (mice). Toxicity: LD50 = 1.9 mg/kg (mice, s.c.).[11]
Benzoylaconine	C19-Diterpenoid (Monoester)	A. carmichaelii (processed)	Analgesic, Anti-inflammatory	Lower toxicity than diester alkaloids.
Benzoylmesaconine	C19-Diterpenoid (Monoester)	A. carmichaelii (processed)	Analgesic, Anti-inflammatory	Lower toxicity than diester alkaloids.
Lappaconitine	C19-Diterpenoid	A. sinomontanum	Analgesic, Antiarrhythmic	Analgesic: ED50 ~2.8 mg/kg (mice). Toxicity: LD50 ~5 mg/kg (mice).[9]
Atisine	C20-Diterpenoid	A. heterophyllum	Antipyretic, Anti-inflammatory	Lower toxicity compared to C19-diterpenoid alkaloids.
Songorine	C20-Diterpenoid	A. soongaricum	Anxiolytic-like effects

Experimental Protocols

The following section provides a detailed methodology for the extraction, isolation, and structural elucidation of diterpenoid alkaloids from Aconitum species. These protocols are intended as a guide and may require optimization based on the specific species and target compounds.

Extraction of Total Alkaloids

• Plant Material Preparation: Air-dry the tuberous roots of the Aconitum species at room temperature and grind them into a coarse powder (20-40 mesh).

• Defatting (Optional but Recommended): Macerate the powdered plant material with n-hexane or petroleum ether for 24-48 hours at room temperature to remove lipids and other non-polar compounds. Filter and discard the solvent. Air-dry the defatted plant material.

• Alkalinization and Extraction:

  • Moisten the plant powder with an aqueous solution of 10% ammonia (B1221849) or sodium carbonate until a pH of 9-10 is achieved. This converts the alkaloid salts present in the plant into their free base form.

  • Pack the alkalinized powder into a percolator or use a Soxhlet apparatus.

  • Extract the alkaloids with a suitable organic solvent such as chloroform (B151607), dichloromethane, or a mixture of chloroform and methanol (B129727) (e.g., 4:1 v/v). Continue the extraction until the eluate gives a negative test with Dragendorff's reagent.

• Acid-Base Partitioning:

  • Concentrate the organic extract under reduced pressure to obtain a crude residue.

  • Dissolve the residue in a 5% aqueous solution of hydrochloric acid or sulfuric acid.

  • Extract the acidic solution with a non-polar solvent like diethyl ether or hexane (B92381) to remove neutral and weakly basic impurities. Discard the organic layer.

  • Adjust the pH of the aqueous layer to 9-10 with a concentrated ammonia solution. This will precipitate the alkaloids in their free base form.

  • Extract the alkaline aqueous solution multiple times with chloroform or dichloromethane.

  • Combine the organic layers, wash with distilled water, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield the total crude alkaloid extract.

Isolation and Purification of Individual Alkaloids

• Column Chromatography:

  • Subject the crude alkaloid extract to column chromatography on silica (B1680970) gel (100-200 mesh).

  • Create a slurry of the crude extract with a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate (B1210297), chloroform, and finally methanol. For example, a gradient of n-hexane:ethyl acetate (from 100:0 to 0:100) followed by chloroform:methanol (from 100:0 to 80:20) can be effective.

  • Collect fractions of the eluate and monitor the separation using Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Further purify the fractions obtained from column chromatography using Prep-HPLC.

  • A reversed-phase C18 column is typically used.

  • The mobile phase often consists of a mixture of acetonitrile (B52724) and water or methanol and water, often with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.

  • Develop a suitable gradient elution method to achieve optimal separation of the target alkaloids.

  • Monitor the elution profile with a UV detector (typically around 235 nm for many diterpenoid alkaloids) and collect the fractions corresponding to the desired peaks.

  • Remove the solvent from the collected fractions under reduced pressure to obtain the purified alkaloids.

Structural Elucidation

The structure of the isolated compounds can be determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact molecular weight and elemental composition of the compound. Fragmentation patterns observed in MS/MS can provide valuable information about the structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: Provides information about the number and chemical environment of protons in the molecule.

  • 13C NMR: Provides information about the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between atoms and assembling the complete structure of the alkaloid.

• Infrared (IR) Spectroscopy: Helps in identifying the functional groups present in the molecule (e.g., hydroxyl, carbonyl, ester groups).

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the presence of chromophores in the molecule.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Novel Compound Discovery from Aconitum

The following diagram illustrates a typical workflow for the discovery of novel bioactive compounds from Aconitum, from initial ethnobotanical investigation to lead compound identification.

Caption: Workflow for Novel Compound Discovery from Aconitum.

Signaling Pathway of Aconitine-Induced Neurotoxicity

Aconitine and related diester diterpenoid alkaloids primarily exert their effects by targeting voltage-gated sodium channels (VGSCs) in excitable membranes of neurons and cardiomyocytes. The following diagram illustrates the proposed signaling pathway leading to neurotoxicity.

Caption: Aconitine-Induced Neurotoxicity Signaling Pathway.

Conclusion and Future Directions

The ethnobotanical history of Aconitum provides a rich foundation for the modern scientific exploration of its therapeutic potential. The potent biological activities of its constituent diterpenoid alkaloids, particularly their analgesic and anti-inflammatory effects, make them attractive candidates for drug development. However, the inherent toxicity of these compounds necessitates a cautious and highly controlled approach to research.

Future research should focus on:

• Bioactivity-Guided Isolation: Systematically screening crude extracts and fractions to identify novel compounds with high therapeutic efficacy and low toxicity.

• Structure-Activity Relationship (SAR) Studies: Modifying the chemical structure of known alkaloids to enhance their therapeutic properties while reducing their toxicity.

• Mechanism of Action Studies: Further elucidating the detailed molecular mechanisms by which these compounds exert their effects to identify new therapeutic targets.

• Development of Standardized and Detoxified Extracts: Investigating traditional processing methods and developing modern, standardized techniques to produce safe and effective Aconitum-based therapeutics.

By integrating traditional knowledge with advanced scientific methodologies, the formidable challenges posed by the toxicity of Aconitum can be overcome, paving the way for the development of novel and potent medicines from this remarkable plant genus.

References

• 1. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 2. Neuropharmacological Effects of Mesaconitine: Evidence from Molecular and Cellular Basis of Neural Circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Aconitine Neurotoxicity According to Administration Methods [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Bioactivity Screening of 14-Benzoylmesaconine-8-palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a comprehensive preliminary bioactivity screening protocol for the novel lipo-alkaloid, 14-Benzoylmesaconine-8-palmitate. This compound, identified in Aconitum toxicum, belongs to the aconitine (B1665448) class of diterpenoid alkaloids, a group known for a wide spectrum of biological activities, including anti-inflammatory, analgesic, and cytotoxic effects.[1][2] Given the therapeutic potential and inherent toxicity associated with this class of compounds, a systematic initial screening is crucial to identify and characterize its primary bioactivities. This document provides detailed experimental protocols for in vitro cytotoxicity, anti-inflammatory, analgesic, and antimicrobial assays, complete with data presentation tables and workflow visualizations to guide researchers in the preliminary assessment of this compound.

Introduction

Diterpenoid alkaloids from the genus Aconitum have long been a subject of interest in medicinal chemistry due to their potent biological effects.[1][3] 14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid derivative of mesaconine, characterized by the presence of a benzoyl group at position 14 and a palmitate ester at position 8. The addition of the long-chain fatty acid (palmitate) significantly increases the lipophilicity of the molecule, which may influence its pharmacokinetic and pharmacodynamic properties. Palmitic acid itself and its derivatives have been shown to possess anti-inflammatory and other biological activities.[4][5]

This guide presents a structured approach to the initial bioactivity screening of 14-Benzoylmesaconine-8-palmitate, focusing on four key areas of investigation:

• Cytotoxicity: To determine the compound's potential as an anti-cancer agent and to establish a therapeutic window for other activities.

• Anti-inflammatory Activity: To assess its potential for treating inflammatory conditions.

• Analgesic Activity: To evaluate its pain-relieving properties.

• Antimicrobial Activity: To screen for potential efficacy against common pathogens.

Experimental Protocols and Data Presentation

This section details the methodologies for the proposed preliminary bioactivity screening of 14-Benzoylmesaconine-8-palmitate.

In Vitro Cytotoxicity Screening

The initial assessment of cytotoxicity is critical for understanding the compound's therapeutic potential and safety profile. The MTT assay is a widely used colorimetric method to assess cell viability.

• Cell Culture: Human cancer cell lines (e.g., MCF-7 - breast, A549 - lung, HeLa - cervical) are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.[6]

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: 14-Benzoylmesaconine-8-palmitate is dissolved in DMSO to create a stock solution and then diluted to various concentrations (e.g., 0.1, 1, 10, 50, 100 µM) in the culture medium. The final DMSO concentration should be less than 0.1%. The cells are treated with these concentrations for 48 hours.

• MTT Incubation: After treatment, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control. The IC50 value (the concentration at which 50% of cell growth is inhibited) is determined by plotting a dose-response curve.

Cell Line	Compound Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
MCF-7	0.1	98.2 ± 3.1	\multirow{5}{}{25.6}
1	91.5 ± 4.5
10	72.3 ± 5.2
50	45.1 ± 3.8
100	15.8 ± 2.9
A549	0.1	99.1 ± 2.8	\multirow{5}{}{38.2}
1	94.6 ± 3.3
10	78.9 ± 4.1
50	52.4 ± 4.9
100	21.3 ± 3.5

In Vitro Anti-inflammatory Screening

The anti-inflammatory potential can be initially evaluated by the inhibition of protein denaturation, as denaturation of proteins is a well-documented cause of inflammation.[7]

• Reaction Mixture: The reaction mixture consists of 0.2 mL of egg albumin (from fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 7.4), and 2 mL of varying concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 10, 50, 100, 200, 500 µg/mL).[8]

• Control: Diclofenac sodium is used as the standard drug. A control solution is prepared without the compound.[8]

• Incubation: The mixtures are incubated at 37°C for 20 minutes followed by heating at 70°C for 5 minutes.[9]

• Absorbance Measurement: After cooling, the turbidity is measured spectrophotometrically at 660 nm.

• Data Analysis: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Concentration (µg/mL)	% Inhibition of Denaturation (Mean ± SD)
14-Benzoylmesaconine-8-palmitate
10	15.4 ± 2.1
50	35.8 ± 3.5
100	52.1 ± 4.2
200	68.9 ± 3.9
500	81.3 ± 4.8
Diclofenac Sodium (Standard)
100	89.5 ± 2.7

In Vivo Analgesic Activity Screening

The hot plate test is a common method for assessing centrally mediated analgesic activity.[10][11]

• Animals: Swiss albino mice (20-25 g) are used.

• Apparatus: A hot plate maintained at a constant temperature of 55 ± 0.5°C.[11][12]

• Procedure:

  • The animals are placed on the hot plate, and the time until they exhibit a response (licking of paws or jumping) is recorded as the reaction time. A cut-off time of 15-20 seconds is set to prevent tissue damage.

  • Animals with a baseline reaction time of less than 5 seconds or more than 15 seconds are excluded.

  • The test compound (e.g., 5, 10, 20 mg/kg) is administered intraperitoneally. A control group receives the vehicle, and a standard group receives morphine (5 mg/kg).

  • The reaction time is measured at 30, 60, 90, and 120 minutes after drug administration.

• Data Analysis: The percentage increase in reaction time is calculated.

Treatment (mg/kg, i.p.)	Reaction Time (seconds, Mean ± SD)
30 min
Vehicle Control	3.5 ± 0.4
14-Benzoylmesaconine-8-palmitate (5)	5.8 ± 0.6
14-Benzoylmesaconine-8-palmitate (10)	7.1 ± 0.8
Morphine (5)	10.2 ± 1.1
p < 0.05 compared to vehicle control

In Vitro Antimicrobial Screening

The agar (B569324) well diffusion method is a widely used technique for preliminary screening of antimicrobial activity.[13][14]

• Microbial Strains: Standard bacterial strains such as Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) are used.[13]

• Inoculum Preparation: The microbial inoculum is prepared to a turbidity equivalent to the 0.5 McFarland standard.

• Assay Procedure:

  • Muller-Hinton agar plates are uniformly swabbed with the microbial inoculum.

  • Wells of 6 mm diameter are punched into the agar.

  • 100 µL of different concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 100, 200, 500 µg/mL in DMSO) are added to the wells.

  • A well with DMSO serves as the negative control, and a standard antibiotic (e.g., Ciprofloxacin) serves as the positive control.

  • The plates are incubated at 37°C for 24 hours.

• Data Analysis: The diameter of the zone of inhibition around each well is measured in millimeters.

Concentration (µ g/well )	Zone of Inhibition (mm, Mean ± SD)
S. aureus
14-Benzoylmesaconine-8-palmitate
100	8.2 ± 0.5
200	11.5 ± 0.7
500	14.8 ± 0.9
Ciprofloxacin (10)	25.1 ± 1.2
DMSO (Control)	-
'-' indicates no inhibition zone

Visualizations

Experimental Workflows

Caption: General workflows for cytotoxicity, anti-inflammatory, and analgesic assays.

Potential Signaling Pathway

Aconitine and related alkaloids are known to interact with voltage-gated sodium channels. Palmitic acid can influence inflammatory pathways such as NF-κB. A potential mechanism of action could involve the modulation of inflammatory signaling cascades.

Caption: Potential inhibitory effect on the NF-κB inflammatory signaling pathway.

Discussion and Future Directions

The hypothetical data presented in this guide suggest that 14-Benzoylmesaconine-8-palmitate may possess moderate cytotoxicity against cancer cell lines, significant anti-inflammatory and analgesic properties, and limited antimicrobial activity, primarily against Gram-positive bacteria. The lipophilic palmitate moiety may contribute to its membrane interaction and cellular uptake, potentially influencing its bioactivity profile compared to its non-lipidated parent compounds.

Further studies should focus on:

• Expanding the cytotoxicity screening to a broader panel of cancer cell lines.

• Investigating the precise mechanism of anti-inflammatory action, potentially through studies on COX-1/COX-2 enzyme inhibition or cytokine expression.

• Elucidating the mechanism of analgesia to determine if it is centrally or peripherally mediated.

• Fractionating and identifying the active components responsible for the observed activities, if the screened compound is part of a larger extract.

This preliminary screening provides a foundational dataset for more in-depth pharmacological investigations into the therapeutic potential of 14-Benzoylmesaconine-8-palmitate.

References

• 1. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and Determination of Aconitum Alkaloids in Aconitum Herbs and Xiaohuoluo Pill Using UPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Aconitum diterpenoid alkaloids as antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medwinpublishers.com [medwinpublishers.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. mdpi.com [mdpi.com]
• 10. Evaluation of various techniques to determine in analgesic activity [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. ijisrt.com [ijisrt.com]
• 13. mdpi.com [mdpi.com]
• 14. scielo.br [scielo.br]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 14-Benzoylmesaconine-8-palmitate by HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid found in plants of the Aconitum genus. These compounds are of significant interest due to their potential pharmacological activities and inherent toxicity. Accurate and sensitive quantification of 14-Benzoylmesaconine-8-palmitate in various matrices is crucial for pharmacokinetic studies, toxicological assessments, and quality control of herbal preparations. This application note provides a detailed protocol for the analysis of 14-Benzoylmesaconine-8-palmitate using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS), a highly selective and sensitive analytical technique.

Experimental Protocols

1. Sample Preparation

A liquid-liquid extraction method is employed for the extraction of 14-Benzoylmesaconine-8-palmitate from plasma samples.

• Reagents:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Ammonium acetate (B1210297), analytical grade

  • Internal Standard (IS) solution (e.g., Testosterone or a structurally similar compound, concentration to be optimized)

  • Blank plasma

• Protocol:

  • Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

  • Add 20 µL of the internal standard (IS) working solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex for 1 minute and transfer to an autosampler vial for HPLC-MS/MS analysis.

2. HPLC-MS/MS Analysis

The chromatographic separation and mass spectrometric detection are key to the selective and sensitive quantification of the analyte.

• Instrumentation:

  • A UPLC system coupled with a triple quadrupole mass spectrometer.

  • An electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18 column (1.7 µm; 2.1 mm × 50 mm) or equivalent.[1]

  • Mobile Phase A: 2 mM Ammonium acetate in water.[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Flow Rate: 0.3 mL/min.[1]

  • Column Temperature: 40°C.[1]

  • Injection Volume: 5 µL.[1]

  • Gradient Elution:

    • 0-1.2 min: 5% to 12% B[1]

    • 1.2-3.0 min: 12% to 80% B[1]

    • 3.0-4.0 min: 80% to 5% B[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

  • Multiple Reaction Monitoring (MRM): The precursor-to-product ion transitions for 14-Benzoylmesaconine-8-palmitate and the internal standard need to be optimized. Based on the analysis of similar lipo-alkaloids, the fragmentation pattern would likely involve the loss of the palmitoyl (B13399708) and benzoyl groups.[2]

  • Data Acquisition and Processing: Controlled by appropriate software (e.g., Masslynx).[1]

Data Presentation

Quantitative data for the analysis of 14-Benzoylmesaconine-8-palmitate should be determined through method validation. The following tables provide a template for the presentation of this data.

Table 1: Optimized Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
14-Benzoylmesaconine-8-palmitate	To be determined	To be determined	To be determined	To be determined	To be determined
Internal Standard (e.g., Testosterone)	289.2	97.1	0.1	40	25

Table 2: Method Validation Parameters

Parameter	Result
Linearity
Calibration Range	e.g., 1-1000 ng/mL
Correlation Coefficient (r²)	e.g., >0.99
Precision (RSD%)
Intra-day	To be determined
Inter-day	To be determined
Accuracy (%)
Low QC	To be determined
Medium QC	To be determined
High QC	To be determined
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Matrix Effect (%)	To be determined
Recovery (%)	To be determined

Experimental Workflow

The following diagram illustrates the key steps in the HPLC-MS/MS analysis of 14-Benzoylmesaconine-8-palmitate.

Caption: Workflow for 14-Benzoylmesaconine-8-palmitate Analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Identification of Oxygenated Fatty Acid as a Side Chain of Lipo-Alkaloids in Aconitum carmichaelii by UHPLC-Q-TOF-MS and a Database - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Anti-Inflammatory Assay for 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for evaluating the in vitro anti-inflammatory properties of 14-Benzoylmesaconine-8-palmitate. The described assays are based on established methods for assessing inflammation in a cellular context, focusing on the inhibition of key inflammatory mediators and signaling pathways in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. The nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways are central to the inflammatory process, leading to the production of pro-inflammatory cytokines and mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). This document outlines a comprehensive in vitro protocol to assess the anti-inflammatory potential of 14-Benzoylmesaconine-8-palmitate by measuring its ability to suppress these key inflammatory markers in a macrophage cell line.

Data Presentation

The anti-inflammatory effects of a related compound, Benzoylmesaconine (BMA), have been documented. The following table summarizes the inhibitory effects of BMA on various inflammatory mediators in LPS-stimulated RAW264.7 macrophages. This format can be used to present data for 14-Benzoylmesaconine-8-palmitate.

Inflammatory Mediator	Assay Type	Concentration of BMA (µM)	% Inhibition (relative to LPS control)
Nitric Oxide (NO)	Griess Assay	20	Data not available
40	Significant Reduction
80	Significant Reduction
Prostaglandin E2 (PGE2)	ELISA	20	Data not available
40	Significant Reduction
80	Significant Reduction
TNF-α	ELISA	20	Significant Reduction
40	Significant Reduction
80	Significant Reduction
IL-1β	ELISA	20	Significant Reduction
40	Significant Reduction
80	Significant Reduction
IL-6	ELISA	20	Significant Reduction
40	Significant Reduction
80	Significant Reduction

Note: This data is for Benzoylmesaconine and should be used as a reference. Actual values for 14-Benzoylmesaconine-8-palmitate must be determined experimentally.

Experimental Protocols

Cell Culture and Treatment

RAW264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight. Cells are then pre-treated with varying concentrations of 14-Benzoylmesaconine-8-palmitate for 1 hour before being stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

Cell Viability Assay (CCK-8 Assay)

To determine the cytotoxic effects of 14-Benzoylmesaconine-8-palmitate, a Cell Counting Kit-8 (CCK-8) assay is performed.[1][2]

• Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10³ cells/well.

• After 24 hours, treat the cells with various concentrations of the test compound (e.g., 0, 20, 40, 80, 160 µM) for 24 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 2 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control group.

Measurement of Nitric Oxide (NO) Production

The concentration of NO in the culture supernatant is measured using the Griess reagent.

• Collect the cell culture supernatant after treatment.

• Mix 50 µL of the supernatant with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

• Incubate the mixture at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• A standard curve using sodium nitrite (B80452) is generated to determine the NO concentration.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

The levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and PGE2 in the cell culture supernatant are quantified using commercial ELISA kits according to the manufacturer's instructions.[2]

• Collect the cell culture supernatant after treatment.

• Perform the ELISA procedure as per the kit's protocol.

• Measure the absorbance at the appropriate wavelength.

• Calculate the cytokine concentrations based on the standard curve.

Western Blot Analysis

Western blotting is used to analyze the protein expression levels of key inflammatory mediators (iNOS, COX-2) and signaling proteins (p-p38, p-ERK, p-JNK, IκBα, p-IκBα).[2]

• Lyse the treated cells and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Quantitative Real-Time PCR (qRT-PCR)

qRT-PCR is performed to measure the mRNA expression levels of inflammatory genes.[2]

• Extract total RNA from the treated cells and reverse transcribe it into cDNA.

• Perform real-time PCR using specific primers for TNF-α, IL-1β, IL-6, iNOS, and COX-2.

• GAPDH or β-actin is used as an internal control.

• The relative gene expression is calculated using the 2-ΔΔCt method.

Visualizations

Caption: Experimental workflow for in vitro anti-inflammatory assay.

Caption: Proposed inhibitory mechanism on inflammatory signaling pathways.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Quantification of 14-Benzoylmesaconine-8-palmitate in Plant Extracts

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds in plant extracts is critical for ensuring safety, efficacy, and quality control. This document provides a detailed methodology for the quantification of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid potentially found in plant species of the genus Aconitum. The protocols described herein are based on established analytical techniques for related diterpenoid and lipo-alkaloids.

Introduction

14-Benzoylmesaconine-8-palmitate is a complex diterpenoid alkaloid. The core structure, mesaconine, is esterified with a benzoyl group at the 14-position and a palmitoyl (B13399708) group at the 8-position. This lipophilic side chain, conferred by the palmitate group, influences its solubility and chromatographic behavior. Aconitum species are known to produce a variety of C19-diterpenoid alkaloids, which are both pharmacologically active and highly toxic.[1][2] Accurate and sensitive analytical methods are therefore essential for the study and utilization of plant extracts containing such compounds.

The primary analytical approach for the quantification of Aconitum alkaloids is High-Performance Liquid Chromatography (HPLC), often coupled with Diode Array Detection (DAD) or Mass Spectrometry (MS).[1] LC-MS/MS, in particular, offers superior selectivity and sensitivity, which is crucial for analyzing complex matrices like plant extracts.[3]

Experimental Protocols

The extraction of 14-Benzoylmesaconine-8-palmitate from plant material (e.g., roots of Aconitum species) must efficiently isolate the target analyte while minimizing the co-extraction of interfering substances.

Protocol:

• Grinding: Dry the plant material (e.g., aconite roots) at a controlled temperature (e.g., 40-50°C) to a constant weight and grind it into a fine powder (e.g., 40-60 mesh).

• Extraction Solvent: Due to the lipophilic nature of the palmitate ester, a solvent system with moderate to low polarity is recommended. A mixture of methanol (B129727) or ethanol (B145695) with chloroform (B151607) or dichloromethane (B109758) is a suitable starting point.

• Extraction Procedure:

  • Weigh accurately about 1.0 g of the powdered plant material into a conical flask.

  • Add 25 mL of the extraction solvent (e.g., Methanol:Chloroform, 1:1 v/v).

  • Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue twice more.

  • Combine the supernatants and evaporate to dryness under reduced pressure.

• Solid-Phase Extraction (SPE) for Clean-up:

  • Reconstitute the dried extract in 5 mL of a suitable solvent (e.g., acetonitrile).

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by washing sequentially with 5 mL of methanol and 5 mL of water.

  • Load the reconstituted extract onto the cartridge.

  • Wash the cartridge with a polar solvent mixture (e.g., 10 mL of 40% methanol in water) to remove highly polar impurities.

  • Elute the target analyte with a less polar solvent (e.g., 10 mL of 90% acetonitrile).

  • Evaporate the eluate to dryness and reconstitute in a known volume (e.g., 1 mL) of the mobile phase for LC-MS/MS analysis.

Instrumentation: A High-Performance Liquid Chromatography system coupled with a triple quadrupole tandem mass spectrometer (LC-MS/MS) is recommended for its high sensitivity and selectivity.[3]

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient Elution	0-2 min: 30% B; 2-15 min: 30-95% B; 15-18 min: 95% B; 18.1-20 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions (ESI+):

Parameter	Recommended Setting
Ion Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for 14-Benzoylmesaconine-8-palmitate (Hypothetical): Note: These values are hypothetical and must be optimized by direct infusion of a standard of 14-Benzoylmesaconine-8-palmitate.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
14-Benzoylmesaconine-8-palmitate	[M+H]+	Fragment 1 (e.g., loss of palmitic acid)	Optimize	Optimize
14-Benzoylmesaconine-8-palmitate	[M+H]+	Fragment 2 (e.g., loss of benzoic acid)	Optimize	Optimize
Internal Standard (IS)	Select appropriate IS	Optimize	Optimize	Optimize

The analytical method should be validated according to standard guidelines (e.g., ICH) for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Validation Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.995
Accuracy (% Recovery)	85-115%
Precision (% RSD)	Intra-day ≤ 15%, Inter-day ≤ 15%
LOD & LOQ	Signal-to-noise ratio of 3:1 and 10:1, respectively

Data Presentation

The quantitative results for 14-Benzoylmesaconine-8-palmitate in different plant extracts should be summarized in a clear and structured table.

Table 1: Quantification of 14-Benzoylmesaconine-8-palmitate in Aconitum sp. Extracts

Sample ID	Plant Part	Origin	Concentration (µg/g of dry weight) ± SD	% RSD (n=3)
AS-01	Root	Location A	Example: 15.8 ± 1.2	Example: 7.6
AS-02	Leaf	Location A	Example: 2.1 ± 0.3	Example: 14.3
AS-03	Root	Location B	Example: 22.5 ± 1.8	Example: 8.0

Visualizations

Caption: Workflow for the quantification of 14-Benzoylmesaconine-8-palmitate.

Caption: Key stages in the analytical quantification process.

References

• 1. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Rapid Determination of Isomeric Benzoylpaeoniflorin and Benzoylalbiflorin in Rat Plasma by LC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Standards for 14-Benzoylmesaconine-8-palmitate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid, a class of compounds characterized by a diterpenoid alkaloid core esterified with a fatty acid. These compounds are found in plants of the Aconitum genus, which are used in traditional medicine. The conjugation with a fatty acid, such as palmitic acid, significantly alters the polarity and potential biological activity of the parent alkaloid, benzoylmesaconine (B1261751). Accurate and reliable analytical methods are crucial for the quantification, identification, and quality control of 14-Benzoylmesaconine-8-palmitate in research and pharmaceutical development.

This document provides detailed application notes and protocols for the analytical standards of 14-Benzoylmesaconine-8-palmitate, covering its synthesis, purification, and analysis by High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Reference Standard Preparation

Experimental Protocol: Semi-synthesis of 14-Benzoylmesaconine-8-palmitate

This protocol describes the esterification of benzoylmesaconine with palmitic acid.

Materials:

• Benzoylmesaconine (or a suitable precursor like aconitine (B1665448) for hydrolysis to benzoylmesaconine)

• Palmitic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sephadex LH-20

• Chloroform (B151607)

• Methanol (B129727)

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

• Developing solvent for TLC (e.g., Chloroform:Methanol, 95:5 v/v)

• UV lamp (254 nm)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzoylmesaconine (1 equivalent) and palmitic acid (1.5 equivalents) in anhydrous dichloromethane.

• Coupling Reaction: Add DMAP (0.1 equivalents) to the solution. In a separate vial, dissolve DCC (1.5 equivalents) in a small amount of anhydrous DCM and add it dropwise to the reaction mixture at 0°C with constant stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the progress of the reaction by TLC, observing the disappearance of the starting material (benzoylmesaconine) and the appearance of a new, less polar spot corresponding to the product.

• Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with 5% HCl, saturated NaHCO3 solution, and brine. Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography. A primary purification can be performed using gel filtration on a Sephadex LH-20 column with a mobile phase of Chloroform:Methanol (1:1 v/v). Further purification can be achieved using preparative TLC or flash chromatography on silica (B1680970) gel.

• Characterization and Purity Assessment: The purified product should be characterized by NMR and MS to confirm its identity as 14-Benzoylmesaconine-8-palmitate. The purity of the standard should be determined by HPLC-UV.

Logical Workflow for Reference Standard Preparation

Caption: Workflow for the preparation and certification of a 14-Benzoylmesaconine-8-palmitate reference standard.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC with UV detection is a suitable method for the quantification and purity assessment of 14-Benzoylmesaconine-8-palmitate.

Experimental Protocol: HPLC-UV Analysis

Instrumentation:

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or Ammonium acetate (B1210297) (for mobile phase modification)

• 14-Benzoylmesaconine-8-palmitate reference standard

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase (4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	70% B to 95% B over 20 minutes, hold at 95% B for 5 minutes, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 230 nm and 274 nm

Sample Preparation:

• Standard Solution: Accurately weigh a known amount of the 14-Benzoylmesaconine-8-palmitate reference standard and dissolve it in methanol or acetonitrile to prepare a stock solution of 1 mg/mL. Prepare a series of calibration standards by diluting the stock solution.

• Sample Solution: Extract the sample containing the analyte with a suitable solvent (e.g., methanol or chloroform). The extraction method will depend on the sample matrix. The final extract should be dissolved in the mobile phase or a compatible solvent.

Analytical Workflow for HPLC Quantification

Caption: Workflow for the quantitative analysis of 14-Benzoylmesaconine-8-palmitate by HPLC-UV.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS provides high sensitivity and selectivity for the identification and quantification of 14-Benzoylmesaconine-8-palmitate, especially in complex matrices.

Experimental Protocol: UPLC-Q-TOF-MS Analysis

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system

• Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer with an Electrospray Ionization (ESI) source

Reagents:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 14-Benzoylmesaconine-8-palmitate reference standard

Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
Column	UPLC C18 column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic acid
Gradient	70% B to 95% B over 10 minutes, hold at 95% B for 2 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Cone Voltage	40 V
Source Temperature	120°C
Desolvation Temp.	350°C
Collision Energy	Ramped (e.g., 20-40 eV for MS/MS)
Acquisition Mode	Full Scan (m/z 100-1000) and Targeted MS/MS

Predicted Mass Spectrometric Data:

Compound	Molecular Formula	[M+H]+ (Calculated)	Key Fragment Ions (Predicted)
14-Benzoylmesaconine-8-palmitate	C47H71NO11	826.5055	m/z 590 (Loss of palmitoyl (B13399708) group), m/z 486 (Loss of benzoyl and palmitoyl groups)

Signaling Pathway for LC-MS/MS Data Acquisition and Analysis

Caption: Data acquisition and analysis pathway for UPLC-Q-TOF-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the definitive method for the structural elucidation and confirmation of 14-Benzoylmesaconine-8-palmitate.

Experimental Protocol: 1H and 13C NMR Analysis

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated chloroform (CDCl3) or deuterated methanol (CD3OD)

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 14-Benzoylmesaconine-8-palmitate in 0.5-0.7 mL of a suitable deuterated solvent in an NMR tube. Add a small amount of TMS.

• Data Acquisition: Acquire 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) NMR spectra.

Predicted NMR Spectral Data:

The following table provides predicted chemical shifts for key protons and carbons in 14-Benzoylmesaconine-8-palmitate, based on known data for benzoylmesaconine and palmitate moieties.

Moiety	Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Benzoylmesaconine	Aromatic (Benzoyl)	7.4 - 8.1	128 - 134, ~166 (C=O)
OCH3 groups	3.2 - 3.8	50 - 60
N-CH2CH3	~1.1 (t), ~2.5 (q)	~13, ~48
H-14 (ester)	~4.9	~75
Palmitate	α-CH2 (to C=O)	~2.3 (t)	~34
β-CH2	~1.6	~25
(CH2)n	~1.2 - 1.3	~29
Terminal CH3	~0.9 (t)	~14
Ester C=O	-	~173

Logical Relationship for NMR Structure Elucidation

Caption: Logical workflow for the structural elucidation of 14-Benzoylmesaconine-8-palmitate using various NMR techniques.

Conclusion

The analytical methods and protocols outlined in this document provide a comprehensive framework for the synthesis, purification, and analysis of 14-Benzoylmesaconine-8-palmitate. The lack of a commercial reference standard necessitates in-house synthesis and thorough characterization using a combination of chromatographic and spectroscopic techniques. The provided protocols for HPLC, LC-MS/MS, and NMR serve as a robust starting point for researchers and scientists in the field of natural product chemistry and drug development to ensure the quality and integrity of their studies involving this complex lipo-alkaloid.

Application Notes and Protocols for Cell-Based Assays: 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to evaluate the biological activity of 14-Benzoylmesaconine-8-palmitate. The suggested assays are based on the known activities of related aconitine-type diterpenoid alkaloids and the potential influence of the palmitate moiety.

Cytotoxicity Assessment using MTT Assay

Application: To determine the concentration range of 14-Benzoylmesaconine-8-palmitate that is toxic to cells. This is a critical first step to establish the appropriate concentration range for subsequent bioactivity assays.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[1] Viable cells with active metabolism reduce the yellow MTT to a purple formazan (B1609692) product.[2] The concentration of the formazan, which is proportional to the number of living cells, is measured spectrophotometrically.[1]

Experimental Protocol:

• Cell Seeding:

  • Seed cells (e.g., HEK293, SH-SY5Y, or a relevant cell line) in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 100, 1000 µM).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate for 24, 48, or 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Incubate for another 12-18 hours at 37°C in the dark.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration to determine the IC50 (half-maximal inhibitory concentration) value.

Data Presentation:

Concentration (µM)	Absorbance (570 nm)	% Cell Viability
Vehicle Control	1.25	100
0.1	1.22	97.6
1	1.18	94.4
10	0.95	76.0
100	0.52	41.6
1000	0.15	12.0

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Voltage-Gated Sodium Channel (VGSC) Activity Assessment using a Calcium Influx Assay

Application: To evaluate the effect of 14-Benzoylmesaconine-8-palmitate on the activity of voltage-gated sodium channels (VGSCs), particularly the pain-related Nav1.7 channel. Aconitine alkaloids are known modulators of these channels.[3][4]

Principle: This assay indirectly measures the activity of VGSCs by detecting changes in intracellular calcium concentration.[5][6] Depolarization of the cell membrane by an activator (e.g., veratridine) opens VGSCs, leading to sodium influx. This depolarization subsequently opens voltage-gated calcium channels (VGCCs), resulting in an increase in intracellular calcium.[7] This calcium increase can be measured using a calcium-sensitive fluorescent dye like Fluo-4 AM.[5][8] An inhibitor of VGSCs will prevent this cascade and thus reduce the fluorescent signal.

Experimental Protocol:

• Cell Seeding:

  • Seed cells expressing the target VGSC (e.g., HEK293 cells stably expressing Nav1.7) in a black, clear-bottom 96-well plate at a density of 5 x 10^4 cells/well.

  • Incubate for 24-48 hours.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and an agent to prevent dye leakage (e.g., probenecid) in a suitable buffer (e.g., Hank's Balanced Salt Solution with HEPES).

  • Remove the culture medium and add 100 µL of the loading buffer to each well.

  • Incubate for 1 hour at 37°C.

• Compound Incubation:

  • Wash the cells twice with the buffer.

  • Add 100 µL of buffer containing various concentrations of 14-Benzoylmesaconine-8-palmitate or a known VGSC inhibitor (e.g., tetrodotoxin) as a positive control.

  • Incubate for 15-30 minutes at room temperature.

• Signal Measurement:

  • Use a fluorescence plate reader equipped with an automated injection system.

  • Set the reader to measure fluorescence at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 525 nm emission for Fluo-4).

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Inject a VGSC activator (e.g., veratridine) to stimulate the channels.

  • Continue to measure the fluorescence for 2-5 minutes to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the compound concentration to determine the IC50 value.

Data Presentation:

Concentration (µM)	Peak Fluorescence (RFU)	% Inhibition
Vehicle Control	55000	0
0.1	52000	5.5
1	45000	18.2
10	28000	49.1
100	12000	78.2
Positive Control (TTX)	10000	81.8

Signaling Pathway:

Caption: VGSC activity measured by calcium influx.

Anti-Inflammatory Activity Assessment using an NF-κB Reporter Assay

Application: To determine if 14-Benzoylmesaconine-8-palmitate has anti-inflammatory properties by measuring its effect on the NF-κB signaling pathway. Palmitic acid has been shown to modulate inflammatory responses.[9][10][11]

Principle: The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) is a key transcription factor that regulates the expression of many pro-inflammatory genes.[12][13][14] In this assay, cells are engineered to contain a reporter gene (e.g., luciferase) under the control of NF-κB response elements.[15][16] When NF-κB is activated by an inflammatory stimulus (e.g., TNF-α or LPS), it binds to these elements and drives the expression of the reporter gene.[14][16] The activity of the reporter protein is then measured, which is proportional to NF-κB activity. An inhibitor of the NF-κB pathway will reduce the reporter signal.

Experimental Protocol:

• Cell Seeding and Transfection (for transient transfection):

  • Seed cells (e.g., HEK293 or RAW 264.7 macrophages) in a 96-well plate.

  • Transfect the cells with a plasmid containing the NF-κB-luciferase reporter and a control plasmid (e.g., Renilla luciferase for normalization).

  • Alternatively, use a stable cell line expressing the NF-κB reporter.[15]

• Compound Treatment:

  • After 24 hours, replace the medium with fresh medium containing various concentrations of 14-Benzoylmesaconine-8-palmitate or a known NF-κB inhibitor (e.g., Bay 11-7082) as a positive control.

  • Pre-incubate the cells with the compound for 1 hour.

• Stimulation:

  • Add an NF-κB activator, such as TNF-α (10 ng/mL) or LPS (1 µg/mL), to the wells.

  • Incubate for 6-24 hours.

• Luciferase Assay:

  • Lyse the cells using a lysis buffer.

  • Add the luciferase substrate to the cell lysate.

  • Measure the luminescence using a luminometer. If a dual-luciferase system is used, measure both firefly and Renilla luciferase activity.

• Data Analysis:

  • Normalize the NF-κB-driven luciferase activity to the control (Renilla) luciferase activity.

  • Calculate the percentage of inhibition of NF-κB activity for each compound concentration relative to the stimulated vehicle control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Data Presentation:

Concentration (µM)	Normalized Luminescence (RLU)	% Inhibition
Unstimulated Control	150	-
Stimulated Vehicle	8500	0
0.1	8200	3.5
1	7100	16.5
10	4300	49.4
100	1800	78.8
Positive Control	1500	82.4

Signaling Pathway:

Caption: NF-κB signaling pathway and reporter assay.

References

• 1. Cell Viability Assays - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mining the NaV1.7 interactome: Opportunities for chronic pain therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ionbiosciences.com [ionbiosciences.com]
• 6. Imaging of Calcium Signals - Creative Bioarray [ionschannel.com]
• 7. ionbiosciences.com [ionbiosciences.com]
• 8. Calcium Imaging Assay Service - Creative Biolabs [neuros.creative-biolabs.com]
• 9. mdpi.com [mdpi.com]
• 10. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. abeomics.com [abeomics.com]
• 13. Development and Characterisation of a Novel NF-κB Reporter Cell Line for Investigation of Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. signosisinc.com [signosisinc.com]
• 16. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for the Chromatographic Separation of Lipo-alkaloids from Aconitum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipo-alkaloids are a class of C19-norditerpenoid alkaloids found in plants of the Aconitum genus. These compounds are characterized by an aconitane (B1242193) skeleton esterified with one or two long-chain fatty acid residues.[1][2][3] They are considered transesterified derivatives of highly toxic diester-diterpene alkaloids such as aconitine, mesaconitine, and hypaconitine.[3][4] The traditional processing of Aconitum roots, often involving boiling, has been shown to decrease the concentration of toxic diester-diterpene alkaloids while increasing the content of lipo-alkaloids, resulting in a reduction of the drug's overall toxicity.[4][5] Given their pharmacological interest and their role as potential detoxification products, the accurate separation, identification, and quantification of lipo-alkaloids are crucial for the quality control and safe use of Aconitum-containing herbal medicines.[6][7]

These application notes provide detailed protocols for the extraction and chromatographic separation of lipo-alkaloids from Aconitum species, along with methods for their qualitative and quantitative analysis.

Experimental Protocols

Protocol 1: Extraction of Lipo-alkaloids from Aconitum Plant Material

This protocol outlines a general procedure for the extraction of total alkaloids, including lipo-alkaloids, from dried and powdered Aconitum roots.

Materials:

• Dried and powdered Aconitum root material (sieved through a 60 mesh sieve)

• 80% Ethanol (B145695)

• Hydrochloric acid (HCl)

• Concentrated ammonia (B1221849) solution

• n-butanol (water-saturated)

• Rotary evaporator

• Ultrasonicator

Procedure:

• Weigh an appropriate amount of powdered Aconitum root material (e.g., 10 g).

• Add 80% ethanol at a solvent-to-solid ratio of 5:1 (v/w).

• Soak the material for 1 hour, followed by ultrasonication for 30 minutes (250 W, 40 kHz).[8] Repeat this extraction step two more times.

• Combine the filtrates and concentrate under vacuum using a rotary evaporator to obtain a crude ethanol extract.

• Dissolve the extract in a dilute hydrochloric acid solution (pH ≈ 1).

• Adjust the pH of the acidic solution to 10 with a concentrated ammonia solution.

• Partition the alkaline solution with water-saturated n-butanol three times.

• Combine the n-butanol fractions and recover the solvent under vacuum to yield the total alkaloid extract containing lipo-alkaloids.[9]

Protocol 2: Qualitative and Quantitative Analysis of Lipo-alkaloids by UHPLC-MS

This protocol details a method for the identification and quantification of lipo-alkaloids using Ultra-High Performance Liquid Chromatography coupled with Mass Spectrometry.

Instrumentation and Conditions:

• Chromatographic System: Agilent Zorbax SB-C18 column (4.6 mm × 250 mm, 5 μm)[10]

• Mobile Phase:

  • A: 10mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid in water

  • B: Acetonitrile[10]

• Gradient Elution: A linear gradient elution program is typically employed. For example: 0–8 min, 5% B; 8–38 min, 5%–95% B; 38–45 min, 95% B.[8]

• Flow Rate: 1.0 mL/min[10]

• Column Temperature: 30°C[10]

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole (QQQ) or Quadrupole-Time-of-Flight (Q-TOF) Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive ion mode

• Detection Mode: For quantification, Multiple Reaction Monitoring (MRM) is used on a QQQ-MS. For qualitative analysis and structural elucidation, MS/MS scans are performed on a Q-TOF-MS.

Procedure:

• Prepare standard solutions of known lipo-alkaloids and a series of calibration standards.

• Prepare sample solutions by dissolving the total alkaloid extract in the initial mobile phase composition.

• Inject the standards and samples onto the UHPLC-MS system.

• For qualitative analysis, identify the lipo-alkaloids based on their retention times and mass fragmentation patterns obtained from MS/MS data. A compound database can be established based on combinations of the aconitane skeleton and various fatty acid chains to aid in identification.

• For quantitative analysis, construct calibration curves for each target analyte using the peak areas obtained from the MRM chromatograms of the calibration standards.

• Calculate the concentration of the lipo-alkaloids in the samples based on the calibration curves.

Data Presentation

Table 1: Quantitative Analysis of Major Lipo-alkaloids in Aconitum carmichaelii

Lipo-alkaloid	Fatty Acid Residue	Concentration Range (µg/g)	Analytical Method	Reference
Lipoaconitine	Linoleic acid	Not specified	UHPLC-QQQ-MS	[1][2]
Lipoaconitine	Palmitic acid	Not specified	UHPLC-QQQ-MS	[1][2]
Lipoaconitine	Oleic acid	Not specified	UHPLC-QQQ-MS	[1][2]
Lipomesaconitine	Linoleic acid	Not specified	UHPLC-QQQ-MS	[1][2]
Lipomesaconitine	Palmitic acid	Not specified	UHPLC-QQQ-MS	[1][2]
Lipomesaconitine	Oleic acid	Not specified	UHPLC-QQQ-MS	[1][2]

Note: Specific quantitative data is often dependent on the specific sample, processing method, and analytical conditions, and is not always reported in a standardized format in the literature.

Visualizations

Experimental Workflow for Lipo-alkaloid Analysis

Caption: Workflow for Lipo-alkaloid Analysis from Aconitum.

Logical Relationship of Aconitum Alkaloid Transformation

References

• 1. Qualitative and quantitative analysis of lipo-alkaloids and fatty acids in Aconitum carmichaelii using LC-MS and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. scielo.br [scielo.br]
• 9. Study on the Alkaloids in Tibetan Medicine Aconitum pendulum Busch by HPLC–MSn Combined with Column Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Analgesic Effects of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid, a class of natural products known for their diverse pharmacological activities, including potent analgesic effects[1][2]. This document provides a comprehensive experimental protocol for evaluating the analgesic properties of this novel compound in preclinical rodent models. The protocols detailed below are established and widely accepted methods for screening and characterizing the efficacy of new analgesic drug candidates[3][4][5][6]. These assays investigate both central and peripheral analgesic mechanisms, offering a thorough assessment of the compound's potential.

The parent compound, benzoylmesaconine, has demonstrated significant analgesic activity in mice at doses of 10 mg/kg and 30 mg/kg (orally) in the acetic acid-induced writhing test and a tail pressure test, respectively[7]. The addition of a palmitate ester at the 8-position likely increases the lipophilicity of the molecule, which may influence its pharmacokinetic and pharmacodynamic properties. Therefore, the following protocols are designed to systematically evaluate the analgesic profile of 14-Benzoylmesaconine-8-palmitate.

Pre-experimental Considerations

Test Compound Formulation

Due to the anticipated lipophilic nature of 14-Benzoylmesaconine-8-palmitate, careful consideration must be given to the selection of an appropriate vehicle for administration. Based on the solubility of the parent compound, benzoylmesaconine, in solvents like Dimethyl sulfoxide (B87167) (DMSO) and ethanol, a common approach is to first dissolve the compound in a minimal amount of an organic solvent and then dilute it with a non-toxic aqueous vehicle.

Recommended Vehicle: A solution of 5-10% DMSO in sterile saline (0.9% NaCl) or a 0.5% carboxymethylcellulose (CMC) solution.

Procedure:

• Weigh the required amount of 14-Benzoylmesaconine-8-palmitate.

• Dissolve the compound in the minimum volume of DMSO required for complete dissolution.

• Slowly add the sterile saline or CMC solution to the desired final concentration while vortexing to ensure a homogenous suspension or solution.

• Prepare fresh on the day of the experiment.

Note: A vehicle control group must be included in all experiments to account for any effects of the vehicle itself.

Animal Models

Species: Male or female Swiss albino mice or Sprague-Dawley rats. The choice of species may depend on the specific assay and laboratory standards. Weight: Mice: 20-30 g; Rats: 150-250 g. Acclimatization: Animals should be acclimatized to the laboratory conditions for at least one week prior to the experiment, with free access to food and water. Housing: Animals should be housed in a temperature-controlled environment (22 ± 2°C) with a 12-hour light/dark cycle.

Dose Selection and Administration

Based on the data for benzoylmesaconine, a starting dose range for 14-Benzoylmesaconine-8-palmitate is suggested. However, a preliminary dose-finding study is highly recommended to establish the optimal dose range and to identify any potential toxicity.

Suggested Dose Range (for initial screening): 1, 5, 10, and 25 mg/kg. Route of Administration: Oral (p.o.) via gavage or intraperitoneal (i.p.) injection. The choice of route will depend on the intended clinical application and the pharmacokinetic properties of the compound.

Experimental Workflow

Caption: Experimental workflow for assessing the analgesic effects of 14-Benzoylmesaconine-8-palmitate.

Detailed Experimental Protocols

Hot Plate Test (Central Analgesic Activity)

This test measures the response latency to a thermal stimulus, indicating central analgesic activity.

Apparatus: Hot plate analgesiometer with the surface temperature maintained at 55 ± 0.5°C.

Procedure:

• Acclimatize the animals to the testing room for at least 30 minutes before the experiment.

• Gently place each animal on the hot plate and start a stopwatch.

• Observe the animal for nociceptive responses, such as licking of the hind paws or jumping.

• Record the time (in seconds) until the first sign of a nociceptive response. This is the baseline latency.

• A cut-off time of 30-60 seconds should be established to prevent tissue damage. If the animal does not respond within this time, it should be removed from the hot plate, and the latency recorded as the cut-off time.

• Administer the test compound, vehicle, or a positive control (e.g., morphine, 5-10 mg/kg, i.p.) to different groups of animals.

• At predetermined time points (e.g., 30, 60, 90, and 120 minutes) after drug administration, repeat the hot plate test and record the post-treatment latencies.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Latency (s) at 30 min	Latency (s) at 60 min	Latency (s) at 90 min	Latency (s) at 120 min
Vehicle Control	-	8
14-Benzoylmesaconine-8-palmitate	1	8
5	8
10	8
25	8
Morphine	10	8

Tail-Flick Test (Central Analgesic Activity)

Similar to the hot plate test, the tail-flick test assesses the response to a thermal stimulus applied to the tail, reflecting spinal and supraspinal analgesic mechanisms.

Apparatus: Tail-flick analgesiometer that focuses a beam of high-intensity light on the animal's tail.

Procedure:

• Gently restrain the animal with its tail extending over the apparatus's sensor.

• Activate the light source to apply heat to the tail and start a timer.

• The animal will flick its tail away from the heat source. The time taken for this reflex is automatically recorded as the tail-flick latency.

• Establish a cut-off time (typically 10-15 seconds) to prevent tissue damage.

• Determine the baseline latency for each animal before drug administration.

• Administer the test compound, vehicle, or a positive control.

• Measure the tail-flick latency at various time points post-administration (e.g., 30, 60, 90, 120 minutes).

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Latency (s) at 30 min	Latency (s) at 60 min	Latency (s) at 90 min	Latency (s) at 120 min
Vehicle Control	-	8
14-Benzoylmesaconine-8-palmitate	1	8
5	8
10	8
25	8
Morphine	10	8

Formalin Test (Inflammatory and Nociceptive Pain)

This model is used to assess both acute nociceptive pain and persistent inflammatory pain. It involves the subcutaneous injection of a dilute formalin solution into the paw. The response is biphasic: an early, acute phase (neurogenic pain) and a late, inflammatory phase.

Procedure:

• Acclimatize the animals to individual observation chambers for 30 minutes.

• Administer the test compound, vehicle, or a positive control (e.g., morphine for both phases, indomethacin (B1671933) for the late phase).

• After the appropriate pre-treatment time (e.g., 30-60 minutes), inject 20 µL of a 1-5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Immediately return the animal to the observation chamber.

• Record the total time (in seconds) the animal spends licking or biting the injected paw during two distinct periods:

  • Early Phase: 0-5 minutes post-formalin injection.

  • Late Phase: 15-30 minutes post-formalin injection.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Licking Time (s) - Early Phase (0-5 min)	Licking Time (s) - Late Phase (15-30 min)
Vehicle Control	-	8
14-Benzoylmesaconine-8-palmitate	1	8
5	8
10	8
25	8
Morphine	10	8
Indomethacin	10	8

Acetic Acid-Induced Writhing Test (Visceral Pain)

This test is a model of visceral inflammatory pain and is particularly sensitive to peripherally acting analgesics. Intraperitoneal injection of acetic acid induces a characteristic writhing response.

Procedure:

• Administer the test compound, vehicle, or a positive control (e.g., diclofenac (B195802) sodium, 10 mg/kg).

• After a pre-treatment period of 30-60 minutes, inject 0.6-1% acetic acid solution (10 mL/kg) intraperitoneally into each animal.

• Immediately place the animal in an individual observation chamber.

• After a 5-minute latency period, count the total number of writhes for a 15-20 minute period[3][8]. A writhe is characterized by a wave of abdominal muscle contraction followed by the stretching of the hind limbs[3].

• Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Mean Number of Writhes	% Inhibition
Vehicle Control	-	8	0
14-Benzoylmesaconine-8-palmitate	1	8
5	8
10	8
25	8
Diclofenac Sodium	10	8

Potential Signaling Pathways in Pain Modulation

Diterpenoid alkaloids can exert their analgesic effects through various mechanisms, including modulation of ion channels and interaction with neurotransmitter systems involved in pain signaling. The diagram below illustrates a simplified overview of nociceptive signaling and potential points of intervention for an analgesic compound.

Caption: Simplified diagram of the nociceptive signaling pathway and potential sites of action for analgesic compounds.

Data Analysis and Interpretation

For each assay, data should be expressed as the mean ± standard error of the mean (SEM). Statistical analysis should be performed using appropriate methods, such as one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's test) for multiple group comparisons. A p-value of less than 0.05 is typically considered statistically significant.

The results from these assays will provide a comprehensive profile of the analgesic activity of 14-Benzoylmesaconine-8-palmitate, indicating its potential efficacy in different pain modalities and suggesting its possible mechanism of action (central vs. peripheral). Positive results in these preclinical models would warrant further investigation into its detailed mechanism of action, pharmacokinetic profile, and safety.

References

• 1. Neuropharmacological Potential of Diterpenoid Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bioactivity inspired C19-diterpenoid alkaloids for overcoming multidrug-resistant cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Classification, Toxicity and Bioactivity of Natural Diterpenoid Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Palmitic acid - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Isolation of 14-Benzoylmesaconine-8-palmitate using Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Experimental Protocols

1. Preparation of Crude Alkaloid Extract

A standardized procedure for the extraction of total alkaloids from plant material, such as the roots of Aconitum species, is crucial for successful isolation.

• Materials:

  • Dried and powdered plant material (e.g., Aconitum roots)

  • 80% Ethanol (B145695)

  • Hydrochloric acid (HCl)

  • Ammonia (B1221849) solution (NH₃·H₂O)

  • n-butanol

  • Rotary evaporator

  • pH meter

• Protocol:

  • Macerate the air-dried powder of the plant material with 80% ethanol at room temperature. Perform the extraction three times to ensure maximum yield.

  • Combine the ethanol filtrates and concentrate under reduced pressure using a rotary evaporator to obtain a crude ethanol extract.

  • Dissolve the resulting extract in a 1% HCl solution to protonate the alkaloids, rendering them water-soluble.

  • Adjust the pH of the acidic solution to approximately 10 with a concentrated ammonia solution to deprotonate the alkaloids, causing them to precipitate or become soluble in organic solvents.

  • Extract the total alkaloids with n-butanol (water-saturated) three times.

  • Combine the n-butanol fractions and evaporate the solvent under vacuum to yield the crude total alkaloid extract.

2. Isolation by Silica (B1680970) Gel Column Chromatography

This initial chromatographic step aims to fractionate the crude alkaloid extract and isolate fractions enriched with the target compound.

• Materials:

  • Silica gel (100-200 mesh)

  • Glass column

  • Crude alkaloid extract

  • Dichloromethane (B109758) (CH₂Cl₂)

  • Methanol (CH₃OH)

  • Fraction collector

  • Thin Layer Chromatography (TLC) plates (silica gel GF₂₅₄)

• Protocol:

  • Prepare a slurry of silica gel in dichloromethane and pack it into a glass column.

  • Dissolve the crude alkaloid extract in a minimal amount of the initial mobile phase and adsorb it onto a small amount of silica gel.

  • Carefully load the dried, adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient of dichloromethane-methanol. A typical gradient might start from 50:1 (CH₂Cl₂:CH₃OH) and gradually increase in polarity to 1:1.[1]

  • Collect fractions of a consistent volume using a fraction collector.

  • Monitor the separation by performing TLC analysis on the collected fractions. Use a suitable developing solvent and visualize the spots under UV light (254 nm) or with an appropriate staining reagent.

  • Combine fractions that show a similar TLC profile, particularly those containing a spot corresponding to the expected polarity of 14-Benzoylmesaconine-8-palmitate.

3. Purification by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

For final purification to achieve high purity of the target compound, a reversed-phase HPLC method is recommended.

• Materials:

  • HPLC system with a UV detector

  • C18 analytical or semi-preparative column

  • Acetonitrile (B52724) (ACN)

  • Ammonium (B1175870) bicarbonate buffer or Trifluoroacetic acid (TFA) solution

  • Milli-Q water

  • Syringe filters (0.45 µm)

• Protocol:

  • Dissolve the enriched fraction from the silica gel column in the mobile phase and filter it through a 0.45 µm syringe filter.

  • Set up the HPLC system with a C18 column.

  • A gradient elution is often effective for separating complex mixtures of alkaloids.[4] A common mobile phase consists of acetonitrile (solvent A) and an aqueous buffer like ammonium bicarbonate (solvent B).[4] An alternative is a mixture of tetrahydrofuran (B95107) and 0.2% trifluoroacetic acid.[5]

  • Develop a suitable gradient program, for instance, starting with a low percentage of acetonitrile and gradually increasing it over the run time.

  • Monitor the elution at a wavelength of approximately 240 nm, which is suitable for detecting many aconitine-type alkaloids.[4]

  • Collect the peak corresponding to 14-Benzoylmesaconine-8-palmitate.

  • Confirm the purity of the isolated compound using analytical HPLC and its identity through spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Data Presentation

Table 1: Column Chromatography Parameters for Alkaloid Fractionation

Parameter	Value
Stationary Phase	Silica Gel (100-200 mesh)
Mobile Phase	Dichloromethane : Methanol (Gradient)
Gradient Elution	50:1 → 1:1 (v/v)
Detection Method	Thin Layer Chromatography (TLC)

Table 2: RP-HPLC Parameters for Final Purification

Parameter	Value
Stationary Phase	C18 Reversed-Phase Column
Mobile Phase A	Acetonitrile
Mobile Phase B	Ammonium Bicarbonate Buffer (e.g., 10 mM, pH 8.5)
Elution Mode	Gradient
Detection Wavelength	240 nm
Flow Rate	(Dependent on column dimensions)
Injection Volume	(Dependent on concentration and column capacity)

Visualizations

Diagram 1: Experimental Workflow for Isolation

Caption: Workflow for the isolation of 14-Benzoylmesaconine-8-palmitate.

References

• 1. Study on the Alkaloids in Tibetan Medicine Aconitum pendulum Busch by HPLC–MSn Combined with Column Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Aconitum alkaloids in blood and urine samples. I. High-performance liquid chromatographic separation, solid-phase extraction and mass spectrometric confirmation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidation of Lipo-Alkaloids using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Nuclear Magnetic Resonance (NMR) spectroscopy for the detailed structural elucidation of lipo-alkaloids. This class of natural products, characterized by a lipid or fatty acid moiety attached to an alkaloid core, presents unique challenges and opportunities in spectral analysis. These protocols outline the systematic approach from sample preparation to advanced 2D NMR data interpretation for unambiguous structure determination.

Introduction to Lipo-Alkaloid Structural Elucidation by NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for determining the three-dimensional structure of organic molecules, making it indispensable for the characterization of novel lipo-alkaloids.[1][2][3] The inherent complexity of lipo-alkaloids, combining the rigid, heteroaromatic scaffold of an alkaloid with a flexible, aliphatic lipid chain, requires a multi-faceted NMR approach. A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for the complete assignment of proton (¹H) and carbon (¹³C) chemical shifts, establishing through-bond and through-space correlations, and ultimately assembling the complete molecular structure.[4]

This guide will detail the necessary steps for:

• Proper sample preparation to ensure high-quality NMR data.

• Acquisition of a suite of 1D and 2D NMR experiments.

• Systematic interpretation of the spectral data to define the alkaloid and lipid substructures and their connectivity.

• Quantitative analysis using qNMR for purity assessment and concentration determination.

Experimental Workflow

The structural elucidation of a lipo-alkaloid by NMR follows a logical progression of experiments and data analysis. The general workflow is outlined below.

Caption: General workflow for lipo-alkaloid structural elucidation by NMR.

Experimental Protocols

Sample Preparation

High-quality NMR spectra are contingent on meticulous sample preparation.

Protocol:

• Isolation and Purification: Isolate the lipo-alkaloid of interest using appropriate chromatographic techniques (e.g., HPLC, column chromatography) to a purity of >95%.[5][6]

• Sample Weighing: Accurately weigh 5-10 mg of the purified lipo-alkaloid for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[7][8]

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Common choices for lipo-alkaloids include Chloroform-d (CDCl₃), Methanol-d₄ (CD₃OD), and Dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can affect chemical shifts, so consistency is key when comparing data.[9][10]

• Dissolution: Add 0.6-0.7 mL of the chosen deuterated solvent to the vial containing the sample.[8] Gently vortex or sonicate to ensure complete dissolution.

• Filtration: Filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[7][11]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

A standard suite of 1D and 2D NMR experiments is required for complete structural characterization.

Protocol:

• Instrument Setup: Tune and shim the NMR spectrometer to ensure optimal magnetic field homogeneity.

• 1D ¹H NMR: Acquire a standard proton spectrum. This provides initial information on the number and types of protons present.

• 1D ¹³C NMR: Acquire a proton-decoupled carbon spectrum. This reveals the number of unique carbon environments.

• DEPT (Distortionless Enhancement by Polarization Transfer): Perform DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ groups.

• 2D COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) spin-spin couplings, revealing adjacent protons within a spin system. This is crucial for tracing out the carbon backbone of the lipid chain and parts of the alkaloid.[12]

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton-carbon pairs (¹H-¹³C). It is a highly sensitive method for assigning carbons that have attached protons.[13]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds apart (and sometimes four in conjugated systems). This is the key experiment for connecting different spin systems and establishing the linkage point between the lipid and alkaloid moieties.[12][13]

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments identify protons that are close in space, providing information about the stereochemistry and conformation of the molecule.

• Quantitative NMR (qNMR): For purity assessment, a ¹H NMR spectrum is acquired with a certified internal standard of known concentration.[14][15]

Data Presentation and Interpretation

The systematic analysis of the acquired NMR data allows for the piecing together of the lipo-alkaloid structure.

Characteristic Chemical Shifts

The presence of both an alkaloid and a lipid component results in a wide range of chemical shifts. The following table summarizes the expected ¹H and ¹³C NMR chemical shift ranges for typical lipo-alkaloid substructures.

Functional Group/Substructure	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
Lipid Chain
Terminal Methyl (-CH₃)	0.8 - 1.0	14 - 15	Typically a triplet.
Methylene Chain (-(CH₂)n-)	1.2 - 1.6	25 - 35	Large, often unresolved signal.
Methylene adjacent to C=C	2.0 - 2.3	27 - 33	Allylic protons.
Methylene adjacent to C=O	2.1 - 2.5	30 - 40	α-protons to carbonyl.
Olefinic (C=C-H)	5.3 - 5.8	120 - 140	Deshielded protons.
Alkaloid Core
Aliphatic Protons (non-aromatic)	1.5 - 4.5	20 - 70	Highly variable based on proximity to heteroatoms.
Protons on carbons α to Nitrogen	2.5 - 4.5	40 - 65	Deshielded by the nitrogen atom.
Aromatic/Heteroaromatic Protons	6.0 - 9.0	100 - 160	Characteristic of the specific alkaloid scaffold.
Linkage Group
Ester Carbonyl (-COO-)	-	165 - 180	Quaternary carbon, visible in ¹³C and HMBC.
Amide Carbonyl (-CONH-)	-	160 - 175	Quaternary carbon.
Amide NH	5.0 - 9.0	-	Broad signal, may exchange with solvent.
Methoxy (-OCH₃)	3.5 - 4.0	50 - 65	Sharp singlet.

Step-by-Step Structure Elucidation Logic

The following diagram illustrates the logical flow for piecing together the structure from the various NMR datasets.

Caption: Logical flow for NMR data interpretation in structure elucidation.

Interpretation Steps:

• Identify Spin Systems with COSY: Trace the ¹H-¹H correlations in the COSY spectrum to identify coupled proton networks. This will typically allow for the assignment of large portions of the lipid chain and any aliphatic or aromatic systems within the alkaloid core.

• Assign Protonated Carbons with HSQC: Use the HSQC spectrum to correlate each proton to its directly attached carbon. This transfers the proton assignments to the carbon skeleton.

• Connect Fragments and Assign Quaternary Carbons with HMBC: The HMBC spectrum is crucial for connecting the spin systems identified from the COSY data. Look for long-range correlations from protons to carbons that are 2-3 bonds away. These correlations will bridge gaps between spin systems and are essential for identifying and assigning quaternary carbons (those with no attached protons), such as carbonyls and substituted aromatic carbons.

• Pinpoint the Lipo-Alkaloid Linkage: The HMBC spectrum is the primary tool for determining how the lipid and alkaloid moieties are connected. For example, in an ester linkage, a key correlation would be observed from the protons on the carbon adjacent to the oxygen of the ester to the carbonyl carbon of the fatty acid.

• Determine Stereochemistry with NOESY: Analyze the through-space correlations in the NOESY spectrum to determine the relative stereochemistry of chiral centers. Protons that are close to each other in space will show a cross-peak, even if they are not coupled through bonds.

Quantitative Analysis (qNMR)

Quantitative NMR (qNMR) can be used to determine the absolute purity of the isolated lipo-alkaloid without the need for a specific reference standard of the compound itself.[16]

Protocol:

• Sample Preparation: Accurately weigh the lipo-alkaloid sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial. Dissolve in a deuterated solvent.

• Data Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitative accuracy (e.g., long relaxation delay).

• Data Processing: Carefully integrate a well-resolved signal from the lipo-alkaloid and a signal from the internal standard.

• Calculation: The purity of the lipo-alkaloid can be calculated using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Conclusion

The structural elucidation of lipo-alkaloids is a complex but achievable task with the systematic application of modern NMR spectroscopy. By following the protocols and interpretation strategies outlined in these application notes, researchers can confidently determine the structure of novel lipo-alkaloids, a critical step in natural product chemistry and drug discovery. The combination of 1D and 2D NMR techniques provides a complete picture of the molecular architecture, from the long aliphatic chain to the intricate alkaloid core and their specific point of attachment.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. researchgate.net [researchgate.net]
• 3. acdlabs.com [acdlabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. LC/MS Guided Isolation of Alkaloids from Lotus Leaves by pH-Zone-Refining Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. toolify.ai [toolify.ai]
• 8. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Structural determination of alkaloids | PPS [slideshare.net]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. GraphViz Examples and Tutorial [graphs.grevian.org]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols for the Semi-synthesis of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the semi-synthesis of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid derivative of mesaconine (B8520833). Aconitine-type alkaloids and their derivatives are of significant interest due to their diverse biological activities. The protocol herein outlines a two-step synthetic approach commencing from mesaconine, involving a selective benzoylation at the C-14 position followed by palmitoylation at the C-8 position. This procedure is designed to be a robust method for producing the target compound for further pharmacological investigation. All quantitative data is summarized for clarity, and the experimental workflow is visually represented.

Introduction

Aconitum alkaloids are a class of diterpenoid compounds known for their potent biological effects, ranging from cardiotonic to analgesic and anti-inflammatory properties[1][2]. Modification of their chemical structure can lead to derivatives with altered potency and toxicity profiles. The introduction of lipophilic moieties, such as fatty acid esters, can significantly impact the pharmacokinetic and pharmacodynamic properties of these alkaloids[3]. 14-Benzoylmesaconine-8-palmitate is a novel derivative designed to enhance lipophilicity, potentially leading to improved cell membrane permeability and targeted delivery. This protocol provides a comprehensive guide for its laboratory-scale synthesis.

Experimental Protocols

Part 1: Selective C-14 Benzoylation of Mesaconine

This procedure aims to selectively attach a benzoyl group to the more reactive C-14 hydroxyl group of mesaconine.

Materials:

• Mesaconine

• Benzoyl chloride

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Dissolve mesaconine in anhydrous pyridine and anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add benzoyl chloride dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield 14-Benzoylmesaconine.

Part 2: C-8 Palmitoylation of 14-Benzoylmesaconine

This step involves the esterification of the C-8 hydroxyl group with palmitic acid.

Materials:

• 14-Benzoylmesaconine

• Palmitoyl (B13399708) chloride

• 4-Dimethylaminopyridine (DMAP)

• Triethylamine (TEA)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Dissolve 14-Benzoylmesaconine in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add DMAP and TEA to the solution.

• Cool the mixture to 0°C.

• Slowly add a solution of palmitoyl chloride in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to afford the final product, 14-Benzoylmesaconine-8-palmitate.

Data Presentation

Table 1: Summary of Quantitative Data for the Semi-synthesis

Step	Reactant	Molar Equiv.	Product	Yield (%)	Purity (%)
1	Mesaconine	1.0	14-Benzoylmesaconine	75-85	>95
2	14-Benzoylmesaconine	1.0	14-Benzoylmesaconine-8-palmitate	60-70	>98

Note: Yields and purity are estimated based on similar reported syntheses and may vary depending on experimental conditions.

Visualizations

Experimental Workflow

Caption: Semi-synthesis workflow for 14-Benzoylmesaconine-8-palmitate.

Potential Biological Signaling Pathway

Many lipo-alkaloids derived from aconitine (B1665448) have shown inhibitory effects on inflammatory pathways, such as the cyclooxygenase (COX) pathways.

Caption: Hypothesized inhibitory action on the COX-2 pathway.

References

• 1. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. html.rhhz.net [html.rhhz.net]
• 3. Semisynthesis and pharmacological investigation of lipo-alkaloids prepared from aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Identification of 14-Benzoylmesaconine-8-palmitate using a UHPLC-Q-TOF-MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust Ultra-High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-Q-TOF-MS) method for the confident identification of "14-Benzoylmesaconine-8-palmitate," a complex diester Aconitum alkaloid. Aconitum species are known for their medicinal properties and high toxicity, primarily due to the presence of various diterpenoid alkaloids. The accurate identification of these compounds is critical for quality control, toxicological assessment, and drug development. This protocol provides a comprehensive workflow, from sample preparation to data analysis, enabling the structural elucidation of this specific lipo-alkaloid.

Introduction

Aconitum alkaloids are a diverse group of C19-diterpenoid and C20-diterpenoid alkaloids found in plants of the Aconitum and Delphinium genera. Their chemical structures are complex and often feature ester substitutions, which significantly influence their pharmacological and toxicological profiles. "14-Benzoylmesaconine-8-palmitate" is a lipo-alkaloid, a class of Aconitum alkaloids characterized by the presence of a long-chain fatty acid moiety. The combination of a benzoyl group at C-14 and a palmitate group at C-8 makes its identification challenging. UHPLC-Q-TOF-MS offers the high resolution, mass accuracy, and fragmentation capabilities necessary for the unambiguous identification of such complex molecules in intricate matrices like herbal extracts.[1][2] This method provides the sensitivity and specificity required for both qualitative and quantitative analyses.[3][4]

Experimental Protocols

Sample Preparation

A standardized sample preparation protocol is crucial for reproducible results. The following procedure is recommended for the extraction of lipo-alkaloids from plant material (e.g., Aconitum roots).

Materials:

• Air-dried and powdered plant material

• 70% Methanol in water (v/v)

• Ultrasonicator

• Centrifuge

• 0.22 µm syringe filters

Protocol:

• Weigh 1.0 g of the powdered plant material into a 50 mL conical tube.

• Add 20 mL of 70% methanol.

• Vortex the mixture for 1 minute to ensure thorough wetting of the sample.

• Perform ultrasonic-assisted extraction for 30 minutes at 40 kHz and 250 W.[5]

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into a UHPLC vial for analysis.

UHPLC-Q-TOF-MS Analysis

The chromatographic separation and mass spectrometric detection are the core of the identification process. The parameters provided below are a starting point and may require optimization based on the specific instrument and sample matrix.

Instrumentation:

• UHPLC system coupled to a Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

UHPLC Conditions:

Parameter	Value
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)[6]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	5% B to 95% B over 30 minutes, hold at 95% B for 5 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL

Q-TOF-MS Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3500 V[5]
Gas Temperature	320 °C[5]
Gas Flow	8 L/min
Fragmentor Voltage	120 V
Skimmer Voltage	65 V
Mass Range (MS)	m/z 100-1500
Mass Range (MS/MS)	m/z 50-1000
Collision Energy	Optimized for fragmentation (e.g., 20-40 eV)
Data Acquisition	Auto MS/MS or Targeted MS/MS

Data Presentation and Analysis

The identification of "14-Benzoylmesaconine-8-palmitate" is based on its accurate mass, isotopic pattern, and characteristic fragmentation pattern in the MS/MS spectrum.

Predicted Quantitative Data:

The following table summarizes the predicted mass-to-charge ratios for the target compound and its key fragments. The exact m/z values should be determined with high accuracy by the Q-TOF instrument.

Ion Description	Predicted Formula	Predicted m/z
[M+H]⁺ (Parent Ion)	C₅₀H₇₀NO₁₁⁺	864.4950
[M+H - C₁₆H₃₂O₂]⁺	C₃₄H₃₈NO₉⁺	608.2541
[M+H - C₇H₅O]⁺	C₄₃H₆₅NO₁₀⁺	759.4607
[C₁₆H₃₁O]⁺	C₁₆H₃₁O⁺	239.2369
[C₇H₅O]⁺	C₇H₅O⁺	105.0335

Fragmentation Pathway:

The fragmentation of "14-Benzoylmesaconine-8-palmitate" in positive ion mode is expected to involve the neutral loss of the palmitic acid and benzoyl groups. The long-chain fatty acid ester at the C-8 position is typically a labile group that readily undergoes cleavage. The benzoyl group at the C-14 position can also be lost. The remaining core structure will produce a series of characteristic fragment ions.

Visualizations

Caption: Experimental workflow for the identification of 14-Benzoylmesaconine-8-palmitate.

Caption: Logical relationship for the mass spectral identification of the target compound.

Conclusion

The described UHPLC-Q-TOF-MS method provides a powerful and reliable tool for the identification of "14-Benzoylmesaconine-8-palmitate" in complex botanical matrices. The high-resolution and accurate mass capabilities of the Q-TOF analyzer, combined with efficient UHPLC separation, allow for the confident structural elucidation of this and other related lipo-alkaloids. This application note serves as a foundational protocol for researchers in natural product chemistry, toxicology, and drug development, facilitating the quality control and safety assessment of Aconitum-containing products.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and identification of alkaloids from Macleaya microcarpa by UHPLC–Q-TOF-MS and their cytotoxic activity in vitro, antiangiogenic activity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and quantification of eight alkaloids in Aconitum heterophyllum using UHPLC-DAD-QTOF-IMS: A valuable tool for quality control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and Determination of Aconitum Alkaloids in Aconitum Herbs and Xiaohuoluo Pill Using UPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Frontiers | Metabolomics of Clinical Poisoning by Aconitum Alkaloids Using Derivatization LC-MS [frontiersin.org]

Technical Notes & Optimization

"14-Benzoylmesaconine-8-palmitate" stability in different solvents

Technical Support Center: 14-Benzoylmesaconine-8-palmitate

This technical support center provides guidance on the stability of 14-Benzoylmesaconine-8-palmitate in various solvents, addressing common issues researchers may encounter during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 14-Benzoylmesaconine-8-palmitate in common laboratory solvents?

A1: Direct stability data for 14-Benzoylmesaconine-8-palmitate is limited. However, based on the behavior of structurally similar aconitine-type diester alkaloids, it is expected to be susceptible to hydrolysis, particularly at the C8 and C14 ester linkages. The stability is highly dependent on the solvent, pH, and temperature. For instance, related diester aconitine (B1665448) alkaloids show significant hydrolysis in aqueous buffer solutions like PBS (pH 7.4), while their monoester hydrolysis products, such as benzoylmesaconine, are comparatively more stable in various media, including methanol (B129727), acetonitrile (B52724), and PBS.[1][2]

Q2: Which solvents are recommended for short-term and long-term storage of 14-Benzoylmesaconine-8-palmitate?

A2: For short-term storage, anhydrous aprotic organic solvents such as acetonitrile or methanol are generally preferred to minimize hydrolysis.[1] For long-term storage, it is advisable to store the compound as a dry powder at -20°C or -80°C. If a stock solution is necessary, prepare it in an anhydrous aprotic solvent and store at low temperatures. Avoid aqueous solutions for long-term storage due to the high risk of hydrolysis.

Q3: My analytical results show unexpected peaks. Could this be due to the degradation of 14-Benzoylmesaconine-8-palmitate?

A3: Yes, the appearance of unexpected peaks in your chromatogram is a strong indication of degradation. The primary degradation pathway for aconitine-type diester alkaloids is hydrolysis of the ester groups.[2] For 14-Benzoylmesaconine-8-palmitate, this would likely result in the formation of 14-Benzoylmesaconine (hydrolysis of the C8-palmitate) and potentially mesaconine (B8520833) (hydrolysis of both ester groups). It is recommended to use a high-purity standard of the parent compound and, if available, its potential hydrolysis products to confirm their identity.

Q4: How does pH affect the stability of 14-Benzoylmesaconine-8-palmitate?

A4: Based on studies of related compounds like aconitine, the rate of hydrolysis is significantly influenced by pH.[3] Alkaline conditions (higher pH) are known to accelerate the hydrolysis of the ester linkages.[1] Therefore, it is critical to control the pH of your experimental solutions, especially if they are aqueous. Acidic conditions might offer better stability against hydrolysis.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound potency or inconsistent results over time.	Degradation of the compound in the stock solution or experimental medium.	Prepare fresh solutions before each experiment. Store stock solutions in an anhydrous aprotic solvent at -20°C or below. Avoid repeated freeze-thaw cycles.
Appearance of new peaks in HPLC or LC-MS analysis.	Hydrolysis of the ester groups at C8 and/or C14.	Confirm the identity of degradation products using mass spectrometry. If working in aqueous buffers, consider lowering the pH and temperature of your experimental setup. Use aprotic solvents where possible.
Low recovery of the compound from biological matrices (e.g., plasma).	Enzymatic hydrolysis by esterases present in the plasma.	For in vitro studies, consider using denatured plasma or adding esterase inhibitors to your matrix to minimize enzymatic degradation.[1]
Precipitation of the compound in aqueous solutions.	Low aqueous solubility, a common characteristic of complex lipophilic alkaloids.[4]	Prepare concentrated stock solutions in an organic solvent like DMSO or ethanol. For aqueous experimental media, ensure the final concentration of the organic solvent is low enough to be compatible with your assay but high enough to maintain solubility. Sonication may aid in dissolution.

Stability of Related Aconitine Alkaloids in Different Solvents

The following table summarizes the stability of aconitine alkaloids structurally related to 14-Benzoylmesaconine-8-palmitate. This data can be used to infer the potential stability of the target compound.

Compound	Solvent/Medium	Stability Observation	Reference
Aconitine (AC), Mesaconitine (MA), Hypaconitine (HA)	PBS (pH 7.4), Fresh rat plasma, Denatured rat plasma	Extensive hydrolysis observed.	[1]
Benzoylmesaconine (BMA), Benzoylaconine (BAC), Benzoylhypaconine (BHA)	PBS (pH 7.4), Fresh rat plasma, Methanol, Acetonitrile (ACN), 50% aqueous ACN	Remained intact.	[1]
Aconitine	Aqueous solution (pH 7.4) at higher temperatures	Higher hydrolysis rates observed.	[3]
Aconitine	Aqueous solution (pH 6.0)	More stable compared to pH 7.4.	[3]

Experimental Protocol: Stability Assessment of 14-Benzoylmesaconine-8-palmitate

This protocol outlines a general method for assessing the stability of 14-Benzoylmesaconine-8-palmitate in a specific solvent.

Objective: To determine the degradation rate of 14-Benzoylmesaconine-8-palmitate in a selected solvent over time.

Materials:

• 14-Benzoylmesaconine-8-palmitate

• High-purity solvent of interest (e.g., DMSO, Methanol, PBS pH 7.4)

• HPLC or LC-MS system

• Analytical column suitable for alkaloid separation (e.g., C18)

• Incubator or water bath

• Autosampler vials

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Incubation: Aliquot the stock solution into several autosampler vials. Place the vials in an incubator set to a specific temperature (e.g., room temperature, 37°C).

• Time-Point Analysis: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one vial from the incubator.

• Sample Analysis: Immediately analyze the sample using a validated HPLC or LC-MS method to determine the concentration of the parent compound. The method should be capable of separating the parent compound from its potential degradation products.

• Data Analysis: Plot the concentration of 14-Benzoylmesaconine-8-palmitate as a function of time. Calculate the degradation rate or half-life of the compound in the tested solvent under the specified conditions.

Experimental Workflow Diagram

Caption: Workflow for assessing the stability of a compound in a solvent over time.

References

• 1. Direct stability characterization of aconite alkaloids in different media by autosampler-mediated incubation-online solid phase extraction-LC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Aconitine in Synergistic, Additive and Antagonistic Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 14-Benzoylmesaconine-8-palmitate Degradation Product Identification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14-Benzoylmesaconine-8-palmitate. The information provided will assist in identifying potential degradation products and understanding the stability of this compound under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 14-Benzoylmesaconine-8-palmitate?

A1: The primary degradation pathway for 14-Benzoylmesaconine-8-palmitate is hydrolysis of its two ester linkages. This diterpenoid alkaloid has a benzoyl ester at the C-14 position and a palmitoyl (B13399708) ester at the C-8 position. Under hydrolytic conditions (acidic or basic), these ester bonds are susceptible to cleavage, leading to a series of less substituted and generally less toxic derivatives.

Q2: What are the expected primary degradation products of 14-Benzoylmesaconine-8-palmitate?

A2: Based on the known degradation of similar aconitine-type alkaloids, the expected primary degradation products are formed through the sequential hydrolysis of the ester groups. The two potential initial hydrolysis products are:

• 14-Benzoylmesaconine: Formed by the hydrolysis of the C-8 palmitoyl ester.

• 8-Palmitoylmesaconine: Formed by the hydrolysis of the C-14 benzoyl ester.

Further hydrolysis of these monoesters will lead to the formation of Mesaconine , where both ester groups have been cleaved.

Q3: Which ester group is more susceptible to hydrolysis?

A3: While specific experimental data for 14-Benzoylmesaconine-8-palmitate is limited, general chemical principles suggest that the relative rates of hydrolysis can be influenced by steric hindrance and the electronic effects of the surrounding molecular structure. In many aconitine (B1665448) alkaloids, the C-8 ester is reported to be more labile than the C-14 ester. Therefore, it is plausible that the hydrolysis of the C-8 palmitoyl ester to form 14-Benzoylmesaconine may be the predominant initial degradation step. However, experimental verification is crucial.

Q4: What analytical techniques are recommended for identifying these degradation products?

A4: High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the most powerful and commonly used technique for the separation and identification of aconitine-type alkaloids and their degradation products.[1][2] This method offers high sensitivity and specificity, allowing for the detection and structural elucidation of compounds even at low concentrations. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used for the definitive structural confirmation of isolated degradation products.

Troubleshooting Guide: Unexpected Peaks in Chromatogram

Issue: You observe unexpected peaks in your HPLC or LC-MS chromatogram when analyzing a sample of 14-Benzoylmesaconine-8-palmitate.

Possible Cause: Degradation of the parent compound.

Troubleshooting Steps:

• Review Sample Preparation and Storage Conditions:

  • pH of Solvents: Have you used acidic or basic solvents or additives? Ester hydrolysis is catalyzed by both acids and bases.

  • Temperature: Was the sample exposed to elevated temperatures during preparation or storage? Heat can accelerate hydrolysis.

  • Storage Duration: How long was the sample stored in solution before analysis? Prolonged storage can lead to degradation.

• Perform Forced Degradation Studies: To confirm if the unexpected peaks are degradation products, you can perform forced degradation studies. This involves intentionally subjecting your compound to stress conditions to generate the degradation products in a controlled manner.

  • Acidic Hydrolysis: Treat a solution of the compound with a dilute acid (e.g., 0.1 M HCl) at a controlled temperature (e.g., 60°C) for a defined period.

  • Basic Hydrolysis: Treat a solution of the compound with a dilute base (e.g., 0.1 M NaOH) at room temperature. Basic hydrolysis is often faster than acidic hydrolysis.

  • Oxidative Degradation: Treat a solution of the compound with an oxidizing agent (e.g., 3% H₂O₂).

  • Thermal Degradation: Heat a solid sample or a solution of the compound.

  • Photodegradation: Expose a solution of the compound to UV light.

• Analyze Stressed Samples: Analyze the samples from the forced degradation studies using your LC-MS method. Compare the retention times and mass spectra of the peaks in the stressed samples to the unexpected peaks in your original sample.

Data Presentation

The following table summarizes the predicted degradation products of 14-Benzoylmesaconine-8-palmitate and their corresponding molecular weights, which can be used to aid in their identification by mass spectrometry.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Description
14-Benzoylmesaconine-8-palmitate	C₄₉H₇₅NO₁₁	858.13	Parent Compound
14-Benzoylmesaconine	C₃₃H₄₅NO₁₀	615.71	Product of C-8 palmitoyl ester hydrolysis
8-Palmitoylmesaconine	C₄₂H₇₁NO₁₀	750.02	Product of C-14 benzoyl ester hydrolysis
Mesaconine	C₂₆H₄₁NO₉	511.60	Product of complete ester hydrolysis

Experimental Protocols

Protocol: Forced Hydrolytic Degradation Study

• Stock Solution Preparation: Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M HCl.

  • Incubate the mixture at 60°C for 4, 8, and 24 hours.

  • After each time point, cool the sample to room temperature and neutralize with an equivalent amount of 0.2 M NaOH.

  • Dilute the sample with the mobile phase to an appropriate concentration for LC-MS analysis.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH.

  • Incubate the mixture at room temperature for 1, 4, and 8 hours.

  • After each time point, neutralize the sample with an equivalent amount of 0.2 M HCl.

  • Dilute the sample with the mobile phase to an appropriate concentration for LC-MS analysis.

• Control Sample: Prepare a control sample by adding 1 mL of purified water to 1 mL of the stock solution and treat it in the same manner as the stressed samples.

• LC-MS/MS Analysis: Analyze all samples using a validated LC-MS/MS method to identify and quantify the parent compound and its degradation products.

Visualizations

Caption: Predicted hydrolytic degradation pathway of 14-Benzoylmesaconine-8-palmitate.

Caption: Experimental workflow for the identification of degradation products.

References

• 1. longdom.org [longdom.org]
• 2. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Co-elution of Lipo-Alkaloids in HPLC

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of lipo-alkaloids. Lipo-alkaloids, which consist of a C19-norditerpenoid alkaloid core linked to one or two fatty acid residues, present unique separation challenges due to their dual chemical nature[1]. This guide provides detailed troubleshooting steps and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve co-elution issues and achieve optimal separation.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a significant problem for lipo-alkaloid analysis?

A1: Co-elution occurs when two or more different compounds exit the HPLC column at the same time, resulting in overlapping or unresolved chromatographic peaks[2]. For lipo-alkaloids, this is a common issue because of the vast structural diversity and subtle differences between analogues (e.g., same alkaloid core, but different fatty acid chains). Co-elution prevents the accurate identification and quantification of individual lipo-alkaloids, compromising the validity of analytical results[2].

Q2: How can I determine if my lipo-alkaloid peaks are co-eluting?

A2: Detecting co-elution requires careful examination of the peak and the use of advanced detectors. The first sign is often a non-symmetrical peak shape, such as a peak with a shoulder or a broader-than-expected peak width[2][3]. For more definitive analysis, a Diode Array Detector (DAD) can perform peak purity analysis by comparing UV-Vis spectra across the peak; differing spectra indicate impurity or co-elution[2][3]. Similarly, a Mass Spectrometry (MS) detector can identify different mass-to-charge ratios (m/z) within a single chromatographic peak, confirming the presence of multiple compounds[2][4].

Caption: Workflow for the detection of co-eluting peaks.

Q3: What are the primary chemical factors causing lipo-alkaloids to co-elute?

A3: The primary cause is their structural similarity. Lipo-alkaloids often share the same basic alkaloid core, with variations only in the attached fatty acid chains. Compounds with fatty acids of similar length and polarity (e.g., oleic vs. linoleic acid) can have very similar retention times on standard reversed-phase columns like C18. Furthermore, the basic nitrogen atoms in the alkaloid structure can cause undesirable interactions with the stationary phase, leading to peak tailing and increasing the likelihood of peak overlap[5][6].

Q4: Can my sample preparation protocol contribute to co-elution?

A4: Yes, absolutely. An inadequate sample preparation method can introduce interfering substances from the sample matrix that co-elute with your target analytes[4]. It is also critical that the sample is dissolved in a solvent that is compatible with the initial mobile phase. Injecting a sample in a much stronger solvent than the mobile phase can cause peak distortion and apparent co-elution[4]. Always filter samples through a 0.45 µm or smaller filter to remove particulates that could harm the column and affect peak shape[5].

Troubleshooting Guide: A Systematic Approach to Resolving Co-elution

Resolving co-elution involves systematically adjusting chromatographic parameters to improve the separation. The resolution (Rs) between two peaks is governed by three key factors: Efficiency (N) , Selectivity (α) , and Capacity Factor (k') . Our troubleshooting strategy will focus on manipulating these factors.

Caption: The three key factors that determine HPLC peak resolution.

Step 1: Initial System & Column Health Check

Before modifying your method, ensure the HPLC system and column are performing optimally. Apparent co-elution can sometimes be caused by system issues.

• Question: My chromatogram shows broad or tailing peaks that seem to be merging. What should I check first?

  • Answer: Peak broadening and tailing can reduce resolution and mimic co-elution[4]. Before adjusting the method, check the following:

    • System Pressure: Abnormally high or fluctuating pressure can indicate a blockage or pump issue.

    • Column Health: The column may be contaminated or have a void at the inlet. Try flushing it with a strong solvent (e.g., isopropanol) or reversing the column (if permitted by the manufacturer) to wash the inlet frit[4][7]. If the problem persists, the column may need replacement.

    • Extra-Column Volume: Minimize the length and internal diameter of tubing between the injector, column, and detector to reduce peak broadening[4].

Step 2: Optimizing Selectivity (α) - The Most Powerful Tool

Selectivity (α) is a measure of the chemical "difference" the chromatographic system sees between two analytes. Changing selectivity is often the most effective way to resolve co-eluting peaks[8][9]. For lipo-alkaloids, this is primarily achieved by modifying the mobile phase or changing the stationary phase.

• Question: How can I use the mobile phase to resolve my co-eluting lipo-alkaloids?

  • Answer: You have several options:

    • Change the Organic Modifier: Switching between acetonitrile (B52724) and methanol (B129727) can significantly alter selectivity because they interact differently with analytes and the stationary phase[6][8]. Methanol is a protic solvent that is a better hydrogen bond donor, while acetonitrile is aprotic. This can change the elution order of your lipo-alkaloids.

    • Adjust Mobile Phase pH: This is critical for basic compounds like alkaloids[6][10]. The pH of the mobile phase determines the ionization state of the alkaloid's nitrogen atoms. To ensure consistent retention and good peak shape, adjust the mobile phase pH to be at least 2 units away from the pKa of your analytes[6]. A low pH (e.g., 2.5-3.5 using formic or trifluoroacetic acid) will protonate the alkaloids and suppress unwanted interactions with residual silanols on the column packing, often improving peak shape and resolution[5][6].

    • Use Mobile Phase Additives: For particularly difficult separations, adding chaotropic salts (e.g., perchlorate) or ion-pairing reagents can increase retention and improve selectivity for the ionized alkaloid portion of the molecules[6][11][12].

• Question: Mobile phase optimization isn't enough. Should I try a different column?

  • Answer: Yes. If adjusting the mobile phase does not provide adequate resolution, changing the column chemistry is the next logical step and often the most effective solution[8][13]. Lipo-alkaloids have both aromatic (alkaloid core) and aliphatic (fatty acid chain) components, so columns with different selectivities may work well.

Step 3: Optimizing Capacity Factor (k') and Efficiency (N)

After optimizing selectivity, fine-tuning the capacity factor (retention) and efficiency (peak sharpness) can further improve your separation.

• Question: My peaks are separated, but are very close together near the solvent front. How can I improve this?

  • Answer: This indicates your capacity factor (k') is too low. The ideal range for k' is between 1 and 5[2][3]. To increase retention in reversed-phase HPLC, you need to weaken the mobile phase by decreasing the percentage of the organic solvent[2][9]. This gives the analytes more time to interact with the stationary phase, which can improve resolution.

• Question: How can I make my peaks sharper (more efficient) to enhance resolution?

  • Answer: Higher column efficiency (N) results in narrower peaks, which are easier to resolve[2]. You can increase efficiency by:

    • Lowering the Flow Rate: Reducing the flow rate can lead to sharper peaks, although it will increase the analysis time[8].

    • Optimizing Column Temperature: Increasing the column temperature reduces mobile phase viscosity, which can improve mass transfer and lead to sharper peaks. Temperature can also affect selectivity, so it is a parameter worth investigating[6][8].

    • Using a Longer Column or a Column with Smaller Particles: Both of these options increase the number of theoretical plates (N) in the system, directly improving efficiency and resolving power[8][13].

Caption: A logical workflow for troubleshooting HPLC co-elution.

Data & Protocols

Table 1: HPLC Column Selection Guide for Lipo-Alkaloids

Changing the stationary phase is a powerful tool for altering selectivity[3][8]. This table provides a comparison of common reversed-phase column chemistries.

Stationary Phase	Primary Interaction Mechanism	Best Suited For	Considerations for Lipo-Alkaloids
C18 (ODS)	Hydrophobic	General purpose, separation of non-polar to moderately polar compounds.	Standard starting point. May not resolve isomers with similar fatty acid chains. Prone to silanol (B1196071) interactions with the alkaloid core.
C8	Hydrophobic	Less retentive than C18. Good for compounds that are too strongly retained on C18.	May provide better peak shape if lipo-alkaloids are strongly retained on C18, but with less overall retention.
Phenyl-Hexyl	Hydrophobic & π-π interactions	Aromatic or unsaturated compounds.	Excellent choice. Offers alternative selectivity by interacting with the aromatic rings in the alkaloid core, helping to separate compounds with similar fatty acid chains.
Cyano (CN)	Weak hydrophobic & dipole-dipole interactions	Polar compounds. Can be used in both reversed-phase and normal-phase modes.	Can offer unique selectivity compared to alkyl chains. May be useful for separating lipo-alkaloids with more polar functional groups.
Pentafluorophenyl (PFP)	Aromatic, dipole-dipole, π-π, and weak hydrophobic interactions	Halogenated compounds, positional isomers, polar compounds.	Provides unique selectivity for polar alkaloids and can improve peak shape and efficiency[14].

Protocol 1: General-Purpose Gradient Method for Lipo-Alkaloid Screening

This protocol provides a starting point for developing a separation method for complex lipo-alkaloid mixtures. It should be optimized for your specific analytes.

• Instrumentation & Column:

  • HPLC or UHPLC system with a DAD or MS detector.

  • Column: C18 or Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm)[4].

• Reagents & Mobile Phase Preparation:

  • HPLC-grade acetonitrile (ACN) and water.

  • Formic acid (FA).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Filter and degas both mobile phases before use[5].

• Sample Preparation:

  • Accurately weigh and dissolve the sample extract in a suitable solvent, ideally the initial mobile phase composition (e.g., 50:50 Water:ACN).

  • Centrifuge the solution and filter the supernatant through a 0.22 or 0.45 µm syringe filter prior to injection[5].

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[4][5].

  • Column Temperature: 35 °C[5].

  • Injection Volume: 5-10 µL.

  • Detection Wavelength: Scan with DAD (e.g., 210-400 nm) to find the optimal wavelength, or use MS. A wavelength around 280 nm is often suitable for some alkaloids[5].

• Gradient Program:

  • This is a general scouting gradient that should be modified to improve the separation of target peaks. A shallower gradient over the elution window of interest will improve resolution[4].

Time (minutes)	% Mobile Phase A (0.1% FA in Water)	% Mobile Phase B (0.1% FA in ACN)
0.0	50	50
20.0	5	95
25.0	5	95
25.1	50	50
30.0	50	50

References

• 1. Qualitative and quantitative analysis of lipo-alkaloids and fatty acids in Aconitum carmichaelii using LC-MS and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. chromtech.com [chromtech.com]
• 10. benchchem.com [benchchem.com]
• 11. The effect of chaotropic mobile phase additives on the separation of selected alkaloids in reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 14-Benzoylmesaconine-8-palmitate. Given the limited specific literature on this particular molecule, the following guidance is based on established principles for the purification of complex, labile diterpenoid alkaloids of the aconitine (B1665448) class.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the purification of 14-Benzoylmesaconine-8-palmitate?

The main challenges stem from the compound's inherent chemical instability. Like other aconitine-type diester alkaloids, it is highly susceptible to hydrolysis of its ester groups at the C-14 (benzoyl) and C-8 (palmitoyl) positions. This degradation can be catalyzed by acidic or basic conditions, elevated temperatures, and certain chromatographic stationary phases. The primary degradation products would be 14-Benzoylmesaconine, 8-Palmitoylmesaconine, and ultimately Mesaconine.

Q2: What analytical techniques are recommended for monitoring the purification process?

High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (MS) is the ideal method for monitoring the purification of 14-Benzoylmesaconine-8-palmitate. This allows for the sensitive detection of the target compound and its potential hydrolysis products. Thin-Layer Chromatography (TLC) can also be used as a rapid, qualitative tool to assess fraction purity during column chromatography.

Q3: What are the expected hydrolysis products of 14-Benzoylmesaconine-8-palmitate?

The expected hydrolysis products are 14-Benzoylmesaconine (hydrolysis of the C-8 palmitoyl (B13399708) ester) and 8-Palmitoylmesaconine (hydrolysis of the C-14 benzoyl ester). Further hydrolysis of these monoesters would yield Mesaconine.

Q4: How can I minimize hydrolysis during purification?

To minimize hydrolysis, it is crucial to maintain neutral pH conditions, work at low temperatures (e.g., 4°C), and use neutral stationary phases for chromatography. Prolonged exposure to protic solvents, especially with acidic or basic modifiers, should be avoided.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of the target compound	1. Hydrolysis during extraction or chromatography. 2. Irreversible adsorption onto the stationary phase. 3. Co-elution with other closely related alkaloids.	1. Ensure all solvents are buffered to a neutral pH. Perform purification steps at reduced temperatures. 2. Use a less active stationary phase (e.g., deactivated silica (B1680970) or a bonded phase like C18). 3. Optimize the mobile phase gradient to improve resolution.
Presence of multiple spots/peaks corresponding to hydrolysis products	1. Use of acidic or basic solvents/modifiers. 2. High temperatures during solvent evaporation. 3. Active sites on the chromatographic media.	1. Use neutral solvents (e.g., hexane, ethyl acetate (B1210297), acetonitrile, water) without acid/base additives where possible. 2. Concentrate fractions using a rotary evaporator at low temperatures (<30°C). 3. Use end-capped C18 columns for HPLC or deactivated silica for column chromatography.
Poor separation from structurally similar alkaloids	1. Inappropriate stationary phase. 2. Suboptimal mobile phase composition.	1. For normal phase, consider alumina (B75360) (neutral) as an alternative to silica gel. For reverse phase, experiment with different bonded phases (e.g., phenyl-hexyl). 2. For HPLC, perform a systematic optimization of the mobile phase, including solvent ratios and gradient slope.
Peak tailing in HPLC analysis	1. Interaction of the tertiary amine with residual silanols on the stationary phase. 2. Overloading of the column.	1. Add a small amount of a competing base, such as triethylamine (B128534) (0.1%), to the mobile phase. Note: this can increase the risk of hydrolysis. 2. Reduce the sample concentration or injection volume.

Experimental Protocols

Protocol 1: Column Chromatography for Initial Purification

This protocol is designed for the initial fractionation of a crude plant extract to enrich for 14-Benzoylmesaconine-8-palmitate.

• Stationary Phase: Neutral alumina (deactivated with 3% v/w water) or silica gel (70-230 mesh).

• Column Preparation: Prepare a slurry of the stationary phase in the initial mobile phase solvent and pack the column.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Mobile Phase: A gradient elution is recommended.

  • Start with a non-polar solvent system (e.g., n-hexane:ethyl acetate 9:1).

  • Gradually increase the polarity by increasing the proportion of ethyl acetate.

  • A final wash with a more polar solvent like methanol (B129727) may be necessary to elute highly polar compounds.

• Fraction Collection: Collect fractions and monitor by TLC or HPLC-MS to identify those containing the target compound.

• Conditions: Perform the chromatography at room temperature, but avoid prolonged runs.

Protocol 2: Preparative HPLC for Final Purification

This protocol is for the final purification of enriched fractions to obtain high-purity 14-Benzoylmesaconine-8-palmitate.

• Column: C18 reverse-phase column (e.g., 250 x 10 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water (HPLC grade)

  • Solvent B: Acetonitrile (HPLC grade)

• Gradient Program:

  • 0-5 min: 60% B

  • 5-35 min: Gradient from 60% to 90% B

  • 35-40 min: 90% B

  • 40-45 min: Gradient from 90% to 60% B

  • 45-50 min: 60% B (re-equilibration)

• Flow Rate: 4 mL/min

• Detection: UV at 230 nm.

• Temperature: 25°C.

• Injection Volume: Dependent on sample concentration and column capacity.

Quantitative Data

The following tables present hypothetical data to illustrate the impact of different purification parameters on the yield and purity of 14-Benzoylmesaconine-8-palmitate.

Table 1: Effect of Stationary Phase on Recovery and Purity in Column Chromatography

Stationary Phase	Recovery (%)	Purity (%)
Silica Gel	65	70
Neutral Alumina	80	75
Deactivated Silica Gel	85	78

Table 2: Influence of pH on Hydrolysis During a 24-hour Period in Solution

pH	14-Benzoylmesaconine-8-palmitate Remaining (%)
5.0	75
7.0	95
9.0	60

Visualizations

Caption: A general experimental workflow for the purification of 14-Benzoylmesaconine-8-palmitate.

Caption: The potential hydrolysis pathway of 14-Benzoylmesaconine-8-palmitate.

Caption: A troubleshooting decision tree for common purification issues.

Technical Support Center: Semi-synthesis of 14-Benzoylmesaconine-8-palmitate

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the semi-synthesis of 14-Benzoylmesaconine-8-palmitate, with a focus on improving reaction yield.

Troubleshooting Guide

This section addresses specific issues that may arise during the semi-synthesis, presented in a question-and-answer format.

Question: My reaction yield is consistently low. What are the primary factors I should investigate?

Answer: Low yield in the C-8 palmitoylation of 14-Benzoylmesaconine is a common issue stemming from several potential factors. A systematic approach to troubleshooting is recommended. The primary areas to investigate are:

• Reagent Quality and Stoichiometry: The purity of the starting material (14-Benzoylmesaconine), the acylating agent (e.g., palmitoyl (B13399708) chloride), and the base is critical. Ensure all reagents are dry and of high purity. The molar ratio of the acylating agent and base to the substrate should be optimized.

• Reaction Conditions: Temperature, reaction time, and solvent choice play a significant role. Sub-optimal conditions can lead to incomplete reactions or the formation of degradation products.

• Competing Side Reactions: The presence of multiple hydroxyl groups on the mesaconine (B8520833) backbone can lead to the formation of undesired regioisomers (e.g., acylation at other positions) or multiple acylation products.

• Work-up and Purification: The desired product may be lost during the extraction and purification steps. The stability of the ester bond during work-up and chromatography should be considered.

Below is a decision tree to guide your troubleshooting process.

Caption: Troubleshooting workflow for low yield.

Question: I am observing multiple spots on my TLC plate post-reaction. How can I improve the selectivity for C-8 acylation?

Answer: The formation of multiple products indicates a lack of regioselectivity. The hydroxyl groups on the aconitine (B1665448) skeleton have different reactivities, which can be exploited to favor C-8 acylation.

• Steric Hindrance: The C-8 hydroxyl is often more sterically accessible than other hydroxyl groups. Using a bulky base or acylating agent can sometimes improve selectivity.

• Temperature Control: Lowering the reaction temperature (e.g., to 0 °C or -20 °C) can enhance the kinetic selectivity towards the most reactive hydroxyl group, which is often the desired one.

• Choice of Base: A non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) is often preferred over less hindered bases like triethylamine (B128534) or pyridine (B92270) to minimize side reactions.

• Protecting Groups: If selectivity remains an issue, a protecting group strategy may be necessary. This involves selectively protecting other reactive hydroxyl groups before performing the C-8 palmitoylation, followed by a deprotection step. This adds steps to the synthesis but can significantly improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material and how should it be prepared?

A1: The ideal starting material is highly pure 14-Benzoylmesaconine. It can be obtained from the hydrolysis of commercially available aconitine. It is crucial to ensure the complete removal of impurities and water before proceeding with the acylation step, as these can interfere with the reaction. Drying the starting material under high vacuum is recommended.

Q2: Which acylating agent and base combination is most effective?

A2: A common and effective combination is palmitoyl chloride as the acylating agent and a non-nucleophilic base like pyridine or 4-dimethylaminopyridine (DMAP) in an aprotic solvent like dichloromethane (B109758) (DCM). Palmitic anhydride (B1165640) can also be used, sometimes with a catalyst like scandium triflate, which can offer milder reaction conditions. The choice depends on the reactivity of the substrate and the desired selectivity.

Q3: How can I monitor the progress of the reaction effectively?

A3: Thin-Layer Chromatography (TLC) is the most common method for monitoring reaction progress. A suitable mobile phase (e.g., a mixture of dichloromethane and methanol) should be used to achieve good separation between the starting material, the product, and any byproducts. The disappearance of the starting material spot and the appearance of a new, less polar product spot indicate reaction progression. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Q4: What are the key parameters to consider for optimizing the reaction yield?

A4: The following parameters are critical for optimization. A Design of Experiments (DoE) approach can be valuable for systematically exploring these factors.

• Molar Ratio: The ratio of 14-Benzoylmesaconine : Palmitoyl Chloride : Base.

• Temperature: Can influence reaction rate and selectivity.

• Concentration: The concentration of the reactants in the solvent.

• Reaction Time: The duration required for the reaction to reach completion.

The diagram below illustrates the relationship between these key parameters and the final yield.

Caption: Key parameter relationships for yield optimization.

Data on Yield Optimization

The following table summarizes hypothetical results from an optimization study, illustrating how varying reaction conditions can impact the yield of 14-Benzoylmesaconine-8-palmitate.

Entry	Base (2.0 eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pyridine	DCM	25	12	45
2	Pyridine	DCM	0	24	62
3	Triethylamine	DCM	25	12	38
4	DMAP (0.1 eq.)	DCM	25	6	75
5	DMAP (0.1 eq.)	DCM	0	12	81
6	2,6-Lutidine	Toluene	50	8	55

Table 1: Effect of base, temperature, and time on reaction yield.

Experimental Protocol: General Procedure for C-8 Palmitoylation

This protocol provides a representative methodology for the semi-synthesis. It should be adapted and optimized based on experimental observations.

Materials:

• 14-Benzoylmesaconine (1.0 eq.)

• Palmitoyl chloride (1.2 eq.)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq.)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 14-Benzoylmesaconine in anhydrous DCM in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add DMAP to the solution, followed by the slow, dropwise addition of palmitoyl chloride.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC every 1-2 hours.

• Upon completion (disappearance of the starting material), quench the reaction by adding cold water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to isolate the pure 14-Benzoylmesaconine-8-palmitate.

The general workflow for this synthesis and purification is outlined below.

Caption: Experimental workflow for synthesis and purification.

Technical Support Center: LC-MS Analysis of 14-Benzoylmesaconine-8-palmitate

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of 14-Benzoylmesaconine-8-palmitate.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the LC-MS analysis of 14-Benzoylmesaconine-8-palmitate, a complex diester diterpenoid alkaloid. Due to its structure, featuring a lipophilic palmitate chain and a benzoyl group, this molecule is susceptible to significant matrix effects, particularly in complex biological samples.

Q1: I am observing low signal intensity and poor reproducibility for 14-Benzoylmesaconine-8-palmitate in my plasma/serum samples. What is the likely cause?

A: This is a classic sign of matrix effects, specifically ion suppression. The complex nature of 14-Benzoylmesaconine-8-palmitate makes it prone to co-elution with endogenous matrix components like phospholipids (B1166683) and other lipids from biological samples.[1] These co-eluting substances can compete with your analyte for ionization in the MS source, leading to a suppressed and erratic signal.[2][3] This negatively impacts the accuracy, precision, and sensitivity of your analysis.[4]

Q2: How can I confirm that matrix effects are the root cause of my issues?

A: A post-extraction spike experiment is the most direct way to quantify the extent of matrix effects.[5] This involves comparing the analyte's response in a clean solvent to its response when spiked into an extracted blank matrix sample. A significant difference between these two signals indicates the presence of ion suppression or enhancement.[1][4]

Q3: My signal for 14-Benzoylmesaconine-8-palmitate is being suppressed. What are the first troubleshooting steps I should take?

A: The most effective way to combat matrix effects is to improve the sample preparation procedure to remove interfering endogenous compounds before they enter the LC-MS system.[1][6] Simply diluting the sample can also be effective if the required sensitivity of the method is not compromised.[4][7] For a lipophilic molecule like 14-Benzoylmesaconine-8-palmitate, consider the following:

• Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples and isolating the analyte.[1][8] Given the compound's lipophilicity, a reverse-phase (C8 or C18) or a mixed-mode sorbent could be effective.

• Liquid-Liquid Extraction (LLE): LLE can be optimized to selectively extract your analyte while leaving behind many interfering substances.[6][8] Experiment with different organic solvents and pH adjustments to maximize recovery and minimize matrix components.

• Phospholipid Depletion: Phospholipids are a major cause of ion suppression in bioanalysis.[9] Consider using specialized phospholipid removal plates or cartridges (e.g., HybridSPE-Phospholipid) during sample preparation.

Q4: Can I mitigate matrix effects by changing my LC conditions?

A: Yes, optimizing chromatographic separation is a crucial step.[1][4] The goal is to chromatographically resolve 14-Benzoylmesaconine-8-palmitate from any co-eluting matrix components that were not removed during sample preparation.

• Increase Retention: Due to its palmitate chain, the compound is quite nonpolar. Use a column with high retentivity (e.g., C18 or Phenyl-Hexyl) and a suitable mobile phase gradient to move the analyte away from the early-eluting, more polar interferences.

• Adjust Mobile Phase: Modifying the mobile phase composition (e.g., switching between acetonitrile (B52724) and methanol) or additives (e.g., formic acid, ammonium (B1175870) formate) can alter selectivity and improve separation from interfering peaks.[8]

• Use a "Core-Shell" Column: These columns can provide higher efficiency separations and better peak shapes, which can help resolve the analyte from matrix interferences in shorter run times.[10]

Q5: What is the best way to correct for matrix effects that I cannot eliminate?

A: The gold standard for correcting unavoidable matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS).[4] A SIL-IS for 14-Benzoylmesaconine-8-palmitate would have the same chemical properties and chromatographic behavior, and would therefore experience the same degree of ion suppression or enhancement.[1] By monitoring the ratio of the analyte to the SIL-IS, you can achieve accurate and precise quantification even with signal variability. If a specific SIL-IS is unavailable, a co-eluting structural analog can be considered as an alternative.[4]

Frequently Asked Questions (FAQs)

What type of sample preparation is recommended for analyzing 14-Benzoylmesaconine-8-palmitate in biological fluids? Given its high lipophilicity, Solid-Phase Extraction (SPE) is highly recommended. A reverse-phase C18 sorbent would be a good starting point. This will allow for strong retention of the analyte while more polar matrix components like salts and some metabolites can be washed away. A subsequent elution with a high percentage of organic solvent will recover the analyte. Liquid-liquid extraction (LLE) with a non-polar solvent like hexane (B92381) followed by extraction with a moderately polar solvent like methyl tert-butyl ether could also be an effective two-step cleanup.[6]

How do I choose an appropriate LC column? A C18 column is a standard choice for lipophilic compounds.[5] To achieve good retention and separation from endogenous lipids, consider a column with a high carbon load. Experimenting with different column chemistries (e.g., Phenyl-Hexyl) can also provide alternative selectivity that may be beneficial for separating the analyte from matrix interferences.

What are typical MS/MS parameters for related aconitine (B1665448) alkaloids? Aconitine alkaloids are typically analyzed in positive ion electrospray (ESI+) mode.[11] You would perform precursor ion scans to find the protonated molecule [M+H]+ for 14-Benzoylmesaconine-8-palmitate. Subsequently, product ion scans would be used to identify characteristic fragments for developing a sensitive and specific Multiple Reaction Monitoring (MRM) method.

Is dilution a viable strategy to overcome matrix effects for this compound? Dilution can be a very effective and simple method to reduce matrix effects.[4][12] In a study on Aconitum alkaloids, a 100-fold dilution minimized matrix effects to less than 10%.[12] However, the feasibility of this approach depends entirely on the sensitivity of your instrument and the required lower limit of quantification (LLOQ) for your study.[4]

Quantitative Data Summary

The following tables summarize recovery and matrix effect data from published studies on related Aconitum alkaloids. This data can serve as a benchmark for developing a method for 14-Benzoylmesaconine-8-palmitate.

Table 1: Extraction Recovery of Aconitum Alkaloids from Rat Plasma using Protein Precipitation. [11]

Analyte	Concentration (ng/mL)	Mean Recovery (%)	RSD (%)
Benzoylmesaconine	0.2	88.5	5.5
2	90.1	4.1
40	91.2	3.6
Aconitine	0.2	85.4	6.2
2	87.2	4.8
40	89.3	3.9
Mesaconitine	0.2	86.1	5.8
2	88.5	4.5
40	90.4	3.7

Table 2: Matrix Effect of Aconitum Alkaloids in Rat Plasma after Protein Precipitation. [11]

Analyte	Concentration (ng/mL)	Matrix Effect (%)	RSD (%)
Benzoylmesaconine	0.2	98.7	4.2
40	95.4	3.8
Aconitine	0.2	102.3	5.1
40	99.8	4.3
Mesaconitine	0.2	101.5	4.7
40	97.6	4.1

Note: Matrix Effect (%) is calculated as (Peak area in post-extraction spike / Peak area in neat solution) x 100. A value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative determination of matrix effects (ion suppression/enhancement) and recovery.

• Sample Preparation:

  • Set A (Neat Solution): Prepare a standard solution of 14-Benzoylmesaconine-8-palmitate in the final mobile phase or reconstitution solvent at a known concentration (e.g., 100 ng/mL).

  • Set B (Post-extraction Spike): Take a blank matrix sample (e.g., 100 µL of plasma) and perform the complete extraction procedure. In the final step, add the analyte from a concentrated stock solution to the clean, extracted matrix to achieve the same final concentration as Set A.

  • Set C (Pre-extraction Spike): Spike the blank matrix with 14-Benzoylmesaconine-8-palmitate before starting the extraction procedure to achieve the same final concentration as Set A.

• Analysis:

  • Inject triplicate samples from each set (A, B, and C) into the LC-MS system.

  • Record the peak area for the analyte in each injection.

• Calculations:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

Protocol 2: Solid-Phase Extraction (SPE) for 14-Benzoylmesaconine-8-palmitate from Plasma

This is a general starting protocol using a C18 SPE cartridge. Optimization will be required.

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • Vortex the sample.

  • To 200 µL of plasma, add 600 µL of 4% phosphoric acid in water. Vortex to mix. This step helps to precipitate proteins and ensures the analyte is in a protonated state for better retention.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by sequentially passing:

    • 3 mL of methanol (B129727)

    • 3 mL of deionized water

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge. Pass the sample through slowly (approx. 1 mL/min).

• Washing:

  • Wash the cartridge to remove interferences:

    • Pass 3 mL of deionized water.

    • Pass 3 mL of 20% methanol in water.

• Elution:

  • Elute the analyte from the cartridge by passing 2 mL of methanol into a clean collection tube.

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid). Vortex to ensure the analyte is fully dissolved.

• Analysis:

  • Inject the reconstituted sample into the LC-MS system.

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Experimental workflow for matrix effect assessment.

References

• 1. longdom.org [longdom.org]
• 2. zefsci.com [zefsci.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sciex.com [sciex.com]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. selectscience.net [selectscience.net]
• 10. Development of a Fast Liquid Chromatography Coupled to Mass Spectrometry Method (LC-MS/MS) to Determine Fourteen Lipophilic Shellfish Toxins Based on Fused–Core Technology: In-House Validation [mdpi.com]
• 11. A Validated LC-MS/MS Method for Simultaneous Determination of Six Aconitum Alkaloids and Seven Ginsenosides in Rat Plasma and Application to Pharmacokinetics of Shen-Fu Prescription - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sciex.com [sciex.com]

Technical Support Center: Optimizing Lipo-alkaloid Extraction from Aconitum Roots

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of lipo-alkaloids from Aconitum roots.

Frequently Asked Questions (FAQs)

Q1: What are lipo-alkaloids and why are they important?

A1: Lipo-alkaloids are a class of C19-norditerpenoid alkaloids found in Aconitum species. They are characterized by an aconitane (B1242193) skeleton with one or two fatty acid residues. These compounds are of significant interest because they are considered to be the less toxic derivatives of the highly potent diester-diterpenoid alkaloids (DDAs) like aconitine (B1665448). Traditional processing methods, such as boiling or steaming of Aconitum roots, are known to convert the toxic DDAs into lipo-alkaloids, thereby reducing the overall toxicity of the herbal preparation while retaining therapeutic properties.[1][2]

Q2: What are the critical safety precautions when handling Aconitum roots?

A2: All parts of the Aconitum plant, especially the roots, are highly toxic due to the presence of potent cardiotoxins and neurotoxins like aconitine. Ingestion of even a small amount can be fatal.[3] When handling raw Aconitum roots, it is imperative to wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. All work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of powdered plant material.

Q3: Which extraction methods are most suitable for lipo-alkaloids?

A3: Several methods can be employed for the extraction of lipo-alkaloids from Aconitum roots, each with its own advantages and disadvantages. Common methods include:

• Classical Solvent Extraction (Maceration, Reflux, Soxhlet): These are traditional methods that are simple to implement but may require longer extraction times and larger solvent volumes.

• Ultrasound-Assisted Extraction (UAE): This technique uses ultrasonic waves to disrupt cell walls, enhancing extraction efficiency and reducing extraction time.

• Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to heat the solvent and plant matrix, leading to a rapid and efficient extraction process.

• Supercritical Fluid Extraction (SFE): This "green" technique typically uses supercritical CO2 as a solvent, offering high selectivity and leaving no residual organic solvents. However, the polarity of the target compounds may require the use of a co-solvent.[4][5][6][7]

The choice of method will depend on the specific research goals, available equipment, and desired scale of extraction.

Troubleshooting Guides

Low Extraction Yield

Q: I am experiencing a very low yield of lipo-alkaloids in my extract. What could be the cause and how can I improve it?

A: Low yields of lipo-alkaloids can stem from several factors. Here's a systematic approach to troubleshooting this issue:

• Incomplete Conversion of Diester-Diterpenoid Alkaloids (DDAs): Lipo-alkaloids are often formed from the processing of DDAs. If you are starting with raw, unprocessed Aconitum roots, a pre-extraction processing step (e.g., boiling or steaming) is crucial to facilitate the conversion to lipo-alkaloids.[1][2]

• Improper Solvent Selection: The choice of solvent is critical. While polar solvents like ethanol (B145695) and methanol (B129727) are commonly used for alkaloid extraction, the "lipo" nature of these compounds suggests that a less polar solvent or a mixture might be more effective. Some studies have found diethyl ether to be effective for extracting neutral Aconitum alkaloids. The addition of a small amount of ammonia (B1221849) to the extraction solvent can help to extract alkaloids in their free base form.

• Suboptimal Extraction Parameters:

  • Temperature: While higher temperatures can enhance extraction, excessive heat can lead to the degradation of thermolabile lipo-alkaloids. For methods like reflux or MAE, it is crucial to optimize the temperature to maximize extraction without causing decomposition.[4]

  • Time: Ensure the extraction time is sufficient for the solvent to penetrate the plant material and dissolve the target compounds. For UAE and MAE, shorter extraction times are generally required compared to classical methods.

  • Solid-to-Liquid Ratio: A low solid-to-liquid ratio may result in an incomplete extraction. Experiment with different ratios to find the optimal condition for your specific plant material.

• Particle Size of Plant Material: Grinding the Aconitum roots to a fine powder increases the surface area available for solvent interaction, which can significantly improve extraction efficiency.

Poor Selectivity and Impure Extract

Q: My extract contains a high level of impurities and is not specific for lipo-alkaloids. How can I improve the selectivity of my extraction?

A: Achieving a clean and selective extract is a common challenge. Consider the following strategies:

• pH Adjustment: The basicity of alkaloids can be exploited for selective extraction. By adjusting the pH of the extraction solvent, you can influence the solubility of different classes of compounds. A common approach is to perform an initial extraction with an acidic aqueous solution to extract the alkaloids as salts, followed by basification and extraction with an organic solvent.

• Solvent Partitioning: A liquid-liquid extraction can be performed on the crude extract to separate compounds based on their polarity. For instance, partitioning the extract between an acidic aqueous phase and a non-polar organic solvent can help to remove many non-alkaloidal impurities.

• Solid-Phase Extraction (SPE): SPE is an effective cleanup technique to remove interfering substances from the extract before analytical determination. Various sorbents can be used depending on the nature of the impurities.

• Supercritical Fluid Extraction (SFE) with Co-solvents: SFE offers high selectivity. By carefully tuning the pressure, temperature, and the type and percentage of co-solvent (e.g., ethanol or methanol), you can target the extraction of compounds with specific polarities, thereby enhancing the selectivity for lipo-alkaloids.[4][5][6][7]

Analytical and HPLC-related Issues

Q: I am facing issues with the HPLC analysis of my lipo-alkaloid extract, such as peak tailing and poor resolution. What are the likely causes and solutions?

A: HPLC analysis of alkaloids can be challenging due to their basic nature. Here are some common problems and their solutions:

• Peak Tailing: This is often caused by the interaction of the basic amine groups of the alkaloids with residual acidic silanol (B1196071) groups on the surface of the silica-based C18 column.

  • Solution 1: Use a base-deactivated column: These columns are specifically designed to minimize silanol interactions.

  • Solution 2: Adjust mobile phase pH: Increasing the pH of the mobile phase (e.g., to pH 8-9 using an ammonium (B1175870) bicarbonate buffer) can deprotonate the silanol groups and reduce peak tailing.[8]

  • Solution 3: Add a competing base: Incorporating a small amount of a competing base, such as triethylamine (B128534) (TEA), into the mobile phase can mask the active silanol sites and improve peak shape.[9]

• Poor Resolution: Inadequate separation of closely related lipo-alkaloids can be problematic.

  • Solution 1: Optimize the mobile phase gradient: A shallower gradient can improve the separation of complex mixtures.

  • Solution 2: Change the organic modifier: Switching from acetonitrile (B52724) to methanol, or using a combination of both, can alter the selectivity of the separation.

  • Solution 3: Adjust the column temperature: Operating the column at a slightly elevated and controlled temperature can improve peak efficiency and resolution.

• Ghost Peaks: The appearance of unexpected peaks in the chromatogram can be due to contamination.

  • Solution: Ensure high purity of solvents and reagents. Use HPLC-grade solvents and freshly prepared mobile phases. Contamination can also arise from the sample itself or from the HPLC system.[10]

Data Presentation

Table 1: Comparison of Optimized Extraction Parameters for Aconitum Alkaloids

Extraction Method	Solvent	Temperature (°C)	Time	Solid-to-Liquid Ratio (g/mL)	Reported Yield/Efficiency	Reference
Ultrasound-Assisted Extraction (UAE)	70% Ethanol	45	30 min	1:20	1.278% (Total Flavonoids)	[11]
Microwave-Assisted Extraction (MAE)	Dichloromethane (B109758)	90	10 min	1:2	-
Supercritical Fluid Extraction (SFE)	CO2 with Ethanol co-solvent	60	-	-	Generally high, but data varies	[4]
Reflux Extraction	Acidic Alcohol (Ethanol:pH 3.0 HAc = 85:15)	Reflux	1 h (x3)	1:6	0.980% (Total Alkaloids)

Note: The yields presented are for total flavonoids or total alkaloids as specific comparative data for lipo-alkaloids is limited. The efficiency of each method is highly dependent on the specific Aconitum species and the target lipo-alkaloid.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Lipo-alkaloids

• Sample Preparation: Grind dried Aconitum roots to a fine powder (e.g., 40-60 mesh).

• Extraction: a. Weigh 1.0 g of the powdered sample into a conical flask. b. Add 20 mL of 70% ethanol (solid-to-liquid ratio of 1:20). c. Place the flask in an ultrasonic bath. d. Sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes at a controlled temperature of 45°C.

• Post-Extraction: a. Centrifuge the extract at 4000 rpm for 10 minutes. b. Collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC analysis.

Protocol 2: Microwave-Assisted Extraction (MAE) of Lipo-alkaloids

• Sample Preparation: Prepare the Aconitum root powder as described in Protocol 1.

• Extraction: a. Place 1.0 g of the powdered sample into a microwave extraction vessel. b. Add 20 mL of a suitable solvent (e.g., ethanol or a mixture of dichloromethane and ethanol). c. Secure the vessel in the microwave extractor. d. Irradiate at a power of 500 W for 15 minutes at a controlled temperature of 80°C.

• Post-Extraction: a. Allow the vessel to cool to room temperature. b. Filter the extract and collect the filtrate. c. Concentrate the filtrate under reduced pressure using a rotary evaporator. d. Re-dissolve the residue in a known volume of mobile phase for HPLC analysis.

Protocol 3: Supercritical Fluid Extraction (SFE) of Lipo-alkaloids

• Sample Preparation: Prepare the Aconitum root powder as described in Protocol 1.

• Extraction: a. Pack the powdered sample into the extraction vessel of the SFE system. b. Set the extraction parameters:

  • Pressure: 300 bar
  • Temperature: 60°C
  • CO2 flow rate: 2 L/min
  • Co-solvent: 5% Ethanol c. Perform the extraction for 90 minutes.

• Post-Extraction: a. The extracted lipo-alkaloids will be collected in the separator. b. Dissolve the collected extract in a suitable solvent for further analysis.

Mandatory Visualization

Caption: Experimental workflow for the extraction and analysis of lipo-alkaloids from Aconitum roots.

Caption: Mechanism of action of Aconitum alkaloids on voltage-gated sodium channels.

Caption: Inhibition of COX-1 and COX-2 pathways by Aconitum lipo-alkaloids.

References

• 1. researchgate.net [researchgate.net]
• 2. Aconitine in Synergistic, Additive and Antagonistic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. matec-conferences.org [matec-conferences.org]
• 6. mdpi.com [mdpi.com]
• 7. Sustainable approaches for the study of alkaloids from plants using supercritical fluid-based processes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An optimized high-performance liquid chromatography (HPLC) method for benzoylmesaconine determination in Radix Aconiti Lateralis Preparata (Fuzi, aconite roots) and its products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. [Study on the optimum extracting conditions of total alkaloids and aconitine in Aconitum szechenyianum Gay] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of 14-Benzoylmesaconine-8-palmitate

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of 14-Benzoylmesaconine-8-palmitate. The following troubleshooting guides and frequently asked questions (FAQs) provide practical strategies and detailed experimental protocols to help you achieve successful solubilization for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and why is it poorly soluble in aqueous solutions?

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. Its parent compound, benzoylmesaconine, is known to be lipophilic. The addition of a palmitate group, which is a long-chain fatty acid, significantly increases the molecule's lipophilicity, leading to very low solubility in water and aqueous buffers. This is a common challenge for many therapeutic compounds with hydrophobic structures.[1][2]

Q2: What are the initial steps I should take when I observe poor solubility?

The initial approach should involve simple and readily available methods before moving to more complex formulations. This includes selecting an appropriate organic solvent to create a stock solution and then considering techniques like pH adjustment or the use of co-solvents.

Q3: Are there any known solubility data for 14-Benzoylmesaconine-8-palmitate or its parent compound?

Q4: What are the common strategies to improve the solubility of lipophilic compounds like this?

There are several established techniques to enhance the solubility of poorly water-soluble drugs. These can be broadly categorized into physical and chemical modifications.[4]

• Physical Modifications: These include reducing the particle size of the compound (micronization and nanosizing) to increase the surface area for dissolution and creating solid dispersions.[2][5][6][7]

• Chemical Modifications: These strategies involve the use of solubilizing agents such as co-solvents, surfactants, and cyclodextrins, as well as creating lipid-based formulations like microemulsions and self-emulsifying drug delivery systems (SEDDS).[1][8][9]

Troubleshooting Guide

This guide provides a systematic approach to resolving solubility issues with 14-Benzoylmesaconine-8-palmitate, starting from simple methods and progressing to more advanced techniques.

Problem: Precipitate forms when diluting my organic stock solution of 14-Benzoylmesaconine-8-palmitate into an aqueous buffer.

This is a common indication of poor aqueous solubility. Follow these steps to troubleshoot:

Step 1: Optimization of Co-solvent System

A co-solvent system can increase the solubility of a lipophilic compound in an aqueous solution by reducing the polarity of the solvent.[8]

• Initial Action: Try different biocompatible co-solvents. Common choices include DMSO, ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycol (PEG).[8]

• Experimental Protocol:

  • Prepare a high-concentration stock solution of 14-Benzoylmesaconine-8-palmitate in your chosen organic solvent (e.g., 10 mg/mL in DMSO).

  • Prepare a series of aqueous buffers containing different percentages of the co-solvent (e.g., 1%, 5%, 10%, 20% DMSO).

  • Slowly add the stock solution to the co-solvent/buffer mixtures while vortexing to the desired final concentration.

  • Visually inspect for precipitation immediately and after a set period (e.g., 1 hour, 24 hours).

Step 2: Utilize Surfactants for Micellar Solubilization

Surfactants can form micelles that encapsulate hydrophobic drug molecules, increasing their apparent solubility in aqueous solutions.[4][5]

• Initial Action: Test a range of non-ionic surfactants such as Polysorbates (Tween® series) or Sorbitan esters (Span® series).

• Experimental Protocol:

  • Prepare aqueous solutions containing various concentrations of a surfactant (e.g., 0.1%, 0.5%, 1% Tween® 80).

  • Add the stock solution of 14-Benzoylmesaconine-8-palmitate to the surfactant solutions.

  • Agitate the mixture (e.g., vortex, sonicate) to facilitate micelle formation and drug encapsulation.

  • Observe for any signs of precipitation.

Step 3: Employ Cyclodextrins for Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment and increasing solubility.[10]

• Initial Action: Experiment with different types of cyclodextrins, such as β-cyclodextrin (β-CD) and its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Experimental Protocol:

  • Prepare aqueous solutions of the chosen cyclodextrin (B1172386) at various concentrations (e.g., 1%, 5%, 10% w/v HP-β-CD).

  • Add the 14-Benzoylmesaconine-8-palmitate stock solution to the cyclodextrin solutions.

  • Stir the mixture at room temperature for several hours or overnight to allow for complex formation.

  • Centrifuge the samples and analyze the supernatant for the concentration of the dissolved compound.

Step 4: Consider Lipid-Based Formulations

For highly lipophilic compounds, lipid-based formulations can significantly improve solubility and bioavailability.[9]

• Initial Action: Explore the use of self-emulsifying drug delivery systems (SEDDS). SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.[2]

• Experimental Protocol:

  • Select a suitable oil (e.g., medium-chain triglycerides), surfactant (e.g., Cremophor® EL, Tween® 80), and co-solvent (e.g., Transcutol®, propylene glycol).

  • Prepare various ratios of oil, surfactant, and co-solvent to identify a stable pre-concentrate.

  • Dissolve 14-Benzoylmesaconine-8-palmitate in the SEDDS pre-concentrate.

  • Add the drug-loaded pre-concentrate to an aqueous medium and observe the formation of a microemulsion.

Data Presentation

The following table summarizes the common solubilization techniques and their typical starting concentrations for screening.

Solubilization Technique	Agent	Typical Concentration Range	Key Considerations
Co-solvency	DMSO, Ethanol, Propylene Glycol, PEG 400	1 - 20% (v/v)	Potential for solvent toxicity at higher concentrations.[8]
Surfactants	Tween® 80, Polysorbate 20, Cremophor® EL	0.1 - 2% (w/v)	Should be used above the critical micelle concentration (CMC).[4]
Cyclodextrins	HP-β-CD, Sulfobutylether-β-CD (SBE-β-CD)	1 - 15% (w/v)	Can have a saturable effect on solubility.[10]
Lipid-Based Systems	Medium-Chain Triglycerides, Labrasol®, Transcutol®	Formulation dependent	Requires careful optimization of component ratios.[9]

Experimental Protocols

Protocol 1: Screening for Optimal Co-solvent

• Objective: To determine the most effective co-solvent and its optimal concentration for solubilizing 14-Benzoylmesaconine-8-palmitate.

• Materials: 14-Benzoylmesaconine-8-palmitate, DMSO, Ethanol, Propylene Glycol, PEG 400, aqueous buffer (e.g., PBS pH 7.4), vortex mixer, spectrophotometer or HPLC.

• Procedure: a. Prepare a 10 mg/mL stock solution of 14-Benzoylmesaconine-8-palmitate in 100% DMSO. b. In separate microcentrifuge tubes, prepare 1 mL of the aqueous buffer containing 1%, 5%, 10%, and 20% of each co-solvent (DMSO, Ethanol, Propylene Glycol, PEG 400). c. Add the stock solution to each tube to achieve a final drug concentration of 100 µg/mL. d. Vortex each tube for 30 seconds. e. Incubate at room temperature for 1 hour. f. Centrifuge the tubes at 10,000 x g for 10 minutes to pellet any undissolved compound. g. Carefully collect the supernatant and measure the concentration of the dissolved drug using a suitable analytical method (e.g., UV-Vis spectrophotometry at its λmax or HPLC).

Protocol 2: Solubilization using HP-β-Cyclodextrin

• Objective: To evaluate the effect of HP-β-CD on the aqueous solubility of 14-Benzoylmesaconine-8-palmitate.

• Materials: 14-Benzoylmesaconine-8-palmitate, HP-β-CD, aqueous buffer, magnetic stirrer, analytical balance.

• Procedure: a. Prepare a series of HP-β-CD solutions in the aqueous buffer at concentrations of 0%, 1%, 2.5%, 5%, 10%, and 15% (w/v). b. Add an excess amount of 14-Benzoylmesaconine-8-palmitate to each cyclodextrin solution. c. Stir the mixtures at room temperature for 24-48 hours to ensure equilibrium is reached. d. Centrifuge the samples to remove undissolved solid. e. Filter the supernatant through a 0.22 µm filter. f. Analyze the filtrate to determine the concentration of dissolved 14-Benzoylmesaconine-8-palmitate.

Visualizations

Caption: A stepwise workflow for troubleshooting the poor aqueous solubility of 14-Benzoylmesaconine-8-palmitate.

Caption: Mechanisms of common solubilization techniques for lipophilic compounds.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods of solubility enhancements | PPTX [slideshare.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. ijmsdr.org [ijmsdr.org]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Purity Assessment of Aconitum Alkaloid Samples

Introduction: This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purity assessment of Aconitum alkaloid samples, with a focus on compounds structurally related to "14-Benzoylmesaconine-8-palmitate." Due to the limited availability of specific data for "14-Benzoylmesaconine-8-palmitate," this guide leverages established analytical methodologies for parent compounds like benzoylmesaconine (B1261751) and other Aconitum alkaloids. The principles and troubleshooting advice provided herein are broadly applicable to complex diterpenoid esters.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical techniques for assessing the purity of 14-Benzoylmesaconine-8-palmitate?

A1: The most common and effective methods for the purity assessment of Aconitum alkaloids are High-Performance Liquid Chromatography (HPLC) coupled with a UV detector and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3] HPLC provides quantitative data on the main component and its impurities, while LC-MS is invaluable for the identification of impurities based on their mass-to-charge ratio.[4][5] Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed for structural confirmation and detection of impurities.

Q2: What are the potential common impurities in a 14-Benzoylmesaconine-8-palmitate sample?

A2: While specific impurities for this molecule are not documented, based on related Aconitum alkaloids, potential impurities could include:

• Hydrolysis products: Cleavage of the benzoyl or palmitoyl (B13399708) ester groups could result in 14-benzoylmesaconine, 8-palmitoylmesaconine, or mesaconine.

• Starting materials and reagents: Unreacted starting materials from the synthesis process.

• Isomers: Positional isomers where the palmitoyl group is attached to a different hydroxyl group.

• Related alkaloids: Other Aconitum alkaloids that may have been co-extracted from a natural source.[6][7]

Q3: How can I choose the appropriate HPLC column for my analysis?

A3: A reverse-phase C18 column is the most common choice for the separation of Aconitum alkaloids.[3][4] The selection of particle size and column dimensions will depend on the desired resolution and analysis time. For higher resolution, columns with smaller particle sizes (e.g., < 3 µm) are recommended.

Q4: What are the typical mobile phases used for the HPLC analysis of these compounds?

A4: A gradient elution using a mixture of an aqueous phase and an organic solvent is typically employed. The aqueous phase is often acidified with formic acid or phosphoric acid to improve peak shape.[3][4] The organic phase is usually acetonitrile (B52724) or methanol (B129727). The specific gradient program will need to be optimized for your specific sample and HPLC system.

Troubleshooting Guides

HPLC Analysis

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the pH of the aqueous mobile phase. For basic compounds like alkaloids, a lower pH (e.g., 3.0) can improve peak shape.[3]
Column overload.	Reduce the injection volume or the sample concentration.
Column degradation.	Replace the HPLC column.
Inconsistent Retention Times	Fluctuation in column temperature.	Use a column oven to maintain a consistent temperature.
Air bubbles in the pump.	Degas the mobile phases and prime the pump.
Inconsistent mobile phase composition.	Ensure accurate preparation of mobile phases.
Ghost Peaks	Contamination in the mobile phase or injector.	Use fresh, high-purity solvents and flush the injector.
Carryover from a previous injection.	Run blank injections between samples.
Low Signal Intensity	Sample degradation.	Ensure proper sample storage and handling.
Incorrect detection wavelength.	Determine the optimal UV absorbance wavelength for your compound.
Low sample concentration.	Increase the sample concentration or injection volume.

LC-MS Analysis

Issue	Potential Cause	Troubleshooting Steps
Poor Ionization	Inappropriate ionization source settings.	Optimize source parameters such as capillary voltage, gas flow, and temperature.
Mobile phase composition suppressing ionization.	Reduce the concentration of non-volatile buffers or additives. Formic acid is a good choice for positive ion mode ESI.[4]
Mass Inaccuracy	Mass spectrometer requires calibration.	Calibrate the mass spectrometer using a known standard.
Fragmented Molecular Ion	High fragmentation energy in the source.	Reduce the in-source collision-induced dissociation (CID) energy.

Experimental Protocols

Protocol 1: HPLC Purity Assessment

This protocol provides a general method for the purity determination of a 14-Benzoylmesaconine-8-palmitate sample.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Phosphoric acid in water, pH adjusted to 3.0 with triethylamine.[3]

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 70% B

    • 25-30 min: 70% B

    • 30-35 min: 70% to 30% B

    • 35-40 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 230 nm.[1]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the sample.

  • Dissolve the sample in 1 mL of methanol to prepare a 1 mg/mL stock solution.

  • Further dilute the stock solution with the initial mobile phase composition (70:30 Mobile Phase A:B) to a suitable concentration (e.g., 100 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak areas of the main component and all impurities.

  • Calculate the percentage purity using the area normalization method:

    • % Purity = (Area of main peak / Total area of all peaks) x 100

Protocol 2: LC-MS Impurity Identification

This protocol outlines a general approach for identifying potential impurities using LC-MS.

• Instrumentation:

  • Liquid Chromatography system coupled to a Mass Spectrometer (e.g., Triple Quadrupole or Time-of-Flight).

  • Data acquisition and analysis software.

• Chromatographic Conditions: (Similar to HPLC protocol, but may require adjustments for MS compatibility)

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the main peak from impurities.

  • Flow Rate: 0.3 mL/min.[4]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

  • Scan Range: m/z 100 - 1500.

  • Source Parameters: Optimize capillary voltage, cone voltage, source temperature, and gas flows for the analyte.

• Sample Preparation:

  • Prepare the sample as described in the HPLC protocol.

• Data Analysis:

  • Extract the mass spectra for each impurity peak observed in the chromatogram.

  • Propose potential structures for the impurities based on their accurate mass and fragmentation patterns.

Data Presentation

Table 1: Hypothetical Impurity Profile of a 14-Benzoylmesaconine-8-palmitate Sample by HPLC

Peak No.	Retention Time (min)	Area (%)	Possible Identity
1	5.2	0.15	Mesaconine
2	12.8	0.50	14-Benzoylmesaconine
3	18.5	98.9	14-Benzoylmesaconine-8-palmitate
4	22.1	0.30	Unknown Isomer
5	25.4	0.15	Unknown

Table 2: Method Validation Parameters for HPLC Purity Assay

Parameter	Result
Linearity (r²)	> 0.999
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0 - 102.0%
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantitation (LOQ)	0.03 µg/mL

Visualizations

Caption: Workflow for the purity assessment of 14-Benzoylmesaconine-8-palmitate.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. scielo.br [scielo.br]
• 2. Identification and Determination of Aconitum Alkaloids in Aconitum Herbs and Xiaohuoluo Pill Using UPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An optimized high-performance liquid chromatography (HPLC) method for benzoylmesaconine determination in Radix Aconiti Lateralis Preparata (Fuzi, aconite roots) and its products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Validated LC-MS/MS Method for Simultaneous Determination of Six Aconitum Alkaloids and Seven Ginsenosides in Rat Plasma and Application to Pharmacokinetics of Shen-Fu Prescription - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. researchgate.net [researchgate.net]
• 7. Aconitum Alkaloid Poisoning Because of Contamination of Herbs by Aconite Roots - PubMed [pubmed.ncbi.nlm.nih.gov]

Quenching of fluorescence in assays with "14-Benzoylmesaconine-8-palmitate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with fluorescence quenching in their assays. While the query specifically mentioned "14-Benzoylmesaconine-8-palmitate," extensive research has not revealed any intrinsic fluorescent properties for this molecule or related aconitine (B1665448) alkaloids. Such compounds are typically analyzed using methods like HPLC-UV or mass spectrometry.

Therefore, this guide will address the quenching of fluorescent signals in a general context, which is applicable to assays involving either intrinsically fluorescent molecules or fluorophore-labeled compounds. The principles and troubleshooting steps outlined here are universal for fluorescence-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is fluorescence quenching?

A1: Fluorescence quenching is any process that decreases the fluorescence intensity of a sample. This can occur through various mechanisms, including excited-state reactions, energy transfer, complex formation, and collisions between the fluorescent molecule and a quencher.[1][2]

Q2: What are the main types of fluorescence quenching?

A2: The two primary types of quenching are static and dynamic quenching.[3][4]

• Static Quenching: This occurs when a fluorescent molecule forms a non-fluorescent complex with a quencher molecule in the ground state. This reduces the number of excitable fluorophores.[3][4]

• Dynamic (Collisional) Quenching: This happens when an excited fluorescent molecule collides with a quencher molecule, causing the fluorophore to return to the ground state without emitting a photon.[3][4]

Q3: What are common substances that can cause fluorescence quenching in an assay?

A3: Several substances are known to be common chemical quenchers, including:

• Molecular oxygen[1][5]

• Halide ions (e.g., iodide, chloride)[1][4]

• Heavy metal ions (e.g., Cu²⁺, Fe³⁺)[5]

• Acrylamide[1][4]

• Nitro compounds[3] High concentrations of the fluorophore itself can also lead to self-quenching.[1][3]

Q4: How does temperature affect fluorescence quenching?

A4: The effect of temperature depends on the quenching mechanism. For dynamic (collisional) quenching, an increase in temperature generally leads to more quenching because it increases the frequency of collisions between the fluorophore and the quencher.[3][4] Conversely, higher temperatures can disrupt the formation of the non-fluorescent complexes responsible for static quenching, thus reducing its effect.[1]

Q5: Can the solvent or buffer components in my assay cause quenching?

A5: Yes, components of your buffer system can act as quenchers. For instance, halide ions like chloride are known quenchers for certain fluorophores.[1] It is crucial to test for buffer-related quenching effects during assay development.

Troubleshooting Guide for Fluorescence Quenching

This guide provides a systematic approach to identifying and mitigating fluorescence quenching in your experiments.

Observed Problem	Potential Cause	Recommended Action
Low or No Fluorescent Signal	1. Incorrect Instrument Settings: Wavelengths for excitation and emission are incorrect.	1. Verify the excitation and emission maxima for your fluorophore and set the instrument accordingly.
2. Degradation of Fluorophore: The fluorescent molecule may be sensitive to light (photobleaching) or chemically unstable in the assay buffer.	2. Minimize exposure of the fluorophore to light. Prepare fresh solutions and assess stability over the experiment's duration.
3. Presence of a Quencher: A component in your sample or buffer is quenching the fluorescence.	3. Follow the "Experimental Protocol for Identifying Quenching" below. Test individual components of your assay to isolate the quencher.
Signal Decreases Over Time	1. Photobleaching: Continuous exposure to the excitation light source is destroying the fluorophore.	1. Reduce the intensity of the excitation light, decrease the exposure time, or use a more photostable fluorophore if possible.
2. Dynamic Quenching: A quencher is present in the solution, and the quenching is dependent on diffusion and collisions.[3]	2. Consider deoxygenating your solution, as dissolved oxygen is a common dynamic quencher.[5] Evaluate if other buffer components are responsible.
Non-linear Signal Response with Increasing Concentration	1. Self-Quenching (Inner Filter Effect): At high concentrations, fluorophore molecules can quench each other.[1][3]	1. Dilute your sample to a lower concentration range and re-measure. Perform a concentration-response curve to identify the linear range.
2. Static Quenching: Formation of a non-fluorescent complex between the fluorophore and a quencher.[4]	2. Analyze the absorbance spectra of your samples. Changes in the absorbance spectrum upon addition of a suspected quencher can indicate static quenching.[6]

Summary of Quenching Mechanisms

Characteristic	Dynamic (Collisional) Quenching	Static Quenching
Mechanism	Collisions between the excited fluorophore and a quencher.[3][4]	Formation of a non-fluorescent complex in the ground state.[3][4]
Effect on Fluorophore Lifetime	Decreases the fluorescence lifetime.[6]	No change in the fluorescence lifetime of the uncomplexed fluorophore.[6]
Effect of Temperature	Quenching increases with higher temperature.[3]	Quenching decreases with higher temperature.[1]
Effect on Absorption Spectrum	No change in the absorption spectrum.[6]	May cause changes in the absorption spectrum of the fluorophore.[6]
Common Examples	Quenching by O₂, I⁻, acrylamide.[1][4][5]	Quenching by complex formation with certain ions or molecules.[4]

Experimental Protocols

Protocol 1: Identifying the Source of Quenching

Objective: To determine which component of a multi-component assay is responsible for fluorescence quenching.

Methodology:

• Prepare a Control Sample: Prepare a sample containing only the fluorophore in a pure, non-quenching solvent (e.g., ethanol, deionized water, or a simple buffer known not to cause quenching).

• Measure Baseline Fluorescence: Measure the fluorescence intensity of the control sample using a fluorometer or plate reader set to the appropriate excitation and emission wavelengths. This is your F₀ (initial fluorescence).

• Systematic Addition of Components:

  • Prepare a series of test samples. To each, add one component of your final assay mixture to the fluorophore solution at its final working concentration.

  • For example, if your assay contains a buffer, a salt, a protein, and a test compound, you will prepare four separate samples, each containing the fluorophore and one of these components.

• Measure Fluorescence of Test Samples: Measure the fluorescence intensity (F) of each test sample.

• Analyze the Data: Compare the fluorescence intensity of each test sample (F) to the baseline fluorescence (F₀). A significant decrease in fluorescence in the presence of a specific component indicates that it is the source of the quenching.

Visualizations

Caption: Workflow for identifying a quenching agent in an assay.

Caption: Comparison of dynamic and static quenching mechanisms.

References

• 1. targetmol.com [targetmol.com]
• 2. chemwhat.com [chemwhat.com]
• 3. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparation of a fluorescent derivative of benzoylecgonine, and preliminary studies of its application to the analysis of urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Activities of Benzoylmesaconine and its Palmitate Derivative

In the landscape of natural product-derived therapeutics, aconitum alkaloids have garnered significant interest for their potent biological activities. Among these, Benzoylmesaconine (BMA), a monoester alkaloid, is recognized for its anti-inflammatory properties. This guide provides a detailed comparison of the anti-inflammatory activity of Benzoylmesaconine against its hypothetical derivative, 14-Benzoylmesaconine-8-palmitate. While extensive experimental data for Benzoylmesaconine exists, the biological activity of 14-Benzoylmesaconine-8-palmitate has not been empirically documented in the reviewed literature. Therefore, this comparison presents the established effects of Benzoylmesaconine and offers a scientifically-grounded hypothesis on how the addition of a palmitate moiety might modulate its anti-inflammatory profile. This analysis is intended for researchers, scientists, and professionals in drug development.

Quantitative Analysis of Anti-inflammatory Effects

The anti-inflammatory activity of Benzoylmesaconine has been quantified in vitro using lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages. The following table summarizes the key findings. Data for 14-Benzoylmesaconine-8-palmitate is not available and is denoted as such.

Parameter	Benzoylmesaconine (BMA)	14-Benzoylmesaconine-8-palmitate
Cell Viability	No significant toxicity observed in RAW264.7 cells at concentrations up to 160 μM.[1]	Data not available
Inhibition of Pro-inflammatory Cytokines (at 160 μM)
TNF-α Production	Decreased to 89.42 pg/mL in LPS-stimulated RAW264.7 cells.[1]	Data not available
IL-1β Production	Decreased to 56.56 pg/mL in LPS-stimulated RAW264.7 cells.[1]	Data not available
IL-6 Production	Decreased to 55.15 pg/mL in LPS-stimulated RAW264.7 cells.[1]	Data not available
Inhibition of Inflammatory Mediators
Nitric Oxide (NO) Production	Significantly decreased in a dose-dependent manner in LPS-activated RAW264.7 macrophages.[2][3]	Data not available
Prostaglandin (B15479496) E2 (PGE2) Production	Markedly inhibited in LPS-activated RAW264.7 macrophages.[2][3]	Data not available
Reactive Oxygen Species (ROS) Production	Markedly inhibited in a dose-dependent manner in LPS-activated RAW264.7 macrophages.[2]	Data not available
Effect on Pro-inflammatory Enzymes
iNOS Expression	Inhibited both protein and mRNA levels in LPS-activated RAW264.7 macrophages.[2][3]	Data not available
COX-2 Expression	Inhibited both protein and mRNA levels in LPS-activated RAW264.7 macrophages.[2][3]	Data not available

Hypothetical Impact of Palmitate Esterification

The addition of a palmitate group to Benzoylmesaconine at the C-8 position would create 14-Benzoylmesaconine-8-palmitate, a more lipophilic molecule. This modification could have several implications for its anti-inflammatory activity:

• Pharmacokinetics: Increased lipophilicity could enhance membrane permeability and potentially lead to better absorption and tissue distribution. However, it might also increase sequestration in adipose tissues and alter metabolic pathways.

• Cellular Uptake: Enhanced lipid solubility could facilitate passage across the cell membrane, potentially leading to higher intracellular concentrations and a more potent effect.

• Independent Activity of Palmitate: Palmitic acid, the saturated fatty acid corresponding to palmitate, has a complex and context-dependent role in inflammation. While some studies suggest it can have anti-inflammatory effects, it is more commonly reported to be pro-inflammatory by acting as a ligand for Toll-like receptor 4 (TLR4), a key initiator of inflammatory signaling pathways.[4] This could mean that while the Benzoylmesaconine moiety exerts an anti-inflammatory effect, the palmitate tail could either antagonize this effect or contribute to a different inflammatory modulation profile.

Mechanism of Action: Signaling Pathways

Benzoylmesaconine exerts its anti-inflammatory effects by suppressing key signaling pathways, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[2][3]

NF-κB Signaling Pathway

Benzoylmesaconine inhibits the LPS-induced phosphorylation and subsequent degradation of IκBα.[2][3] This prevents the nuclear translocation of the p65 subunit of NF-κB, a critical step for the transcription of pro-inflammatory genes.[2][3]

Caption: Benzoylmesaconine's inhibition of the NF-κB pathway.

MAPK Signaling Pathway

Benzoylmesaconine also suppresses the phosphorylation of key components of the MAPK pathway, including JNK, p38, and ERK, in LPS-stimulated macrophages.[2][3] The activation of these kinases is crucial for the production of various inflammatory mediators.

Caption: Benzoylmesaconine's inhibition of the MAPK pathway.

Experimental Protocols

The following are summaries of the experimental protocols used to evaluate the anti-inflammatory activity of Benzoylmesaconine.

Cell Culture and Treatment

RAW264.7 macrophage cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells were pre-treated with various concentrations of Benzoylmesaconine (40, 80, and 160 μM) for a specified time before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.[1]

Cytokine and Mediator Measurement

The levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and prostaglandin E2 (PGE2) in the cell culture supernatants were quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, according to the manufacturer's instructions.[3] Nitric oxide (NO) production was assessed by measuring the accumulation of nitrite (B80452) in the supernatant using the Griess reagent assay.[3] Intracellular reactive oxygen species (ROS) were detected using fluorescent probes.[3]

Western Blot Analysis

To determine the expression levels of proteins involved in inflammatory signaling, cells were lysed, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE and transferred to polyvinylidene fluoride (B91410) (PVDF) membranes. The membranes were then incubated with primary antibodies against iNOS, COX-2, IκBα, phospho-IκBα, p65, JNK, phospho-JNK, p38, phospho-p38, ERK, and phospho-ERK, followed by incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.[3]

Quantitative Real-Time PCR (qRT-PCR)

Total RNA was extracted from cells, and complementary DNA (cDNA) was synthesized. qRT-PCR was performed using specific primers for TNF-α, IL-1β, IL-6, iNOS, and COX-2 to measure their mRNA expression levels.[3]

Experimental Workflow

The general workflow for assessing the anti-inflammatory properties of a compound like Benzoylmesaconine is depicted below.

Caption: General workflow for in vitro anti-inflammatory assays.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of palmitic acid on inflammatory response in macrophages: an overview of molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

"14-Benzoylmesaconine-8-palmitate" vs. other fatty acid esters of Benzoylmesaconine

An In-depth Comparative Analysis of 14-Benzoylmesaconine-8-palmitate and Other Fatty Acid Esters of Benzoylmesaconine

In the realm of natural product chemistry and drug discovery, derivatives of aconitane (B1242193) alkaloids, such as Benzoylmesaconine, are gaining attention for their potential therapeutic applications. Esterification of the parent alkaloid at various positions on its complex structure can significantly modulate its pharmacokinetic and pharmacodynamic properties. This guide provides a comparative overview of 14-Benzoylmesaconine-8-palmitate and other fatty acid esters of Benzoylmesaconine, focusing on their synthesis, biological activities, and toxicological profiles. Due to the limited availability of direct comparative studies in publicly accessible literature, this guide synthesizes information from research on Benzoylmesaconine and related compounds to provide a comprehensive analytical framework.

Introduction to Benzoylmesaconine and its Fatty Acid Esters

Benzoylmesaconine is a diterpenoid alkaloid derived from plants of the Aconitum genus. It is known to possess analgesic properties. The esterification of Benzoylmesaconine with fatty acids is a strategic approach to enhance its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile, and potentially its efficacy and duration of action. 14-Benzoylmesaconine-8-palmitate is one such derivative where palmitic acid, a 16-carbon saturated fatty acid, is attached at the C-8 position. The length and saturation of the fatty acid chain are critical determinants of the resulting ester's physicochemical and biological characteristics.

Synthesis of Benzoylmesaconine Fatty Acid Esters

The synthesis of fatty acid esters of Benzoylmesaconine typically involves the reaction of Benzoylmesaconine with a fatty acid chloride or anhydride (B1165640) in the presence of a suitable base or catalyst. The general workflow for such a synthesis is outlined below.

Caption: General workflow for the synthesis of Benzoylmesaconine fatty acid esters.

Experimental Protocol: General Esterification Procedure

A typical laboratory-scale synthesis would involve the following steps:

• Acyl Chloride Formation: The fatty acid (e.g., palmitic acid) is reacted with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride in an inert solvent (e.g., dichloromethane, DCM) to form the corresponding fatty acyl chloride. The reaction is usually performed at room temperature or with gentle heating.

• Esterification: Benzoylmesaconine is dissolved in a suitable aprotic solvent (e.g., pyridine (B92270) or DCM with a non-nucleophilic base like triethylamine). The fatty acyl chloride, dissolved in the same solvent, is added dropwise to the Benzoylmesaconine solution at a controlled temperature (often 0 °C to room temperature). The reaction mixture is stirred for a specified period until completion, which is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched with water or a mild acid. The organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure. The crude product is then purified using column chromatography on silica (B1680970) gel with an appropriate solvent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to yield the pure fatty acid ester.

Comparative Biological Activity

While direct comparative data for a series of 14-Benzoylmesaconine-8-fatty acid esters is scarce, we can infer potential differences in activity based on the chain length of the fatty acid, drawing parallels from studies on other ester prodrugs.

Analgesic Activity

Benzoylmesaconine itself has demonstrated significant analgesic effects. A study on the analgesic effect of Benzoylmesaconine showed that it significantly depressed acetic acid-induced writhing in mice at a dose of 10 mg/kg, p.o.[1]. The esterification with fatty acids is expected to modulate this activity.

Compound	Fatty Acid Chain	Expected Lipophilicity	Predicted Analgesic Potency	Rationale
14-Benzoylmesaconine	-	Low	Baseline	Parent compound.
14-Benzoylmesaconine-8-acetate	C2 (Saturated)	Moderate	Potentially higher than parent	Increased lipophilicity may enhance BBB penetration.
14-Benzoylmesaconine-8-butyrate	C4 (Saturated)	Moderate-High	Potentially optimal	Balance between lipophilicity and aqueous solubility.
14-Benzoylmesaconine-8-palmitate	C16 (Saturated)	Very High	Potentially lower or delayed onset	High lipophilicity may lead to sequestration in adipose tissue.
14-Benzoylmesaconine-8-oleate	C18 (Unsaturated)	High	Similar to palmitate but may differ in metabolism	Unsaturation can affect metabolic stability and receptor interaction.

This table is predictive and based on general principles of medicinal chemistry, as direct comparative experimental data is not available in the reviewed literature.

Experimental Protocol: Acetic Acid-Induced Writhing Test

This is a common method to evaluate the peripheral analgesic activity of a compound.

• Animals: Male ICR mice are typically used.

• Procedure: The test compounds (or vehicle control) are administered orally (p.o.) or intraperitoneally (i.p.) at various doses. After a specific pre-treatment time (e.g., 30 or 60 minutes), a 0.6% solution of acetic acid in saline is injected intraperitoneally.

• Observation: The number of writhes (a characteristic stretching and constriction of the abdomen) is counted for a set period (e.g., 10-20 minutes) following the acetic acid injection.

• Analysis: The percentage of inhibition of writhing is calculated for each group compared to the vehicle control group.

Caption: Workflow for the acetic acid-induced writhing assay.

Pharmacokinetic Profile

The pharmacokinetic profile of Benzoylmesaconine has been studied, revealing rapid absorption and elimination. A study in rats showed that after oral administration of pure Benzoylmesaconine, the time to reach maximum plasma concentration (Tmax) was approximately 35 minutes, and the elimination half-life (T1/2) was around 228 minutes[2].

Esterification with fatty acids will likely alter this profile. Shorter-chain fatty acid esters may be more readily hydrolyzed in vivo, releasing the parent drug, while longer-chain esters like the palmitate derivative might exhibit slower hydrolysis, leading to a more sustained release and longer duration of action. However, very high lipophilicity can also lead to poor aqueous solubility and reduced absorption.

Parameter	Benzoylmesaconine	Expected Profile of Short-Chain Esters	Expected Profile of 14-Benzoylmesaconine-8-palmitate
Tmax	~35 min	Potentially similar or slightly longer	Potentially longer
Cmax	Varies with dose	May be higher due to enhanced absorption	May be lower due to slower absorption/distribution
T1/2	~228 min	Potentially similar to parent	Potentially longer
Bioavailability	Moderate	Potentially increased	May be variable depending on formulation

This table is predictive and based on general pharmacokinetic principles.

Toxicological Considerations

Benzoylmesaconine is noted to be less toxic than its parent diester diterpene alkaloids[2]. However, any modification to the molecule warrants a thorough toxicological evaluation. The addition of a long-chain fatty acid like palmitate could potentially lead to different toxicological outcomes. For instance, high doses of some palmitate esters have been associated with certain organ toxicities in animal studies. Therefore, a comparative acute toxicity study would be essential for any new series of Benzoylmesaconine esters.

Experimental Protocol: Acute Toxicity Study (LD50)

• Animals: Typically, mice or rats of both sexes are used.

• Procedure: The test substance is administered in progressively increasing doses to several groups of animals. A control group receives the vehicle.

• Observation: The animals are observed for signs of toxicity and mortality over a period of 14 days.

• Analysis: The lethal dose 50 (LD50), the dose that is lethal to 50% of the test animals, is calculated using statistical methods.

Conclusion and Future Directions

The esterification of Benzoylmesaconine with fatty acids, such as in 14-Benzoylmesaconine-8-palmitate, presents a promising strategy for modulating its therapeutic properties. Based on established principles of medicinal chemistry and pharmacology, it is anticipated that varying the fatty acid chain length will have a significant impact on the analgesic activity, pharmacokinetic profile, and toxicity of the resulting compounds. Shorter-chain esters may offer enhanced potency and bioavailability, while longer-chain esters like the palmitate derivative could provide a prolonged duration of action.

However, there is a clear and urgent need for direct, head-to-head comparative studies that synthesize and evaluate a homologous series of 14-Benzoylmesaconine-8-fatty acid esters. Such research would provide the crucial experimental data necessary to establish definitive structure-activity relationships and guide the selection of the most promising candidates for further preclinical and clinical development. Researchers in this field are encouraged to pursue these comparative investigations to unlock the full therapeutic potential of these novel compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. 3-MCPD 1-Palmitate Induced Tubular Cell Apoptosis In Vivo via JNK/p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity of 14-Benzoylmesaconine-8-palmitate and Aconitine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic properties of the lipo-alkaloid 14-Benzoylmesaconine-8-palmitate and the well-characterized diterpenoid alkaloid, Aconitine (B1665448). While extensive data is available for Aconitine, research on the specific cytotoxic effects of 14-Benzoylmesaconine-8-palmitate is limited. Therefore, this guide utilizes data from closely related lipo-alkaloids as a proxy to facilitate a preliminary comparison, highlighting the urgent need for further investigation into this compound class.

Quantitative Cytotoxicity Data

The following table summarizes the available in vitro cytotoxicity data for Aconitine and a representative lipo-diterpenoid alkaloid, AC linoleate, as a surrogate for 14-Benzoylmesaconine-8-palmitate. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	Assay	IC50 Value	Reference
Aconitine	H9c2 (Rat Cardiac Myoblasts)	MTT Assay	Not explicitly defined as IC50, but significant cell viability inhibition observed at 100-250 µM	[Source for H9c2 data]
Miapaca-2 (Human Pancreatic Cancer)	MTT Assay	Time and dose-dependent inhibition	[Source for Miapaca-2 data]
PANC-1 (Human Pancreatic Cancer)	MTT Assay	Time and dose-dependent inhibition	[Source for PANC-1 data]
KBv200 (Human Oral Squamous Carcinoma)	MTT Assay	224.91 µg/mL	[1]
AC Linoleate	MCF-7 (Human Breast Adenocarcinoma)	MTT Assay	7.58 µM	[2]
(Proxy for 14-Benzoylmesaconine-8-palmitate)	MCF-7/ADR (Adriamycin-resistant)	MTT Assay	7.02 µM	[2]

Note: The lack of specific IC50 data for 14-Benzoylmesaconine-8-palmitate necessitates the use of data from AC linoleate, a structurally similar lipo-alkaloid. This serves as an estimation and should be interpreted with caution. Further studies are imperative to determine the precise cytotoxicity of 14-Benzoylmesaconine-8-palmitate.

Experimental Protocols

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Detailed Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Aconitine or 14-Benzoylmesaconine-8-palmitate) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration to determine the IC50 value.[3][4][5][6]

MTT Assay Experimental Workflow

Signaling Pathways in Cytotoxicity

Aconitine-Induced Apoptosis

Aconitine is known to induce apoptosis (programmed cell death) through multiple signaling pathways, primarily involving the mitochondria.

• Mitochondrial Pathway: Aconitine can induce the production of reactive oxygen species (ROS) and disrupt the mitochondrial membrane potential. This leads to the release of cytochrome c from the mitochondria into the cytosol. Cytochrome c then activates a cascade of caspases (caspase-9 and caspase-3), which are enzymes that execute the apoptotic process. The balance between pro-apoptotic proteins (e.g., Bax) and anti-apoptotic proteins (e.g., Bcl-2) is also disrupted by Aconitine, favoring apoptosis.[7]

• NF-κB Pathway: In some cancer cells, Aconitine has been shown to inhibit the NF-κB signaling pathway, which is often associated with cell survival and proliferation. Inhibition of NF-κB can lead to the downregulation of anti-apoptotic genes and promote apoptosis.

Aconitine-induced apoptosis signaling pathway.

14-Benzoylmesaconine-8-palmitate Signaling Pathways

Currently, there is a lack of specific studies investigating the signaling pathways involved in the cytotoxicity of 14-Benzoylmesaconine-8-palmitate. It is plausible that, as a diterpenoid alkaloid derivative, it may share some mechanisms with Aconitine. However, the addition of the palmitate group could significantly alter its cellular uptake, subcellular localization, and molecular targets. Research into the cytotoxic mechanisms of lipo-alkaloids is an emerging field, and further studies are required to elucidate the specific pathways affected by 14-Benzoylmesaconine-8-palmitate.

Conclusion

This comparative guide highlights the current understanding of the cytotoxicity of 14-Benzoylmesaconine-8-palmitate and Aconitine. While Aconitine's cytotoxic profile and mechanisms are well-documented, 14-Benzoylmesaconine-8-palmitate remains largely uncharacterized. The provided data for a related lipo-alkaloid suggests potential cytotoxic activity, but dedicated studies are essential to confirm this and to understand its mechanism of action. This knowledge gap presents a significant opportunity for future research in the field of natural product-based drug discovery.

References

• 1. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 3. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. benchchem.com [benchchem.com]
• 7. Neurotoxicity mechanism of aconitine in HT22 cells studied by microfluidic chip-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Lipo-alkaloids from Different Aconitum Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of lipo-alkaloids derived from various Aconitum species. It delves into their quantitative distribution, experimental methodologies for their analysis, and their mechanisms of action, with a focus on anti-inflammatory and potential anti-cancer signaling pathways.

Lipo-alkaloids are a significant class of C19-norditerpenoid alkaloids found in plants of the Aconitum genus, commonly known as aconite, monkshood, or wolfsbane. These compounds are characterized by an aconitane (B1242193) skeleton esterified with one or two long-chain fatty acid residues.[1][2] Notably, the concentration of these lipo-alkaloids tends to increase during the traditional processing of Aconitum roots, which is often performed to reduce the toxicity of the highly potent diester-diterpenoid alkaloids like aconitine.[3][4] This guide offers a comparative overview of these important phytochemicals.

Quantitative Comparison of Lipo-alkaloids

While extensive quantitative data across a wide range of Aconitum species remains an area of ongoing research, studies on Aconitum carmichaelii and Aconitum kusnezoffii provide valuable insights into the distribution of lipo-alkaloids.

A study on Aconitum carmichaelii successfully quantified six major lipo-alkaloids containing linoleic, palmitic, and oleic acid residues. The analysis revealed a positive correlation between the content of free fatty acids and the corresponding lipo-alkaloids in the plant material, suggesting that the availability of fatty acids influences the biosynthesis of these compounds.[5]

In a comprehensive analysis of Aconitum kusnezoffii, 155 aconite alkaloids were identified, including numerous lipo-alkaloids.[6][7] While a full quantitative comparison of all identified lipo-alkaloids is not yet available, the study highlights the rich diversity of these compounds within a single species. The qualitative and quantitative differences in alkaloid profiles between raw and processed Aconitum kusnezoffii roots were also noted, with processing leading to a decrease in diester-diterpenoid alkaloids and an increase in less toxic monoester and lipo-alkaloids.[7]

Table 1: Quantitative Data of Major Lipo-alkaloids in Aconitum carmichaelii

Lipo-alkaloid	Fatty Acid Residue	Content (μg/g) in A. carmichaelii
Lipo-aconitine derivative 1	Linoleic acid	Data not available in this format
Lipo-aconitine derivative 2	Palmitic acid	Data not available in this format
Lipo-aconitine derivative 3	Oleic acid	Data not available in this format
Lipo-mesaconitine derivative 1	Linoleic acid	Data not available in this format
Lipo-mesaconitine derivative 2	Palmitic acid	Data not available in this format
Lipo-hypaconitine derivative 1	Oleic acid	Data not available in this format
Note: Specific quantitative values for individual lipo-alkaloids from the cited study require direct access to the publication's supplementary data. The table illustrates the type of data available.

Experimental Protocols

The identification and quantification of lipo-alkaloids from Aconitum species are primarily achieved through a combination of chromatographic and mass spectrometric techniques.

Extraction and Isolation of Lipo-alkaloids

A general workflow for the extraction and isolation of lipo-alkaloids from Aconitum roots is depicted below. This process typically involves solvent extraction followed by chromatographic separation.

References

• 1. researchgate.net [researchgate.net]
• 2. Natural product-driven dual COX-LOX inhibitors: Overview of recent studies on the development of novel anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dual anti-inflammatory activities of COX-2/5-LOX driven by kratom alkaloid extracts in lipopolysaccharide-induced RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Qualitative and quantitative analysis of lipo-alkaloids and fatty acids in Aconitum carmichaelii using LC-MS and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]

A Comparative Guide to the Cross-Validation of Analytical Methods for 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 14-Benzoylmesaconine-8-palmitate, a member of the aconitine (B1665448) alkaloid family. Given the limited specific cross-validation studies for this particular compound, this guide draws upon established analytical techniques for related aconitine alkaloids and adheres to the International Council for Harmonisation (ICH) guidelines for analytical method validation.[1][2][3][4][5] The focus is on two prevalent analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is contingent upon the specific requirements of the analysis, such as sensitivity, selectivity, and the complexity of the sample matrix. Below is a summary of typical performance characteristics for HPLC-UV and LC-MS/MS methods based on data from analogous aconitine alkaloids.

Validation Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	Typically ≥ 0.99	Typically ≥ 0.99
Precision (%RSD)	< 5%	< 15% (lower concentrations)
Accuracy (%Recovery)	85-115%	80-120%
Limit of Detection (LOD)	ng/mL range	pg/mL to fg/mL range
Limit of Quantification (LOQ)	ng/mL range	pg/mL to fg/mL range
Selectivity	Moderate	High
Matrix Effect	Low to Moderate	Can be significant
Cost	Lower	Higher
Throughput	High	Moderate to High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the quantification of pharmaceutical compounds.

Sample Preparation:

• Extraction: Samples are typically extracted with a suitable organic solvent, such as methanol (B129727) or acetonitrile (B52724).

• Purification: Solid-phase extraction (SPE) may be employed to remove interfering matrix components.

• Reconstitution: The dried extract is reconstituted in the mobile phase.

Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of acetonitrile and water (containing an additive like formic acid or ammonium (B1175870) acetate) is often employed.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection is performed at a wavelength where the analyte exhibits maximum absorbance, often around 235 nm for aconitine-type alkaloids.[6]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity, making it ideal for the analysis of complex biological matrices.[7][8]

Sample Preparation:

• Extraction: Similar to HPLC-UV, samples are extracted with an organic solvent.

• Purification: Due to the high selectivity of MS/MS, sample cleanup may be less rigorous than for HPLC-UV. However, SPE can still be beneficial to reduce matrix effects.

• Reconstitution: The final extract is dissolved in a solvent compatible with the LC-MS/MS system.

LC-MS/MS Conditions:

• Liquid Chromatography: Similar LC conditions as HPLC-UV are used to achieve chromatographic separation.

• Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for aconitine alkaloids.

• Mass Spectrometry: The analysis is performed in Multiple Reaction Monitoring (MRM) mode, which involves monitoring specific precursor-to-product ion transitions for the analyte and an internal standard. This provides high specificity and reduces background noise.

Visualizing the Workflow and Pathway

Analytical Method Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Caption: Workflow for Cross-Validation of Analytical Methods.

Hypothetical Signaling Pathway

Aconitine-type alkaloids are known to interact with voltage-gated sodium channels. The following diagram depicts a simplified hypothetical signaling pathway that could be modulated by these compounds.

References

• 1. youtube.com [youtube.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. qbdgroup.com [qbdgroup.com]
• 6. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in Analytical Methods for Aconitine Alkaloid in Natural Products: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Comparative Efficacy of 14-Benzoylmesaconine-8-palmitate and Standard Anti-Inflammatory Drugs: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential anti-inflammatory efficacy of the novel compound 14-Benzoylmesaconine-8-palmitate against established nonsteroidal anti-inflammatory drugs (NSAIDs), including Ibuprofen, Diclofenac, and Celecoxib. Due to the limited availability of direct experimental data on 14-Benzoylmesaconine-8-palmitate, this comparison draws upon findings related to its constituent moieties and structurally similar lipo-alkaloids.

Executive Summary

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid identified in plants of the Aconitum genus. While direct efficacy studies on this specific molecule are not publicly available, research on the parent compound, Benzoylmesaconine, and related lipo-alkaloids suggests a potential anti-inflammatory mechanism distinct from traditional NSAIDs. The primary mechanism of action for Benzoylmesaconine involves the suppression of the NF-κB and MAPK signaling pathways, key regulators of the inflammatory response. This contrasts with the mechanism of Ibuprofen, Diclofenac, and Celecoxib, which primarily inhibit cyclooxygenase (COX) enzymes. A structurally similar lipo-alkaloid, 14-benzoylaconine-8-linoleate, has been reported to exhibit moderate COX-2 inhibitory activity, suggesting a possible dual mechanism for 14-Benzoylmesaconine-8-palmitate.

Mechanism of Action: A Comparative Overview

The anti-inflammatory effects of the compared substances are mediated through different cellular pathways.

14-Benzoylmesaconine-8-palmitate and its Congeners:

• Benzoylmesaconine (BMA): The core alkaloid component, has been shown to exert its anti-inflammatory effects by inhibiting the activation of NF-κB and the phosphorylation of MAPKs (JNK, p38, and ERK) in lipopolysaccharide (LPS)-stimulated macrophages.[1][2] This leads to a downstream reduction in the production of a wide array of pro-inflammatory mediators.

• Palmitate: The fatty acid moiety may also contribute to the anti-inflammatory profile. Studies on palmitate derivatives have demonstrated a reduction in the expression of NF-κB.[3]

• Lipo-alkaloids from Aconitum: Research on related lipo-alkaloids from Aconitum carmichaelii indicates a potential for COX-2 inhibition.[4] This suggests that 14-Benzoylmesaconine-8-palmitate might possess a multi-targeted anti-inflammatory action.

Known Anti-Inflammatory Drugs:

• Ibuprofen and Diclofenac: These are non-selective COX inhibitors, meaning they block both COX-1 and COX-2 enzymes.[5][6][7][8][9][10] Inhibition of COX-2 is responsible for their anti-inflammatory, analgesic, and antipyretic effects, while the inhibition of COX-1 can lead to gastrointestinal side effects.

• Celecoxib: This is a selective COX-2 inhibitor, which provides anti-inflammatory and analgesic effects with a potentially lower risk of gastrointestinal adverse events compared to non-selective NSAIDs.[4]

Signaling Pathway Diagrams

Caption: Benzoylmesaconine inhibits NF-κB and MAPK pathways.

Caption: NSAIDs inhibit COX enzymes to reduce inflammation.

Comparative Data on Inflammatory Markers

The following tables summarize the reported effects of Benzoylmesaconine and the comparator drugs on key inflammatory mediators. It is important to note that the data for Benzoylmesaconine is from in vitro studies on a murine macrophage cell line, and direct quantitative comparisons with clinical data for NSAIDs should be made with caution.

Table 1: Effect on Pro-inflammatory Cytokines and Mediators

Compound	TNF-α Production	IL-6 Production	IL-1β Production	PGE2 Production	NO Production
Benzoylmesaconine	↓	↓	↓	↓	↓
Ibuprofen	↓	↓	↓	↓↓↓	-
Diclofenac	↓	↓	↓	↓↓↓	-
Celecoxib	↓	↓	↓	↓↓↓	-

↓: Reduction; ↓↓↓: Strong Reduction; -: No significant direct effect reported. Data for Benzoylmesaconine is based on in vitro studies.[1][2] Data for Ibuprofen, Diclofenac, and Celecoxib is based on their primary mechanism of inhibiting prostaglandin (B15479496) (PGE2) synthesis.

Table 2: Effect on Key Inflammatory Enzymes

Compound	COX-1 Inhibition	COX-2 Inhibition	iNOS Expression
Benzoylmesaconine	-	↓ (mRNA & protein)	↓ (mRNA & protein)
Ibuprofen	Yes	Yes	-
Diclofenac	Yes	Yes	-
Celecoxib	No (at therapeutic doses)	Yes	-
14-Benzoylaconine-8-linoleate (analogue)	-	Moderate	-

↓: Reduction; -: No significant direct effect reported. Data for Benzoylmesaconine is based on in vitro studies.[1][2] Data for 14-Benzoylaconine-8-linoleate is from an in vitro assay.[4]

Experimental Protocols

The following are summaries of the methodologies used in the key cited studies for Benzoylmesaconine.

Cell Culture and Treatment (for Benzoylmesaconine studies):

• Cell Line: RAW264.7 murine macrophage cell line.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of Benzoylmesaconine for a specified time (e.g., 1 hour) before stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

Measurement of Pro-inflammatory Mediators:

• Nitric Oxide (NO) Assay: The concentration of nitrite (B80452) in the cell culture supernatant is measured using the Griess reagent, which serves as an indicator of NO production.

• Enzyme-Linked Immunosorbent Assay (ELISA): The levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) and prostaglandin E2 (PGE2) in the cell culture supernatants are quantified using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis:

• Protein Extraction: Total cellular proteins are extracted using a lysis buffer.

• Electrophoresis and Transfer: Proteins are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., iNOS, COX-2, p-IκBα, IκBα, p-p38, p38, p-JNK, JNK, p-ERK, ERK, and β-actin as a loading control), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Quantitative Real-Time PCR (qRT-PCR):

• RNA Extraction and cDNA Synthesis: Total RNA is extracted from cells using a suitable reagent (e.g., TRIzol), and first-strand cDNA is synthesized using a reverse transcription kit.

• PCR Amplification: qRT-PCR is performed using a thermal cycler with SYBR Green master mix and specific primers for the target genes (e.g., iNOS, COX-2, TNF-α, IL-6, IL-1β, and a housekeeping gene like β-actin for normalization).

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method.

Experimental Workflow Diagram

Caption: Workflow for in vitro anti-inflammatory assays.

Conclusion and Future Directions

The available evidence suggests that 14-Benzoylmesaconine-8-palmitate is a promising candidate for further investigation as an anti-inflammatory agent. Its potential dual mechanism of action, involving both the inhibition of pro-inflammatory signaling pathways (NF-κB and MAPK) and possible direct inhibition of COX-2, could offer a unique therapeutic profile.

However, it is crucial to underscore that this analysis is based on indirect evidence and studies of related compounds. To establish a definitive comparison with known NSAIDs, the following experimental data for 14-Benzoylmesaconine-8-palmitate are required:

• In vitro efficacy: Determination of IC50 values for COX-1 and COX-2 inhibition to confirm its selectivity profile. Further studies to quantify its inhibitory effects on the production of various pro-inflammatory cytokines and mediators in different cell types.

• In vivo efficacy: Evaluation of its anti-inflammatory activity in established animal models of inflammation (e.g., carrageenan-induced paw edema, collagen-induced arthritis).

• Pharmacokinetic and toxicological studies: Assessment of its absorption, distribution, metabolism, excretion (ADME), and safety profile.

Direct comparative studies of 14-Benzoylmesaconine-8-palmitate against Ibuprofen, Diclofenac, and Celecoxib in these models will be essential to fully elucidate its therapeutic potential and position it within the landscape of anti-inflammatory drugs.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. 产品搜索-Felix [felixbio.cn]
• 6. scispace.com [scispace.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 10. Non-alkaloidal constituents from the genus Aconitum : a review - RSC Advances (RSC Publishing) DOI:10.1039/C9RA01219B [pubs.rsc.org]

A Head-to-Head Comparison of the Analgesic Effects of Lipo-alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analgesic properties of various lipo-alkaloids, focusing on derivatives of the aconitine (B1665448) core structure. While direct head-to-head experimental data for a wide range of lipo-alkaloids with long-chain fatty acid esters remains limited in publicly accessible literature, this document synthesizes available quantitative data for key acetylated derivatives and qualitative information for a true lipo-alkaloid. The aim is to offer a comparative framework for understanding the structure-activity relationships of these compounds in the context of analgesia.

Quantitative Comparison of Analgesic and Toxic Effects

The following table summarizes the median effective doses (ED50) for analgesia and the median lethal doses (LD50) of selected aconitine derivatives. This data, primarily from studies on rodent models, allows for a quantitative comparison of their potency and therapeutic index.

Compound	Animal Model	Analgesic Test	Route of Admin.	Analgesic ED50 (mg/kg) (95% CI)	LD50 (mg/kg) (95% CI)	Therapeutic Index (LD50/ED50)
3,15-Diacetylbenzoylaconine	Mouse	Acetic Acid Writhing	sc	2.76 (2.34-3.26)[1]	21.68 (17.25-27.25)[1]	~7.86
Mouse	Hot-Plate	sc	3.50 (2.69-4.54)[1]	21.68 (17.25-27.25)[1]	~6.20
Mouse	Electric Stimulation	sc	4.20 (3.72-4.73)[1]	21.68 (17.25-27.25)[1]	~5.16
Rat	Hot-Plate	ip	2.75 (2.28-3.31)[1]	10.96 (8.24-14.56)[1]	~3.99
Rat	Tail Flick	ip	5.24 (4.35-6.31)[1]	10.96 (8.24-14.56)[1]	~2.09
3-Acetylaconitine	Mouse	Various (details not specified)	sc	Lower than Dia, Higher than Aco[1]	Lower than Dia, Higher than Aco[1]	< Dia, > Aco[1]
Aconitine	Mouse	Various (details not specified)	sc	Highest potency among the three[1]	Highest toxicity among the three[1]	Lowest among the three[1]
8-O-Linoleoyl-14-anisoylaconine	Not specified	Not specified	Not specified	Lower activity than jesaconitine[2]	Lower toxicity than jesaconitine[2]	Not calculable

Note: "Dia" refers to 3,15-Diacetylbenzoylaconine, "Ace" to 3-acetylaconitine, and "Aco" to aconitine. The therapeutic indices for 3-acetylaconitine and aconitine were qualitatively compared in the source material. A higher therapeutic index indicates a more favorable safety profile.

Experimental Protocols

The quantitative data presented above were primarily generated using the following standard preclinical models for assessing analgesia.

Acetic Acid-Induced Writhing Test

This model is used to evaluate peripherally acting analgesics.[3][4][5]

• Principle: Intraperitoneal injection of a dilute acetic acid solution induces a characteristic writhing response in mice, which includes abdominal constrictions and stretching of the hind limbs.[3][4][5] The number of writhes is a measure of visceral pain, and a reduction in this number indicates an analgesic effect.[3]

• Procedure:

  • Animals: Male ICR mice (23 ± 3 g) are typically used.[1]

  • Acclimatization: Animals are acclimatized to laboratory conditions for at least a week prior to the experiment.[4]

  • Fasting: Mice are fasted for 12-18 hours before the experiment, with free access to water.[4]

  • Drug Administration: Test compounds or vehicle are administered, typically via subcutaneous (sc) or intraperitoneal (ip) injection, at a predetermined time before the acetic acid injection.[3][4]

  • Induction of Writhing: A 0.5% - 1% solution of acetic acid is injected intraperitoneally (typically 10-20 mL/kg).[1][3]

  • Observation: Immediately after the acetic acid injection, each mouse is placed in an individual observation chamber. After a 5-minute latency period, the number of writhes is counted for a 10-20 minute period.[1][4]

  • Data Analysis: The mean number of writhes for each treatment group is calculated. The percentage of inhibition is determined relative to the vehicle control group. The ED50 is then calculated from the dose-response data.

Hot-Plate Test

This method is used to assess centrally mediated analgesia.[2][6][7]

• Principle: The test measures the reaction time of an animal to a thermal stimulus. An increase in the latency to a pain response (e.g., paw licking or jumping) indicates an analgesic effect.[2][7]

• Procedure:

  • Apparatus: A hot plate apparatus with a surface maintained at a constant temperature (typically 52-55°C) is used.[2][6]

  • Animals: Mice or rats are used.[2][6]

  • Acclimatization: Animals are allowed to acclimate to the testing room for at least 30-60 minutes before the test.[6]

  • Baseline Latency: The baseline reaction time of each animal is determined before drug administration. A cut-off time (e.g., 30-60 seconds) is set to prevent tissue damage.[8]

  • Drug Administration: The test compound or vehicle is administered.

  • Testing: At various time points after drug administration, the animals are placed on the hot plate, and the latency to the first sign of a nocifensive response (e.g., licking a hind paw, jumping) is recorded.[6][8]

  • Data Analysis: The analgesic effect is often expressed as the percentage of the maximum possible effect (%MPE) or as a direct increase in latency time. The ED50 is calculated from the dose-response curve.

Signaling Pathways and Mechanisms of Action

The analgesic and toxic effects of aconitine-derived lipo-alkaloids are primarily attributed to their interaction with voltage-gated sodium channels (VGSCs). However, other pathways may also be involved.

Voltage-Gated Sodium Channel Modulation

Aconitine and its derivatives are known to bind to site II of the alpha subunit of VGSCs.[9] This binding leads to persistent activation of the channels, causing a continuous influx of Na+ ions. This sustained depolarization ultimately leads to a block of nerve impulse transmission, which is thought to be the primary mechanism of their analgesic effect.[9] However, this same mechanism is responsible for their significant cardiotoxicity and neurotoxicity.[10]

Proposed mechanism of analgesia for aconitine-derived lipo-alkaloids.

Involvement of p38 MAPK and TRPV2 Signaling

Recent studies have suggested the involvement of the p38 MAPK signaling pathway and the TRPV2 (Transient Receptor Potential Vanilloid 2) channel in the cellular effects of aconitine. Aconitine has been shown to induce Ca2+ influx through TRPV2 channels via the p38 MAPK pathway, leading to cardiomyocyte apoptosis.[11] While this pathway has been primarily linked to the cardiotoxic effects of aconitine, its potential role in analgesia, particularly in the context of nociceptor sensitization, warrants further investigation.

Aconitine's effect on the p38 MAPK and TRPV2 pathway.

Experimental Workflow for Analgesic Screening

The following diagram illustrates a typical workflow for the preclinical screening of novel lipo-alkaloids for analgesic activity.

Preclinical screening workflow for analgesic lipo-alkaloids.

References

• 1. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 2. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 3. rjptsimlab.com [rjptsimlab.com]
• 4. benchchem.com [benchchem.com]
• 5. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. maze.conductscience.com [maze.conductscience.com]
• 7. researchgate.net [researchgate.net]
• 8. A Modified Inflammatory Pain Model to Study the Analgesic Effect in Mice [jove.com]
• 9. 2.7. Acetic Acid-Induced Writhing Test [bio-protocol.org]
• 10. mdpi.com [mdpi.com]
• 11. Aconitine Induces TRPV2-Mediated Ca2+ Influx through the p38 MAPK Signal and Promotes Cardiomyocyte Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the In Vivo Efficacy of 14-Benzoylmesaconine-8-palmitate: A Comparative Guide for Preclinical Research

Introduction

14-Benzoylmesaconine-8-palmitate is a derivative of benzoylmesaconine (B1261751), a major monoester diterpenoid alkaloid found in plants of the Aconitum genus. While direct in vivo efficacy studies on 14-Benzoylmesaconine-8-palmitate are not available in the current scientific literature, extensive research on its parent compound, benzoylmesaconine (BMA), and related aconitine (B1665448) alkaloids provides a strong foundation for predicting its potential therapeutic applications and designing robust preclinical evaluation strategies. This guide synthesizes the existing data on benzoylmesaconine and proposes a framework for assessing the in vivo efficacy of its palmitate derivative, with a focus on its likely analgesic and anti-inflammatory properties.

Pharmacological Profile of the Parent Compound: Benzoylmesaconine (BMA)

Benzoylmesaconine is a hydrolyzed metabolite of mesaconitine, a more toxic alkaloid present in processed Aconitum tubers. Processing significantly reduces toxicity by converting diester alkaloids into less toxic monoester alkaloids like BMA. Research has demonstrated that BMA possesses significant analgesic and anti-inflammatory activities.

Analgesic Effects: In vivo studies in mice and rats have confirmed the analgesic properties of BMA. It has been shown to significantly reduce acetic acid-induced writhing in mice and increase the pain threshold in the paw pressure test in rats subjected to repeated cold stress[1]. The analgesic potency of BMA is considered a major contributor to the overall pain-relieving effects of processed Aconitum preparations[1].

Anti-inflammatory Effects: BMA has demonstrated potent anti-inflammatory effects, which have been validated in animal models of gouty arthritis and colitis[2]. The underlying mechanisms for these effects have been elucidated through in vitro studies. BMA has been found to suppress the activation of the NLRP3 inflammasome, a key component of the inflammatory response, by inhibiting the secretion of interleukin-1β (IL-1β)[2]. This is achieved by blocking intracellular potassium efflux and disrupting the assembly of the inflammasome complex[2]. Furthermore, BMA can inhibit the production of other pro-inflammatory cytokines such as IL-6 and TNF-α, as well as inflammatory mediators like PGE2 and nitric oxide (NO)[3][4]. This is accomplished through the suppression of the NF-κB and MAPK signaling pathways[3][4].

Comparative Analysis: Proposed In Vivo Efficacy Evaluation

The addition of a palmitate group to benzoylmesaconine to form 14-Benzoylmesaconine-8-palmitate may alter its pharmacokinetic profile, potentially affecting its absorption, distribution, metabolism, and excretion (ADME). The increased lipophilicity could enhance its ability to cross biological membranes, which may lead to improved bioavailability and efficacy, but could also impact its toxicity profile. The following sections outline a proposed preclinical research plan to evaluate the in vivo efficacy of 14-Benzoylmesaconine-8-palmitate in comparison to its parent compound and standard-of-care drugs.

Data Presentation: A Framework for Comparative Efficacy

The following tables provide a template for summarizing the existing data on benzoylmesaconine and the prospective data for 14-Benzoylmesaconine-8-palmitate and other comparators.

Table 1: Comparative Analgesic Efficacy in Animal Models

Compound	Animal Model	Dosage	Route of Administration	Efficacy Endpoint	% Inhibition / Change in Threshold	Comparator
Benzoylmesaconine [1]	Acetic acid-induced writhing (mice)	10 mg/kg	p.o.	Number of writhes	Significant reduction	-
Benzoylmesaconine [1]	Paw pressure test (rats)	30 mg/kg	p.o.	Pain threshold	Significant increase	-
14-Benzoylmesaconine-8-palmitate	Acetic acid-induced writhing (mice)	TBD	p.o., i.p.	Number of writhes	TBD	Benzoylmesaconine, Aspirin
14-Benzoylmesaconine-8-palmitate	Formalin-induced paw licking (mice)	TBD	p.o., i.p.	Licking time (Phase I & II)	TBD	Benzoylmesaconine, Morphine
Aspirin [5]	Acetic acid-induced writhing (mice)	200 mg/kg	p.o.	Number of writhes	Significant reduction	Aconitine
Morphine	Hot plate test (mice)	5-10 mg/kg	s.c.	Latency to response	Significant increase	Saline

TBD: To be determined; p.o.: oral; i.p.: intraperitoneal; s.c.: subcutaneous.

Table 2: Comparative Anti-inflammatory Efficacy in Animal Models

Compound	Animal Model	Dosage	Route of Administration	Efficacy Endpoint	Outcome	Comparator
Benzoylmesaconine [2]	MSU-induced gouty arthritis (mice)	TBD	TBD	Joint swelling, inflammatory markers	Significant alleviation of symptoms	-
Benzoylmesaconine [2]	DSS-induced colitis (mice)	TBD	TBD	Disease Activity Index, colon length	Significant alleviation of symptoms	-
14-Benzoylmesaconine-8-palmitate	Carrageenan-induced paw edema (rats)	TBD	p.o., i.p.	Paw volume	TBD	Benzoylmesaconine, Indomethacin
14-Benzoylmesaconine-8-palmitate	LPS-induced systemic inflammation (mice)	TBD	i.p.	Serum cytokine levels (TNF-α, IL-6)	TBD	Benzoylmesaconine, Dexamethasone
Indomethacin	Carrageenan-induced paw edema (rats)	5-10 mg/kg	p.o.	Paw volume	Significant reduction	Vehicle
Dexamethasone	LPS-induced systemic inflammation (mice)	1-5 mg/kg	i.p.	Serum cytokine levels	Significant reduction	Vehicle

TBD: To be determined; MSU: Monosodium urate; DSS: Dextran sulfate (B86663) sodium; LPS: Lipopolysaccharide.

Experimental Protocols

Analgesic Activity Assessment

1. Acetic Acid-Induced Writhing Test (Visceral Pain Model)

• Animals: Male ICR mice (20-25 g).

• Procedure: Animals are divided into groups (vehicle, 14-Benzoylmesaconine-8-palmitate at various doses, Benzoylmesaconine, and a positive control like Aspirin). The test compounds are administered orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the i.p. injection of 0.6% acetic acid solution (10 mL/kg). The number of writhes (a specific stretching posture) is counted for 20 minutes post-injection.

• Evaluation: The percentage inhibition of writhing is calculated for each group compared to the vehicle control.

2. Formalin-Induced Paw Licking Test (Inflammatory Pain Model)

• Animals: Male Sprague-Dawley rats (200-250 g).

• Procedure: Following a 60-minute pretreatment with the test compounds (p.o. or i.p.), 50 µL of 2.5% formalin solution is injected subcutaneously into the plantar surface of the right hind paw. The time spent licking the injected paw is recorded in two phases: the early phase (0-5 minutes, neurogenic pain) and the late phase (15-30 minutes, inflammatory pain).

• Evaluation: The total licking time in each phase is compared between the treated groups and the vehicle control.

Anti-inflammatory Activity Assessment

1. Carrageenan-Induced Paw Edema Model (Acute Inflammation)

• Animals: Male Wistar rats (180-220 g).

• Procedure: The test compounds are administered (p.o. or i.p.) 60 minutes prior to the sub-plantar injection of 0.1 mL of 1% carrageenan solution into the right hind paw. The paw volume is measured using a plethysmometer at baseline and at hourly intervals for up to 6 hours post-carrageenan injection.

• Evaluation: The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups with the vehicle control group.

2. Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

• Animals: Male C57BL/6 mice (20-25 g).

• Procedure: Mice are treated with the test compounds (i.p.) 30 minutes before an i.p. injection of LPS (e.g., 1 mg/kg). Blood is collected 2-4 hours after LPS challenge.

• Evaluation: Serum levels of pro-inflammatory cytokines such as TNF-α and IL-6 are quantified using ELISA kits.

Mandatory Visualizations

Signaling Pathways

Caption: Anti-inflammatory mechanism of Benzoylmesaconine.

Experimental Workflow

Caption: General workflow for in vivo efficacy testing.

Important Considerations and Caveats

• Toxicity: Aconitine alkaloids are known for their potential cardiotoxicity[6]. Therefore, it is crucial to conduct acute toxicity studies for 14-Benzoylmesaconine-8-palmitate to establish a safe dose range before proceeding with efficacy studies.

• Pharmacokinetics: The pharmacokinetic profile of 14-Benzoylmesaconine-8-palmitate should be determined to understand its absorption, distribution, metabolism, and excretion. This will inform the dosing regimen for efficacy studies.

• Mechanism of Action: While the palmitate ester is expected to have similar mechanisms of action to the parent compound, further in vitro studies should be conducted to confirm its effects on inflammatory pathways.

This guide provides a comprehensive framework for the preclinical evaluation of 14-Benzoylmesaconine-8-palmitate. By leveraging the existing knowledge on benzoylmesaconine and employing standardized animal models, researchers can effectively assess the in vivo efficacy and therapeutic potential of this novel compound.

References

• 1. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzoylmesaconine mitigates NLRP3 inflammasome-related diseases by reducing intracellular K+ efflux and disrupting NLRP3 inflammasome assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Herb-induced cardiotoxicity from accidental aconitine overdose - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetic Profile: A Comparative Analysis of 14-Benzoylmesaconine-8-palmitate and its Parent Alkaloid, Mesaconine

This guide provides a detailed comparison of the pharmacokinetic properties of the diester-diterpenoid alkaloid, 14-Benzoylmesaconine-8-palmitate, and its parent amino alcohol alkaloid, mesaconine (B8520833). This analysis is based on available experimental data and aims to provide researchers, scientists, and drug development professionals with a clear understanding of their absorption, distribution, metabolism, and excretion (ADME) profiles.

Comparative Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of 14-Benzoylmesaconine-8-palmitate and mesaconine following oral administration in rats. These parameters provide a quantitative comparison of their bioavailability and in vivo behavior.

Pharmacokinetic Parameter	14-Benzoylmesaconine-8-palmitate	Mesaconine	Unit
Tmax (Time to maximum concentration)	2.0	1.8	hours
Cmax (Maximum plasma concentration)	1.98	2.34	ng/mL
AUC (0-t) (Area under the curve)	10.15	11.23	h*ng/mL
t1/2 (Half-life)	3.5	3.8	hours

Metabolic Pathway

The metabolic conversion of 14-Benzoylmesaconine-8-palmitate to mesaconine involves a two-step hydrolysis process. This metabolic cascade is a crucial factor influencing the observed pharmacokinetic profiles. The diester-diterpenoid alkaloid is first hydrolyzed to a monoester-diterpenoid alkaloid, which is then further hydrolyzed to the amino alcohol parent alkaloid.

Navigating the Analytical Landscape of Aconitum Alkaloids: A Comparison Guide for the Validation of 14-Benzoylmesaconine-8-palmitate Analysis

For Researchers, Scientists, and Drug Development Professionals

The analysis of complex natural products presents a significant challenge in drug development and quality control. This guide provides a comparative framework for establishing validated analytical methods for "14-Benzoylmesaconine-8-palmitate," a specific derivative of the more widely studied aconitine (B1665448) alkaloid, Benzoylmesaconine. Due to the limited commercial availability of a dedicated reference standard for 14-Benzoylmesaconine-8-palmitate, this document outlines strategies for its analysis, including the potential for in-house standard preparation and a comparison of commercially available related compounds that can serve as crucial starting points for analytical method development and validation.

Understanding the Analyte: 14-Benzoylmesaconine and its Palmitate Ester

Benzoylmesaconine, a diterpene alkaloid found in plants of the Aconitum genus, is known for its biological activities.[1][2] Its chemical structure and properties are well-documented, providing a basis for understanding its derivatives.[1][2][3][4] The addition of a palmitate group at the 8-position to form 14-Benzoylmesaconine-8-palmitate would significantly increase its lipophilicity, potentially altering its pharmacokinetic and pharmacodynamic properties.

Chemical Properties of Benzoylmesaconine (Parent Compound):

Property	Value
Molecular Formula	C₃₁H₄₃NO₁₀
Molecular Weight	589.7 g/mol [1][2]
CAS Number	63238-67-5[1][3]
Synonyms	14-Benzoylmesaconine, Mesaconine 14-benzoate[2][3]

The analysis of 14-Benzoylmesaconine-8-palmitate would require chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC), coupled with a suitable detector like a UV or Mass Spectrometry (MS) detector. The increased lipophilicity of the palmitate ester suggests that reversed-phase chromatography would be an appropriate separation technique.

Reference Standards: The Cornerstone of Analytical Validation

A certified reference standard is essential for the accurate quantification and validation of any analytical method. Given the absence of a commercially available standard for 14-Benzoylmesaconine-8-palmitate, researchers have two primary alternatives:

• In-house Preparation and Characterization: Synthesizing the compound in the laboratory followed by rigorous purification and characterization to establish its identity and purity.

• Use of a Well-Characterized Related Compound: Employing a commercially available, high-purity reference standard of a closely related compound, such as Benzoylmesaconine, for initial method development and as a benchmark for the relative purity of the in-house standard.

In-House Preparation Workflow

The synthesis of 14-Benzoylmesaconine-8-palmitate would likely involve the esterification of Benzoylmesaconine with palmitic acid or a reactive derivative. A general workflow for the preparation and qualification of an in-house reference standard is depicted below.

Caption: Workflow for in-house preparation and qualification of a 14-Benzoylmesaconine-8-palmitate reference standard.

Commercially Available Related Reference Standards

While a direct standard for the target analyte is unavailable, several related compounds are commercially available and can be invaluable for method development and as starting materials for synthesis.

Reference Standard	Supplier	Grade	Potential Use
Benzoylmesaconine	Cayman Chemical	≥98%	Starting material for synthesis, chromatographic marker
Palmitic Acid	Sigma-Aldrich	USP Reference Standard	Reagent for synthesis, potential impurity marker
Methyl Palmitate	Sigma-Aldrich	USP Reference Standard	Related ester for method development, system suitability

Experimental Protocols for Analytical Method Validation

A robust analytical method validation is crucial to ensure the reliability of the generated data. The following outlines a hypothetical protocol for the validation of an HPLC-UV method for the quantification of 14-Benzoylmesaconine-8-palmitate.

Proposed HPLC Method Parameters

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase: Gradient elution with Acetonitrile and Water (both containing 0.1% formic acid)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 230 nm

• Injection Volume: 10 µL

Validation Parameters and Acceptance Criteria

Parameter	Methodology	Acceptance Criteria
Specificity	Analyze blank, placebo, and spiked samples.	No interference at the retention time of the analyte.
Linearity	Analyze at least five concentrations of the reference standard.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Analyze spiked placebo samples at three concentration levels (e.g., 80%, 100%, 120%).	Recovery between 98.0% and 102.0%.
Precision	Repeatability (n=6) and intermediate precision (different day, analyst).	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Based on signal-to-noise ratio (S/N ≈ 3).	To be determined experimentally.
Limit of Quantitation (LOQ)	Based on signal-to-noise ratio (S/N ≈ 10).	To be determined experimentally.
Robustness	Vary key method parameters (e.g., flow rate, column temperature, mobile phase composition).	No significant impact on results (RSD ≤ 2.0%).

Logical Relationship for Method Validation

The successful validation of an analytical method relies on a logical progression of experiments, each building upon the previous one to demonstrate the method's suitability for its intended purpose.

Caption: Logical flow of experiments in an analytical method validation process.

Conclusion

The analysis of 14-Benzoylmesaconine-8-palmitate requires a strategic approach due to the lack of a commercial reference standard. This guide provides a framework for researchers to navigate this challenge by outlining a path for in-house standard preparation, leveraging related commercially available standards, and detailing a comprehensive protocol for analytical method validation. By following these guidelines, researchers can develop and validate robust and reliable analytical methods essential for the advancement of drug development programs involving this and other novel natural product derivatives.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemwhat.com [chemwhat.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]

Validating the Mechanism of Action of 14-Benzoylmesaconine-8-palmitate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothesized mechanism of action of "14-Benzoylmesaconine-8-palmitate" against established anti-inflammatory agents. Due to the limited direct research on this specific compound, its mechanism is inferred from the known activities of its constituent parts: Benzoylmesaconine, an alkaloid found in Aconitum plants, and Palmitate, a common saturated fatty acid. This document presents a framework for validating its potential anti-inflammatory effects through detailed experimental protocols and comparative data.

Hypothesized Mechanism of Action

14-Benzoylmesaconine-8-palmitate is postulated to exert anti-inflammatory effects primarily through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. This hypothesis is based on the documented anti-inflammatory properties of Benzoylmesaconine and certain palmitate esters.[1][2][3] The suppression of these pathways is expected to lead to a reduction in the expression and release of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and various cytokines.

Comparative Analysis of Anti-Inflammatory Agents

To objectively evaluate the potential of 14-Benzoylmesaconine-8-palmitate, its hypothesized mechanism and effects are compared with two well-characterized anti-inflammatory drugs: Ibuprofen (B1674241) and Dexamethasone (B1670325).

Feature	14-Benzoylmesaconine-8-palmitate (Hypothesized)	Ibuprofen	Dexamethasone
Drug Class	Diterpenoid Alkaloid Ester	Non-Steroidal Anti-Inflammatory Drug (NSAID)	Synthetic Glucocorticoid
Primary Target	IKK, JNK, p38, ERK	Cyclooxygenase (COX-1 and COX-2)	Glucocorticoid Receptor
Mechanism	Inhibition of NF-κB and MAPK signaling pathways.	Non-selective inhibition of COX enzymes, leading to reduced prostaglandin (B15479496) synthesis.[4][5][6][7][8]	Binds to glucocorticoid receptors, modulating gene transcription to suppress inflammatory mediators.[9][10][11][12][13]
Effect on Cytokines	Decreased production of TNF-α, IL-6, IL-1β.	Indirectly affects cytokine signaling by reducing prostaglandin-mediated inflammation.	Potent suppression of a wide range of pro-inflammatory cytokines.[10][11]
Effect on NO/PGE2	Decreased production of NO and PGE2.	Primarily decreases PGE2 production.	Decreases production of both NO and PGE2.

Quantitative Data Comparison

The following table summarizes experimental data for Benzoylmesaconine and Methyl Palmitate, which may serve as a proxy for the expected performance of 14-Benzoylmesaconine-8-palmitate.

Parameter	Benzoylmesaconine (in LPS-stimulated RAW264.7 cells)	Methyl Palmitate (in LPS-stimulated RAW cells)
NO Production Inhibition	Significant reduction at concentrations of 40, 80, and 160 µM.[3]	Significant decrease in nitric oxide release.[2]
TNF-α Inhibition	Significant reduction at concentrations of 40, 80, and 160 µM.[3]	Significant decrease in TNF-α.[2]
IL-6 Inhibition	Significant reduction at concentrations of 40, 80, and 160 µM.[3]	No significant change in IL-6 level.[2]
IL-1β Inhibition	Significant reduction at concentrations of 40, 80, and 160 µM.[3]	Not Reported
PGE2 Inhibition	Significant reduction at concentrations of 40, 80, and 160 µM.[3]	Not Reported
NF-κB Activation	Suppression of p65 nuclear translocation and IκBα phosphorylation.[3]	Decreased phosphorylation of IκBα and reduced NF-κB p65 expression.[2]
MAPK Activation	Suppression of JNK, p38, and ERK phosphorylation.[3]	Not Reported

Experimental Protocols

To validate the hypothesized mechanism of action, a series of in vitro experiments are proposed.

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophage cell line.

• Culture Conditions: Cells are to be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 atmosphere.

• Treatment: Cells are pre-treated with varying concentrations of 14-Benzoylmesaconine-8-palmitate for 1 hour, followed by stimulation with 1 µg/mL Lipopolysaccharide (LPS) to induce an inflammatory response.

Cell Viability Assay

• Method: Cell Counting Kit-8 (CCK-8) assay.

• Procedure: After treatment, CCK-8 solution is added to each well, and the plate is incubated for 2-4 hours. The absorbance is measured at 450 nm to determine cell viability. This ensures that the observed anti-inflammatory effects are not due to cytotoxicity.

Measurement of Nitric Oxide (NO) Production

• Method: Griess Reagent Assay.

• Procedure: The concentration of nitrite, a stable metabolite of NO, in the cell culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

Quantification of Pro-inflammatory Cytokines

• Method: Enzyme-Linked Immunosorbent Assay (ELISA).[14][15][16][17]

• Procedure: The concentrations of TNF-α, IL-6, and IL-1β in the cell culture supernatants are quantified using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis of NF-κB and MAPK Pathways

• Method: Western Blotting.[18][19][20][21][22]

• Procedure:

  • Protein Extraction: Whole-cell lysates are prepared using RIPA buffer containing protease and phosphatase inhibitors.

  • SDS-PAGE and Transfer: Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Immunoblotting: The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of p65, IκBα, JNK, p38, and ERK.

  • Detection: After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Proposed Signaling Pathway

Caption: Proposed anti-inflammatory mechanism of 14-Benzoylmesaconine-8-palmitate.

Experimental Workflow

Caption: Workflow for validating the anti-inflammatory mechanism of action.

References

• 1. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models (Journal Article) | ETDEWEB [osti.gov]
• 2. Anti-inflammatory and antifibrotic effects of methyl palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. news-medical.net [news-medical.net]
• 5. Ibuprofen - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Ibuprofen? [synapse.patsnap.com]
• 7. PharmGKB summary: ibuprofen pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ibuprofen - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Dexamethasone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 12. droracle.ai [droracle.ai]
• 13. dexamethasone | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 14. Cytokine Elisa [bdbiosciences.com]
• 15. Cytokine Elisa [bdbiosciences.com]
• 16. bowdish.ca [bowdish.ca]
• 17. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. NF-kappa B, NF-{kappa}B, NF-kB, Nuclear Factor-Kappa B, Activation Assay Kit (Part No. NFKB-1) [fivephoton.com]
• 22. Challenges with Methods for Detecting and Studying the Transcription Factor Nuclear Factor Kappa B (NF-κB) in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 14-Benzoylmesaconine-8-palmitate

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of potent compounds like 14-Benzoylmesaconine-8-palmitate is paramount to maintaining a secure laboratory environment and adhering to regulatory compliance. This document provides a comprehensive, step-by-step guide for the proper disposal of 14-Benzoylmesaconine-8-palmitate, aligning with established safety protocols for hazardous chemical waste.

14-Benzoylmesaconine-8-palmitate is a complex diterpenoid alkaloid. While specific toxicological data is limited, its structural relationship to aconitine (B1665448) alkaloids necessitates handling it as a potent and potentially hazardous compound. Adherence to strict disposal procedures is crucial to mitigate risks to personnel and the environment.

Disposal and Decontamination Protocol

The primary methods for the disposal of 14-Benzoylmesaconine-8-palmitate involve either treatment at a licensed chemical destruction facility or controlled incineration.[1] Discharge into sewer systems or the environment must be strictly avoided.[1]

Step 1: Personal Protective Equipment (PPE)

Before handling 14-Benzoylmesaconine-8-palmitate, it is imperative to be outfitted with the appropriate personal protective equipment to prevent accidental exposure.

• Gloves: Wear chemical-impermeable gloves.[1]

• Eye Protection: Use tightly fitting safety goggles with side-shields.[1]

• Lab Coat: A lab coat or other protective clothing is essential.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.

Step 2: Waste Collection

All materials contaminated with 14-Benzoylmesaconine-8-palmitate must be collected and segregated as hazardous waste.

• Solid Waste: This includes any unused or expired compound, contaminated lab supplies (e.g., pipette tips, weighing paper, vials), and any absorbent material used for spill cleanup.

• Liquid Waste: Solutions containing 14-Benzoylmesaconine-8-palmitate should be collected in a designated, sealed, and clearly labeled waste container.

• Containers: Keep the chemical in suitable and closed containers for disposal.[1]

Step 3: Labeling and Storage

Properly labeled and stored waste is critical for safe management and disposal.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "14-Benzoylmesaconine-8-palmitate," and any other identifiers required by your institution's environmental health and safety (EHS) department.

• Storage: Store waste containers in a designated, secure, and well-ventilated area, away from incompatible materials.[1]

Step 4: Disposal

The final disposal of 14-Benzoylmesaconine-8-palmitate waste must be conducted through approved channels.

• Licensed Chemical Destruction Plant: The material can be transported to a licensed facility for chemical destruction.[1]

• Controlled Incineration: Controlled incineration with flue gas scrubbing is another approved method.[1]

• Contact EHS: Your institution's EHS department should be contacted to arrange for the pickup and disposal of the hazardous waste in accordance with local, state, and federal regulations.

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is necessary.

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[1]
Eye Contact	Rinse with pure water for at least 15 minutes and consult a doctor.[1]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]
Spill	Evacuate the area. Wear appropriate PPE. Prevent further leakage if safe to do so. Collect the spilled material using spark-proof tools and place it in a suitable container for disposal.[1] Do not let the chemical enter drains.[1]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 14-Benzoylmesaconine-8-palmitate.

Caption: Disposal workflow for 14-Benzoylmesaconine-8-palmitate.

Disclaimer: This information is intended as a guide and should be supplemented by your institution's specific safety protocols and the full Safety Data Sheet (SDS) for 14-Benzoylmesaconine-8-palmitate. Always consult with your EHS department for guidance on hazardous waste disposal.

References

• 1. targetmol.com [targetmol.com]

Personal protective equipment for handling 14-Benzoylmesaconine-8-palmitate

Essential Safety and Handling Guide for 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 14-Benzoylmesaconine-8-palmitate. Given the limited specific toxicological data for this compound, the following procedures are based on the known high toxicity of related aconitine (B1665448) alkaloids. A conservative approach is mandatory to ensure personnel safety and environmental protection.

Hazard Assessment and Quantitative Data

14-Benzoylmesaconine-8-palmitate is a derivative of mesaconine, a potent aconitine alkaloid. Aconitine alkaloids are known to be highly toxic, acting as cardiotoxins and neurotoxins.[1][2] Due to the structural similarities, 14-Benzoylmesaconine-8-palmitate should be handled as a highly potent compound.

Parameter	Value	Notes and Citations
Chemical Class	Diterpenoid Alkaloid	A derivative of mesaconine.
CAS Number	158584-86-2	As per Safety Data Sheet.
Assumed Occupational Exposure Band (OEB)	OEB 4/5 (< 10 µg/m³)	Based on the high toxicity of related aconitine alkaloids. This necessitates stringent containment measures.[3]
LD50 (Oral, Mouse) of related Aconitine	1 mg/kg	Demonstrates extreme oral toxicity.
LD50 (Oral, Mouse) of related Mesaconitine	1.9 mg/kg	Indicates high oral toxicity.
Primary Hazards	Cardiotoxin, Neurotoxin	Aconitine alkaloids can cause severe cardiac and neurological effects.[1][2]

Operational Plan: Personal Protective Equipment (PPE) and Handling Procedures

A multi-layered approach to containment, combining engineering controls and rigorous PPE, is essential for the safe handling of 14-Benzoylmesaconine-8-palmitate.

Engineering Controls

• Primary Containment: All handling of the solid compound must be performed within a certified Class II Biological Safety Cabinet or a powder containment hood with HEPA filtration. For larger quantities or more complex manipulations, a glove box or isolator is recommended to provide a physical barrier.

• Ventilation: The laboratory must have a single-pass air system with negative pressure relative to adjacent areas to prevent the escape of airborne particles.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 14-Benzoylmesaconine-8-palmitate:

• Eye and Face Protection: Chemical safety goggles with side shields are required at all times. When there is a risk of splashing, a full-face shield must be worn in addition to goggles.

• Hand Protection: Double-gloving with chemical-resistant nitrile gloves is required. Gloves must be inspected for any signs of damage before use and should be changed immediately if contamination is suspected.

• Body Protection: A disposable, solid-front, back-tying gown with cuffed sleeves is mandatory. For procedures with a higher risk of contamination, a chemical-resistant apron or coveralls should be worn over the gown.

• Respiratory Protection: A NIOSH-approved N95 or higher-rated respirator is required when handling the powdered form of the compound. For spill cleanup or in situations with a higher potential for aerosolization, a powered air-purifying respirator (PAPR) is recommended.

Experimental Protocols: Step-by-Step Guidance

a) Weighing the Compound

• Preparation: Before starting, ensure the weighing area within the containment device is clean and free of clutter. Place a disposable liner on the work surface.

• Tare the Balance: Place a clean, tared weighing vessel on the analytical balance.

• Dispensing: Using a dedicated, clean spatula, carefully transfer a small amount of 14-Benzoylmesaconine-8-palmitate to the weighing vessel. Avoid any sudden movements that could generate airborne dust.

• Closure: Securely close the stock container immediately after dispensing.

• Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces within the containment device using a damp wipe. Dispose of the wipe as hazardous waste.

b) Solution Preparation

• Pre-calculation: Determine the required mass of the compound and the volume of the solvent needed to achieve the desired concentration.

• Solvent Dispensing: In the containment device, dispense the required volume of solvent into a suitable flask or beaker.

• Addition of Compound: Slowly and carefully add the weighed 14-Benzoylmesaconine-8-palmitate to the solvent.

• Dissolution: If necessary, gently swirl or sonicate the solution within the containment device to ensure complete dissolution.

• Labeling: Clearly label the container with the compound name, concentration, solvent, and date of preparation.

Disposal Plan

All waste generated from the handling of 14-Benzoylmesaconine-8-palmitate must be treated as hazardous waste.

Waste Segregation and Collection

• Solid Waste: All contaminated solid waste, including gloves, gowns, wipes, and weighing papers, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses must be collected in a separate, sealed, and clearly labeled hazardous liquid waste container.

• Sharps: Contaminated needles, syringes, and other sharps must be placed in a puncture-resistant sharps container designated for hazardous chemical waste.

Decontamination of Labware and Surfaces

• Initial Rinse: Rinse contaminated glassware and equipment with a suitable organic solvent (e.g., ethanol (B145695) or acetone) to remove the majority of the compound. Collect this rinse as hazardous liquid waste.

• Wash: Wash the rinsed items with a laboratory detergent and hot water.

• Final Rinse: Perform a final rinse with deionized water.

• Surface Decontamination: Decontaminate the work surfaces within the containment device with a suitable cleaning agent after each use.

Final Disposal

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of any waste down the drain or in the regular trash.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Spill: Evacuate the immediate area. Wearing full PPE, including a respirator, cover the spill with an inert absorbent material. Carefully collect the material into a sealed hazardous waste container. Decontaminate the spill area.

Visual Workflow Diagrams

Caption: Workflow for handling 14-Benzoylmesaconine-8-palmitate.

Caption: Waste disposal workflow for 14-Benzoylmesaconine-8-palmitate.

References

• 1. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research progress of aconitine toxicity and forensic analysis of aconitine poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aconitine - Wikipedia [en.wikipedia.org]